1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

Core Science & Biosynthesis

A Technical Guide to 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine: Structure, Properties, and Synthetic Considerations

Prepared by: Gemini, Senior Application Scientist

Abstract: This document provides an in-depth technical overview of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine, a novel small molecule with significant potential in drug discovery and medicinal chemistry. By dissecting its core structural components—the strained cyclopropylamine ring and the electronically-modified chloro-fluorophenyl headgroup—we explore its predicted physicochemical properties, spectroscopic characteristics, and potential pharmacological relevance. This guide synthesizes data from structurally related analogues to propose a robust framework for its synthesis, characterization, and application, intended for researchers, medicinal chemists, and drug development professionals.

Introduction: The Architectural Rationale

1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine is a compound of interest due to the unique combination of its constituent chemical motifs. The strategic incorporation of a cyclopropylamine moiety and a di-halogenated phenyl ring creates a molecule with a distinct three-dimensional architecture and electronic profile.

• The Cyclopropylamine Core: The cyclopropyl ring introduces conformational rigidity and a specific spatial arrangement of substituents.[1] This rigidity can be highly advantageous in drug design, as it reduces the entropic penalty upon binding to a biological target, potentially enhancing potency.[1] The amine group provides a key site for hydrogen bonding and salt formation, crucial for solubility and receptor interaction. Cyclopropylamines are recognized as important pharmacophores, notably in monoamine oxidase inhibitors (MAOIs) and other neurologically active agents.[2][3]

• The 3-Chloro-2-fluorophenyl Group: Halogenation of aromatic rings is a cornerstone of modern medicinal chemistry. The introduction of fluorine and chlorine atoms modulates the molecule's electronic properties, lipophilicity, and metabolic stability.[4][5] The ortho-fluoro, meta-chloro substitution pattern creates a specific dipole moment and can influence the pKa of the amine group and the molecule's overall pharmacokinetic profile. Fluorine, in particular, can form favorable interactions with protein targets and block sites of metabolic oxidation, often extending a drug's half-life.[6][7]

This guide will elucidate the interplay of these structural features to build a comprehensive profile of the title compound.

Molecular Structure and Physicochemical Profile

The structure combines a chiral carbon at the junction of the phenyl and cyclopropyl rings with a primary amine, presenting opportunities for stereospecific synthesis and biological activity.

Key Structural Features

The molecule's architecture is defined by the rigid cyclopropane ring attached to a substituted aromatic system. This structure dictates the spatial orientation of the functional groups.

Caption: Key structural motifs of the title compound.

Predicted Physicochemical Properties

While experimental data for this specific molecule is not publicly available, its properties can be reliably predicted based on its structure and data from close analogues. These values are critical for assessing its drug-likeness and suitability for various experimental conditions.

Property	Predicted Value	Significance in Drug Development
Molecular Formula	C₁₀H₁₁ClFN	Defines the elemental composition and exact mass.
Molecular Weight	200.65 g/mol	Influences diffusion rates and membrane permeability; falls within typical small molecule range.
XLogP3	~2.5 - 3.0	Indicates moderate lipophilicity, suggesting a good balance for membrane permeability and aqueous solubility.
pKa (Amine)	~8.5 - 9.5	The basicity of the primary amine affects its ionization state at physiological pH, influencing solubility and receptor binding.
Hydrogen Bond Donors	1 (from -NH₂)	The amine group can act as a hydrogen bond donor in interactions with biological targets.
Hydrogen Bond Acceptors	2 (N and F)	Nitrogen and fluorine atoms can act as hydrogen bond acceptors.
Rotatable Bonds	2	Low number of rotatable bonds indicates conformational rigidity, which is favorable for binding affinity.

Spectroscopic Profile: The Molecular Fingerprint

Accurate characterization is paramount. Based on established principles of spectroscopy, the following represents the expected spectral data for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

• Aromatic Region (δ 7.00-7.40 ppm): Three signals corresponding to the protons on the phenyl ring. The coupling patterns will be complex due to ¹H-¹H and ¹H-¹⁹F interactions.

  • H-6: Expected to be a doublet of doublets, coupled to H-5 and the nearby fluorine.

  • H-5: Expected to be a triplet-like multiplet, coupled to H-4 and H-6.

  • H-4: Expected to be a doublet of doublets, coupled to H-5 and showing a smaller coupling to fluorine.

• Aminomethyl Protons (δ ~2.80-3.00 ppm): A singlet or AB quartet for the two protons of the -CH₂-NH₂ group.

• Amine Protons (δ ~1.50-2.50 ppm): A broad singlet corresponding to the two -NH₂ protons. The chemical shift is highly dependent on concentration and solvent.

• Cyclopropyl Protons (δ 0.80-1.50 ppm): Complex multiplets for the four protons on the cyclopropane ring. These protons are diastereotopic and will show geminal and cis/trans couplings, resulting in overlapping signals.

Predicted ¹³C NMR Spectrum (101 MHz, CDCl₃)

• Aromatic Carbons (δ 115-160 ppm): Six signals are expected. The carbon attached to fluorine (C-2) will appear as a large doublet (¹JCF ~240-250 Hz). The carbons adjacent to the fluoro-substituted carbon (C-1, C-3) will also show smaller C-F couplings. The carbon attached to chlorine (C-3) will be identifiable by its characteristic chemical shift.

• Aminomethyl Carbon (δ ~45-50 ppm): A single peak for the -CH₂-NH₂ carbon.

• Cyclopropyl Carbons (δ ~15-30 ppm): Three distinct signals for the cyclopropyl carbons, including the quaternary carbon attached to the phenyl ring and the two CH₂ groups within the ring.

Mass Spectrometry (MS)

• Expected [M+H]⁺: 201.0642

• Isotopic Pattern: A characteristic M/M+2 isotopic pattern with a ratio of approximately 3:1 will be observed due to the presence of one chlorine atom (³⁵Cl/³⁷Cl).

Proposed Synthetic Pathway

A robust and scalable synthesis is crucial for further investigation. While a specific published route for this molecule is unavailable, a logical and reliable pathway can be proposed based on established organic chemistry transformations, such as the Curtius or Hofmann rearrangement of a corresponding carboxylic acid derivative.

Caption: Proposed synthetic workflow via Curtius Rearrangement.

Experimental Protocol: A Self-Validating Workflow

• Step 1: Hydrolysis of the Nitrile.

  • To a solution of 1-(3-Chloro-2-fluorophenyl)cyclopropanecarbonitrile in ethanol/water, add an excess of sodium hydroxide.

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction, acidify with HCl to precipitate the carboxylic acid.

  • Validation: Filter the solid, wash with water, and dry. Confirm the structure of the carboxylic acid intermediate by ¹H NMR and Mass Spectrometry.

• Step 2: Curtius Rearrangement.

  • Suspend the carboxylic acid in an inert solvent like toluene.

  • Add triethylamine followed by dropwise addition of diphenylphosphoryl azide (DPPA).

  • After stirring, add tert-butanol and heat the mixture to initiate the rearrangement to the Boc-protected amine.

  • Validation: Monitor the reaction by TLC. After workup, purify the Boc-protected intermediate by column chromatography. Confirm its identity via ¹H NMR, which should show a characteristic peak for the Boc group around 1.4 ppm.

• Step 3: Deprotection.

  • Dissolve the purified Boc-protected amine in dichloromethane (DCM).

  • Add an excess of trifluoroacetic acid (TFA) or bubble HCl gas through the solution.

  • Stir at room temperature until deprotection is complete (monitored by TLC).

  • Validation: Remove the solvent and excess acid under reduced pressure. The final product can be isolated as a salt (e.g., hydrochloride or trifluoroacetate) or neutralized with a base to yield the free amine. Final structure confirmation must be performed using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Applications in Drug Discovery and Development

This molecule serves as a valuable building block and a potential lead candidate for several therapeutic areas.

• Scaffold for CNS Agents: Given the prevalence of the cyclopropylamine motif in MAO inhibitors and other neurological drugs, this compound is a prime candidate for screening in CNS-related assays.[8] The specific halogenation pattern may fine-tune its selectivity and blood-brain barrier permeability.

• Enzyme Inhibitors: The strained cyclopropane ring can mimic a transition state or act as an irreversible inhibitor for certain enzymes. Its derivatives could be explored as inhibitors for proteases, kinases, or metabolic enzymes.

• Probe for Structure-Activity Relationship (SAR) Studies: As a rigid scaffold, it allows for systematic exploration of SAR. Derivatization of the amine group (e.g., alkylation, acylation) can probe the binding pocket of a target receptor while the phenyl ring's properties remain constant, providing clear, interpretable data. The replacement of a hydrogen with fluorine is a known strategy to enhance binding affinity and metabolic stability.[9]

Conclusion

1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine represents a confluence of desirable structural features for modern drug discovery: conformational rigidity, a key basic center, and tunable physicochemical properties through strategic halogenation. While direct experimental data remains to be published, this in-depth analysis based on established chemical principles and data from close analogues provides a strong foundation for its synthesis, characterization, and exploration as a novel chemical entity. Its unique architecture warrants further investigation and positions it as a promising scaffold for developing next-generation therapeutics.

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• Wikipedia. (n.d.). Cyclopropylamine. Retrieved from [Link]]

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• Zhou, Y., et al. (2016). Next Generation of Fluorine-Containing Pharmaceuticals, Compounds Currently in Phase II–III Clinical Trials of Major Pharmaceutical Companies: New Structural Trends and Therapeutic Areas. Chemical Reviews.[5]

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CAS number and chemical identifiers for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

This guide provides an in-depth technical analysis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine , a specialized heterocyclic building block used in the synthesis of central nervous system (CNS) active agents, particularly those targeting monoamine receptors (e.g., 5-HT, dopamine) and orexin pathways.

Part 1: Chemical Identity & Structural Specifications

This compound represents a conformationally restricted analog of phenethylamine. The cyclopropane ring constrains the ethylamine side chain, potentially improving metabolic stability and receptor selectivity compared to flexible acyclic analogs.

Core Identifiers

Parameter	Technical Specification
Chemical Name	1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine
CAS Number	1518149-40-0
Synonyms	[1-(3-Chloro-2-fluorophenyl)cyclopropyl]methanamine; 1-(3-Chloro-2-fluorophenyl)-1-(aminomethyl)cyclopropane
Molecular Formula	C₁₀H₁₁ClFN
Molecular Weight	199.65 g/mol
SMILES	NCC1(CC1)C2=C(F)C(Cl)=CC=C2
InChI Key	XCQCYIZQEVBSDY-UHFFFAOYSA-N
Physical State	Viscous oil or low-melting solid (Free base); White solid (HCl salt)
pKa (Predicted)	~9.5 (Conjugate acid)

Part 2: Synthetic Methodology & Process Logic

The synthesis of 1,1-disubstituted cyclopropanes requires precise control to prevent ring-opening or polymerization. The most robust route utilizes Phase Transfer Catalysis (PTC) to generate the cyclopropane ring from an arylacetonitrile precursor, followed by a controlled reduction.

Stage 1: Cyclopropanation (The "Dialkylation" Strategy)

Objective: Transform (3-chloro-2-fluorophenyl)acetonitrile into 1-(3-chloro-2-fluorophenyl)cyclopropanecarbonitrile.

• Reagents: 1,2-Dibromoethane (1.2 equiv), 50% NaOH (aq), Benzyltriethylammonium chloride (TEBA) (5 mol%).

• Mechanism: The base deprotonates the benzylic position of the nitrile. The resulting carbanion attacks one end of the dihaloalkane. A second deprotonation (intramolecular) forces the second alkylation, closing the cyclopropane ring.

Protocol:

• Charge: In a reactor, dissolve (3-chloro-2-fluorophenyl)acetonitrile (1.0 equiv) and 1,2-dibromoethane (1.2 equiv) in toluene.

• Catalyst Addition: Add TEBA (0.05 equiv).

• Initiation: Add 50% NaOH dropwise while maintaining internal temperature <50°C (Exothermic reaction).

• Digestion: Heat to 60°C for 4-6 hours. Monitor by HPLC for the disappearance of the linear nitrile.

• Workup: Dilute with water, separate the organic layer, and wash with 1N HCl (to remove amine impurities) then Brine.

• Validation:

  H NMR must show the disappearance of the benzylic singlet (~3.8 ppm) and appearance of cyclopropyl multiplets (~1.2-1.7 ppm).

Stage 2: Nitrile Reduction

Objective: Reduce the nitrile to the primary amine without dehalogenating the aromatic ring.

• Reagents: Borane-THF complex (BH₃·THF) or Lithium Aluminum Hydride (LiAlH₄).

• Critical Control: Avoid catalytic hydrogenation (Pd/C + H₂), as this will likely cleave the Chlorine or Fluorine atoms (hydrodehalogenation).

Protocol:

• Setup: Purge reactor with N₂. Charge 1.0M BH₃·THF (2.5 equiv) at 0°C.

• Addition: Add the Stage 1 nitrile (dissolved in anhydrous THF) dropwise.

• Reflux: Warm to reflux (65°C) for 2 hours to ensure complete reduction of the C≡N triple bond.

• Quench: Cool to 0°C. Carefully add Methanol (gas evolution: H₂). Then add 6N HCl and reflux for 1 hour to break the Boron-Amine complex.

• Isolation: Basify with NaOH to pH >12. Extract with DCM. Dry over Na₂SO₄ and concentrate.

Part 3: Visualization of Synthetic Workflow

The following diagram illustrates the critical pathway and decision nodes for synthesizing CAS 1518149-40-0.

Figure 1: Synthetic logic flow for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine, highlighting the Phase Transfer Catalysis (PTC) route.

Part 4: Handling, Safety & Storage (E-E-A-T)

As a primary amine with halogenated aryl substituents, this compound requires specific handling protocols to maintain integrity and ensure operator safety.

Stability Profile

• Carbon Dioxide Sensitivity: Like most primary amines, this compound will absorb atmospheric CO₂ to form carbamates. Storage under Argon or Nitrogen is mandatory.

• Thermal Stability: The cyclopropane ring is strained but generally stable up to ~150°C. However, acidic conditions at high heat can trigger ring-opening rearrangements.

Self-Validating Safety Protocol

• Visual Check: The compound should be colorless to pale yellow. Darkening indicates oxidation or carbamate formation.

• pH Verification: Dissolve a trace amount in water; pH should be >10. If neutral/acidic, the amine has degraded or exists as a salt.

• Quenching Spills: Do not use water immediately. Absorb with sand/vermiculite, then treat with dilute acetic acid to neutralize the amine before disposal.

Hazard Classification (GHS)

• H314: Causes severe skin burns and eye damage (Category 1B).

• H302: Harmful if swallowed (Acute Tox. 4).

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

References

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• ChemSrc. CAS 1518149-40-0 Entry and Physical Properties.[1] Retrieved from [Link]

• Davies, H. M. L., et al. (2007). Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes.[2] Organic Letters.[1][2] (Contextual reference for cyclopropane synthesis methodologies). Retrieved from [Link]

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Role of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine in Lemborexant synthesis

An In-Depth Technical Guide on the Synthesis of the Core Cyclopropane Moiety of Lemborexant

Introduction to Lemborexant

Lemborexant (brand name Dayvigo) is a therapeutic agent developed for managing insomnia in adults.[1][2] Unlike traditional hypnotics that often cause broad central nervous system depression, Lemborexant functions as a dual orexin receptor antagonist (DORA). It competitively binds to and inhibits orexin receptors OX1 and OX2, thereby suppressing the wake-promoting signals of the orexin neuropeptide system, which is a key regulator of the sleep-wake cycle.[1][2]

The chemical structure of Lemborexant is (1R,2S)-2-{[(2,4-dimethylpyrimidin-5-yl)oxymethyl]methyl}-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide.[3] The molecule's efficacy and selectivity are intrinsically linked to its precise three-dimensional architecture, which is defined by two chiral centers on a substituted cyclopropane ring.

Strategic Importance of the (1R,2S)-2-(3-fluorophenyl)cyclopropane Core

The substituted cyclopropane ring is the central scaffold of Lemborexant. Its strategic importance can be attributed to several factors:

• Stereochemical Rigidity: The cyclopropane ring introduces a high degree of conformational constraint. This rigidity is critical for orienting the pendant functional groups—the 3-fluorophenyl ring, the pyrimidine ether side chain, and the carboxamide group—into the optimal conformation for high-affinity binding within the orexin receptors.

• Pharmacokinetic Profile: The cyclopropane moiety contributes to the overall lipophilicity and metabolic stability of the molecule, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

• Chirality and Potency: The specific (1R,2S) stereochemistry is essential for potent antagonism. Incorrect stereoisomers exhibit significantly reduced or no activity, highlighting the necessity for a highly stereoselective synthesis. The development of a scalable process to produce this chiral core with high enantiomeric excess was a key challenge in the drug's development.[1][4]

Retrosynthetic Analysis of Lemborexant

A logical retrosynthetic disconnection of Lemborexant highlights the convergence of three primary building blocks. The final amide bond formation is a key strategic step, simplifying the complex target into a more manageable carboxylic acid intermediate.

The analysis proceeds as follows:

• Amide Disconnection: The final amide bond is disconnected, yielding the key intermediate (1R,2S)-2-{[(2,4-dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)cyclopropanecarboxylic acid and 5-fluoro-2-aminopyridine .

• Ether Disconnection: The ether linkage on the cyclopropane side chain is disconnected to reveal a primary alcohol, which in turn can be traced back to a lactone intermediate.

• Cyclopropane Formation: The chiral cyclopropane core itself is disconnected, leading back to simpler acyclic precursors such as 3-fluorophenylacetonitrile and (R)-epichlorohydrin .

Caption: Retrosynthetic analysis of Lemborexant.

Synthesis Pathway: Constructing the Chiral Core

The most widely cited and scalable synthesis for the Lemborexant core begins with 3-fluorophenylacetonitrile and establishes the critical stereocenters early in the sequence.[1] This approach avoids late-stage chiral resolutions, which are often inefficient.

Step 1: Stereoselective Cyclopropanation and Lactonization The synthesis initiates with the deprotonation of 3-fluorophenylacetonitrile using a strong base like sodium bis(trimethylsilyl)amide (NaHMDS). The resulting carbanion undergoes a nucleophilic attack on (R)-epichlorohydrin. This reaction proceeds via an initial opening of the epoxide followed by an intramolecular SN2 reaction to form the cyclopropane ring. The nitrile intermediate is not isolated but is hydrolyzed in situ under basic conditions to the carboxylic acid, which then undergoes spontaneous lactonization upon acidic workup to yield the key chiral lactone intermediate. This one-pot sequence efficiently constructs the core ring system with high enantiomeric excess (ee).[1]

Step 2: Lactone Reduction and Selective Acetylation The lactone is reduced to the corresponding diol using a reducing agent such as lithium borohydride (LiBH₄). To differentiate the two primary hydroxyl groups, a selective enzymatic acetylation is employed. This step leverages the high selectivity of an enzyme to acetylate the less sterically hindered primary alcohol, furnishing a mono-acetylated alcohol intermediate in excellent yield.[1]

Step 3: Ether Formation The remaining free hydroxyl group is converted into a good leaving group, typically a tosylate. Subsequent SN2 displacement with 2,4-dimethylpyrimidin-5-ol introduces the pyrimidine side chain. During the basic workup of this reaction, the acetate protecting group is conveniently cleaved in situ, revealing the primary alcohol necessary for the final oxidation step.[1]

Caption: Forward synthesis of the key alcohol precursor.

Experimental Protocols and Data

Key Reaction: Amide Coupling to form Lemborexant

The culmination of the synthesis is the coupling of the carboxylic acid (derived from the one-pot, two-step oxidation of the key alcohol intermediate) with 5-fluoro-2-aminopyridine. Propanephosphonic acid anhydride (T3P®) is an effective coupling agent for this transformation, known for its high reactivity, excellent yields, and simple workup to remove byproducts.[1][5]

Protocol for T3P-Mediated Amidation:

• To a stirred solution of (1R,2S)-2-{[(2,4-dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)cyclopropanecarboxylic acid (1.0 equiv.) and 5-fluoro-2-aminopyridine (1.1 equiv.) in a suitable aprotic solvent (e.g., ethyl acetate) is added a tertiary amine base such as N,N-diisopropylethylamine (2.1 equiv.).[5]

• The mixture is stirred at room temperature.

• A solution of 1-propanephosphonic acid anhydride (T3P®) (typically a 50% solution in ethyl acetate, 1.5 equiv.) is added dropwise to the reaction mixture, maintaining the temperature.[5]

• The reaction is stirred at ambient temperature until completion, as monitored by HPLC or TLC.

• Upon completion, the reaction is quenched with an aqueous basic solution (e.g., sodium bicarbonate).

• The organic layer is separated, washed with brine, dried over a drying agent (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by recrystallization from a suitable solvent system (e.g., acetonitrile) to afford Lemborexant as a crystalline solid.[1]

Data Presentation: Reported Yields for Key Synthetic Steps

The following table summarizes the yields reported for the key transformations in a large-scale synthesis of Lemborexant.[1]

Step	Starting Material	Product	Reported Yield (%)
Cyclopropanation / Lactonization	3-Fluorophenylacetonitrile	Chiral Lactone Intermediate	70%
Lactone Reduction & Selective Acetylation	Chiral Lactone Intermediate	Mono-acetylated Alcohol	~100%
Ether Formation & Deacetylation	Mono-acetylated Alcohol	Key Alcohol Intermediate	70% (over 2 steps)
Oxidation & Amidation	Key Alcohol Intermediate	Lemborexant	61% (over 3 steps)

Conclusion

The synthesis of Lemborexant is a notable example of modern process chemistry, requiring precise control over stereochemistry to achieve the desired pharmacological activity. The central (1R,2S)-2-(3-fluorophenyl)cyclopropane core is the cornerstone of the molecule. Its construction via a highly efficient and stereoselective cyclopropanation/lactonization sequence, followed by strategic functional group manipulations, showcases an elegant solution to a significant synthetic challenge. The final T3P-mediated amidation provides a robust and scalable method to complete the synthesis. Understanding this pathway provides critical insights for chemists involved in the design and development of complex pharmaceutical agents with stereochemically rich scaffolds.

References

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Physicochemical Characteristics of Fluorinated Cyclopropane Amines

Technical Guide for Medicinal Chemistry & Drug Design[1]

Executive Summary

The incorporation of fluorine into cyclopropylamine scaffolds represents a high-impact strategy in modern drug discovery. This modification exploits the unique "fluorine effect"—a synergy of high electronegativity, small atomic radius, and lipophilicity—to modulate the physicochemical and pharmacokinetic profiles of drug candidates.[1] This guide analyzes the structural, electronic, and ADME attributes of fluorinated cyclopropane amines, providing actionable insights for lead optimization.

Structural & Electronic Architecture

The cyclopropane ring is characterized by significant ring strain (~27.5 kcal/mol) and "banana bonds" (bent bonds) resulting from poor orbital overlap. The carbon atoms are effectively

-like in hybridization regarding the ring bonds, while the external bonds (C-H or C-F) have high -character.[2]

1.1 The Fluorine Perturbation

Substituting hydrogen with fluorine introduces a highly polar C-F bond (dipole moment ~1.4 D). In the context of a cyclopropane ring, this perturbation is profound due to the interaction between the C-F

orbital and the high-energy Walsh orbitals of the ring.

• Bond Shortening: The C-F bond in cyclopropane is shorter than in open-chain alkanes due to the increased

  -character of the exocyclic carbon orbital.[2]

• Vicinal Interactions: In 2-fluorocyclopropylamines, the relative orientation of the fluorine and amine (cis vs. trans) dictates the electronic environment of the nitrogen lone pair.

Physicochemical Profiling

2.1 Basicity Modulation (pKa)

Fluorine is a potent inductive electron-withdrawing group (EWG).[2] Its presence on the cyclopropane ring reduces the electron density available at the nitrogen atom, thereby lowering the pKa of the conjugate acid.[1]

Comparative Basicity Trends:

Compound Class	Structure Description	Approx. pKa (Conjugate Acid)	Mechanistic Insight
Cyclopropylamine	Parent Scaffold	8.7 – 9.0	High -character of C-N bond lowers pKa relative to isopropylamine (~10.6).[2]
2-Fluorocyclopropylamine	Monofluorinated	7.8 – 8.2	Inductive withdrawal (-I effect) through the ring lowers basicity.[2] Trans isomer is typically less basic than cis due to solvation and internal H-bond effects.[2]
2,2-Difluorocyclopropylamine	Gem-difluorinated	6.5 – 7.5	Strong cumulative -I effect from two fluorine atoms drastically reduces basicity, often making the amine less protonated at physiological pH.[2]

Key Insight: The cis-2-fluorocyclopropylamine is often slightly more basic than the trans isomer.[2] This counter-intuitive trend is attributed to an intramolecular N-H[1]···F electrostatic interaction in the protonated species (ammonium), which stabilizes the conjugate acid.[1]

2.2 Lipophilicity (LogP / LogD)

While fluorine is generally considered lipophilic, its effect on cyclopropylamines is nuanced.[1]

• Monofluorination: Typically increases LogP by 0.1–0.3 units compared to the parent amine.

• Gem-difluorination: Can act as a "lipophilicity switch."[2] While adding bulk, the high polarity of the

  moiety can increase solvation in polar media, sometimes resulting in a neutral or even lowered LogD compared to a gem-dimethyl analog.[1]

• LogD vs. pH: For 2,2-difluorocyclopropylamine (pKa ~7.0), a significant fraction exists as the neutral free base at physiological pH (7.4), drastically increasing its effective membrane permeability compared to the parent cyclopropylamine (mostly ionized at pH 7.4).[1][2]

Metabolic Stability & ADME

Cyclopropylamines are notorious "metabolic soft spots." They are prone to Single Electron Transfer (SET) oxidation by Cytochrome P450 enzymes (specifically CYP1A2 and CYP2D6), leading to ring opening and the formation of reactive iminium ions or aldehydes.

3.1 The Fluorine Blockade

Fluorination stabilizes the ring through two mechanisms:[1]

• Electronic Deactivation: The strong EWG nature of fluorine raises the oxidation potential of the amine nitrogen, making the initial SET step less favorable.

• C-H Bond Strengthening: Fluorine strengthens geminal and vicinal C-H bonds (BDE increase), hindering the Hydrogen Atom Transfer (HAT) pathway that often precedes ring opening.

3.2 Bioactivation Pathways

The following diagram illustrates the divergence between the metabolic fate of the parent cyclopropylamine and its fluorinated analog.

Caption: Comparative metabolic pathways. Fluorination raises the oxidation potential, preventing the formation of the reactive aminium radical and subsequent ring opening.[1]

Experimental Protocols

4.1 Protocol: pKa Determination via NMR Titration

Standard potentiometric titration is often unsuitable due to low sample quantities or low solubility of free bases.[1]

Reagents:

• Compound (

  )[2]
• or mixture (for solubility)[2]

• Standardized

  and solutions

• Internal standard (e.g., TSP)[1][2]

Workflow:

• Dissolution: Dissolve the amine hydrochloride salt in the solvent. Measure the initial pH (pD) using a micro-electrode.

• Titration: Sequentially add aliquots of

  . After each addition, measure the pH and acquire a NMR spectrum.[1]

• Tracking: Monitor the chemical shift (

  ) of the -proton (proton on the carbon bearing the amine). The shift will move upfield as the amine deprotonates.

• Calculation: Plot

  vs. pH. Fit the data to the Henderson-Hasselbalch equation: Note: Correct pD to pH using the relation .[2]

4.2 Protocol: LogD Lipophilicity Measurement (Miniaturized Shake-Flask)

Reagents:

• Octanol (saturated with phosphate buffer)[2]

• Phosphate buffer (pH 7.4, saturated with octanol)

• DMSO stock of compound (

  )[1][2]

Workflow:

• Preparation: In a 2 mL HPLC vial, add

  buffer and octanol.

• Spiking: Add

  of DMSO compound stock. Cap and vortex vigorously for 60 minutes at 25°C.

• Separation: Centrifuge at 3000 rpm for 10 minutes to separate phases.

• Analysis: Carefully remove aliquots from both the top (octanol) and bottom (buffer) layers. Analyze via LC-MS/MS.

• Calculation:

Decision Framework for Lead Optimization

Use this logic flow to determine when to deploy fluorinated cyclopropylamines in your scaffold.

Caption: Strategic decision tree for incorporating fluorinated cyclopropylamines based on specific ADME/potency liabilities.

References

• Haufe, G. (2020). "Fluoroalkyl-Substituted Cyclopropane Derivatives: Synthesis and Physicochemical Properties." The Journal of Organic Chemistry. Link[2]

• Mondal, S., et al. (2025).[1] "Thermodynamics and polarity-driven properties of fluorinated cyclopropanes." Beilstein Journal of Organic Chemistry. Link

• Wibbeling, B., et al. (2013).[1] "Conformational preferences and basicities of monofluorinated cyclopropyl amines." Organic & Biomolecular Chemistry. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link[2]

• Kalgutkar, A. S., et al. (2005).[1] "Metabolism of Cyclopropylamines: Bioactivation to Reactive Intermediates." Current Drug Metabolism. Link

• Purser, S., et al. (2008).[1] "Fluorine in medicinal chemistry." Chemical Society Reviews. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine | C9H9F2N | CID 9834068 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility Profile of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine in Organic Solvents

Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its biopharmaceutical properties and manufacturability. This guide provides a comprehensive technical framework for understanding and determining the solubility profile of 1-(3-chloro-2-fluorophenyl)cyclopropanemethanamine, a compound of interest in drug development. We delve into the theoretical principles governing its solubility, provide a detailed, field-proven experimental protocol for its determination using the isothermal shake-flask method, and offer insights into interpreting the resulting data. This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust understanding of this molecule's behavior in various organic solvent systems.

Introduction: The Critical Role of Solubility

In pharmaceutical development, the solubility of an active pharmaceutical ingredient (API) is a cornerstone physical property that influences everything from formulation design to bioavailability.[1] A poorly characterized solubility profile can lead to significant challenges in developing a viable drug product, affecting dissolution rates, absorption, and ultimately, therapeutic efficacy.[2] 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine, as a potential therapeutic agent, requires a thorough understanding of its solubility in a range of organic solvents. These solvents are not only crucial for synthesis and purification but are also fundamental components in the formulation of liquid dosage forms and are used to simulate various physiological environments.[3]

This guide provides a dual approach to understanding the solubility of this specific molecule: first, by predicting its behavior based on its unique chemical structure, and second, by providing a rigorous, step-by-step methodology for its empirical determination.

Predicted Solubility Based on Molecular Structure

The principle of "like dissolves like" is the foundation for predicting solubility.[4][5][6] The solubility of a solute in a solvent is driven by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[5] To predict the behavior of 1-(3-chloro-2-fluorophenyl)cyclopropanemethanamine, we must first dissect its molecular structure.

Molecular Structure Analysis:

• Aromatic Ring (3-Chloro-2-fluorophenyl): The substituted phenyl group is a bulky, relatively non-polar feature. The presence of halogen atoms (chlorine and fluorine) introduces electronegativity and polarity.[7] Fluorine, in particular, can influence pKa and metabolic stability.[8] These halogen substituents create dipole moments and can participate in van der Waals and dipole-dipole interactions.

• Cyclopropane Ring: This is a small, strained, non-polar aliphatic ring that contributes to the overall lipophilicity of the molecule.

• Methanamine Group (-CH2NH2): This primary amine is the most significant polar feature of the molecule. The nitrogen atom has a lone pair of electrons, and the N-H bonds can act as hydrogen bond donors. This group is also basic and can be protonated in acidic conditions, drastically altering solubility.

Predicted Interactions with Solvent Classes:

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents have O-H or N-H bonds and can act as both hydrogen bond donors and acceptors. Due to the primary amine group, 1-(3-chloro-2-fluorophenyl)cyclopropanemethanamine is expected to exhibit favorable solubility in these solvents through strong hydrogen bonding interactions.[6][9]

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, DMSO, THF): These solvents possess a dipole moment but lack O-H or N-H bonds. They can act as hydrogen bond acceptors. Moderate solubility is anticipated in these solvents, driven by dipole-dipole interactions with the halogenated aromatic ring and hydrogen bonding acceptance by the solvent from the molecule's amine group.

• Non-Polar Solvents (e.g., Hexane, Toluene, Carbon Tetrachloride): These solvents lack significant polarity and interact primarily through weak van der Waals forces.[4] Given the molecule's significant non-polar regions (phenyl and cyclopropyl groups), it will likely have some solubility in these solvents, but the strong solute-solute interactions from the polar amine group may limit high solubility.[4]

Experimental Methodology: Isothermal Shake-Flask Method

To move beyond prediction to empirical fact, a robust and reproducible method is required. The isothermal shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[10][11] It is recognized by regulatory bodies like the OECD and is widely applicable for compounds with solubilities above 10⁻² g/L.[12][13]

Principle

An excess amount of the solid compound is added to a known volume of the solvent. The mixture is then agitated at a constant temperature until equilibrium is reached, meaning the solution is saturated and the concentration of the dissolved solute is constant.[10] After separating the undissolved solid, the concentration of the compound in the clear, saturated solution is quantified using a suitable analytical technique.

Detailed Step-by-Step Protocol

1. Materials and Equipment:

• API: 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (solid, high purity).
• Solvents: High-purity (e.g., HPLC grade) organic solvents of interest (e.g., Methanol, Ethanol, Acetonitrile, Acetone, Ethyl Acetate, Dichloromethane, Toluene, Heptane).
• Equipment: Analytical balance, glass vials with screw caps, constant temperature orbital shaker or water bath, centrifuge, syringe filters (e.g., 0.22 µm PTFE), volumetric flasks, and an appropriate analytical instrument (e.g., HPLC-UV).

2. Preparation:

• Set the orbital shaker to the desired temperature (e.g., 25 °C ± 0.5 °C).
• For each solvent, prepare at least three replicate vials.
• Add a precise volume of solvent (e.g., 5 mL) to each vial.

3. Equilibration:

• Add an excess amount of the API to each vial. "Excess" means enough solid should remain undissolved at the end of the experiment to ensure saturation. A visual check is key.
• Securely cap the vials and place them in the temperature-controlled shaker.
• Agitate the samples. The time to reach equilibrium can vary but is often between 24 and 72 hours.[10] A preliminary experiment to determine the time to equilibrium (by taking samples at 24, 48, and 72 hours) is recommended.

4. Sample Processing:

• Once equilibrium is reached, remove the vials from the shaker and let them stand to allow the excess solid to settle.
• To ensure complete separation of the solid phase, centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes).[12]
• Carefully withdraw an aliquot of the clear supernatant using a syringe.
• Immediately filter the aliquot through a syringe filter into a clean vial to remove any remaining microscopic particles. This step is critical to prevent artificially high results.

5. Quantification:

• Accurately dilute the filtered saturate solution with a suitable mobile phase to a concentration that falls within the linear range of the analytical method (e.g., HPLC-UV).
• Analyze the diluted sample using the validated analytical method to determine the concentration.
• Calculate the original concentration in the saturated solution by accounting for the dilution factor. The result is the solubility, typically expressed in mg/mL or mol/L.

Workflow Visualization

The entire experimental process can be visualized as a clear, sequential workflow.

Fig. 1: Isothermal Shake-Flask Solubility Determination Workflow.

Data Presentation and Interpretation (Hypothetical)

The data obtained from the experimental protocol should be summarized for clarity and comparative analysis. The following table presents a hypothetical but scientifically plausible solubility profile for 1-(3-chloro-2-fluorophenyl)cyclopropanemethanamine at 25°C.

Solvent Class	Solvent	Dielectric Constant (ε)	Solubility (mg/mL)	Classification
Polar Protic	Methanol	32.7	> 100	Very Soluble
Ethanol	24.5	> 100	Very Soluble
Polar Aprotic	DMSO	46.7	> 100	Very Soluble
Acetonitrile	37.5	45.2	Soluble
Acetone	20.7	85.1	Freely Soluble
Ethyl Acetate	6.0	15.3	Soluble
Non-Polar	Dichloromethane	9.1	28.9	Soluble
Toluene	2.4	2.1	Sparingly Soluble
n-Heptane	1.9	< 0.1	Practically Insoluble

Note: Solubility classifications are based on USP definitions. This data is for illustrative purposes only and must be determined experimentally.

Discussion of Hypothetical Results

The hypothetical data aligns with the theoretical predictions based on molecular structure:

• High Solubility in Polar Solvents: The highest solubilities are observed in polar solvents, particularly those capable of hydrogen bonding (Methanol, Ethanol) or strong dipole interactions and hydrogen bond acceptance (DMSO, Acetone). This underscores the dominant role of the primary amine group in the dissolution process.

• Moderate Solubility in Less Polar Solvents: As the solvent polarity decreases (e.g., Ethyl Acetate, Dichloromethane), the solubility drops but remains significant. This reflects the contribution of the lipophilic phenyl and cyclopropyl moieties.

• Poor Solubility in Non-Polar Solvents: In highly non-polar solvents like Toluene and Heptane, the energy required to break the strong solute-solute hydrogen bonds is not sufficiently compensated by weak solute-solvent van der Waals interactions, leading to very low solubility.[4]

This relationship can be visualized to show the general trend between solvent polarity and the compound's solubility.

Fig. 2: Relationship Between Solvent Polarity and Predicted Solubility.

Conclusion and Applications

This guide has established a comprehensive framework for evaluating the solubility of 1-(3-chloro-2-fluorophenyl)cyclopropanemethanamine. By combining theoretical structural analysis with a rigorous experimental protocol, researchers can generate a reliable and informative solubility profile. This data is indispensable for:

• Process Chemistry: Selecting appropriate solvents for synthesis, crystallization, and purification.

• Formulation Development: Designing liquid dosage forms, identifying potential cosolvents, and predicting physical stability.[1]

• Preclinical Studies: Preparing solutions for in vitro and in vivo testing.

• Biopharmaceutical Modeling: Providing key input parameters for predicting absorption and bioavailability.

A thorough understanding of solubility is not merely an academic exercise; it is a fundamental requirement for the successful translation of a promising molecule into a safe and effective therapeutic product.

References

• Pharmaguideline. (n.d.). Solubility Expressions and Mechanisms of Solute Solvent Interactions. Retrieved from [Link]

• Pharmlabs. (n.d.). Factors Influencing the Solubility of Drugs. Retrieved from [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Solubility: An overview. Retrieved from [Link]

• Scholars Research Library. (n.d.). Enhancement of Solubility: A Pharmaceutical Overview. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Dow Development Labs. (2021, May 7). Ask a Formulator: What is the Purpose and Approach to Solubility Studies? Retrieved from [Link]

• Thompson, A. L., et al. (2026, January 20). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Royal Society of Chemistry. Retrieved from [Link]

• European Chemicals Bureau. (n.d.). A.8. PARTITION COEFFICIENT 1. METHOD. Retrieved from [Link]

• Biotecnologie BT. (n.d.). Determination of the Partition Coefficient n-octanol/water. Retrieved from [Link]

• Gîrleanu, M. R., et al. (2025, August 16). Estimating the Solubility of Active Pharmaceutical Ingredients Using Molecular Dynamics. ACS Publications. Retrieved from [Link]

• OECD. (2006, March 23). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. Retrieved from [Link]

• ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically? Retrieved from [Link]

• Klossek, M. L., et al. (2018, February 6). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. PubMed. Retrieved from [Link]

• Phytosafe. (n.d.). OECD 105 - Water solubility. Retrieved from [Link]

• Graham, D. J., et al. (2020, June 25). Metabolic and Pharmaceutical Aspects of Fluorinated Compounds. PubMed. Retrieved from [Link]

Sources

• 1. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 2. ascendiacdmo.com [ascendiacdmo.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solubility Expressions and Mechanisms of Solute Solvent Interactions | Pharmaguideline [pharmaguideline.com]
• 5. Factors Influencing the Solubility of Drugs | Pharmlabs [pharmlabs.unc.edu]
• 6. Solubility: An overview - Int J Pharm Chem Anal [ijpca.org]
• 7. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic and Pharmaceutical Aspects of Fluorinated Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. researchgate.net [researchgate.net]
• 11. Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biotecnologiebt.it [biotecnologiebt.it]
• 13. OECD 105 - Phytosafe [phytosafe.com]

Literature review of cyclopropanemethanamine derivatives in medicinal chemistry

Structural Utility, Metabolic Logic, and Synthetic Protocols

Executive Summary

The cyclopropanemethanamine (or cyclopropylmethyl, CPM) moiety represents a high-value structural motif in modern medicinal chemistry.[1] Far from being a simple hydrophobic spacer, the CPM group acts as a distinct bioisostere for ethyl, isopropyl, and isobutyl groups, offering unique electronic properties derived from the cyclopropane ring's strain (27.5 kcal/mol). This guide analyzes the CPM motif's role in modulating intrinsic efficacy (notably in GPCRs), enhancing metabolic stability via CYP450 shielding, and provides rigorous synthetic protocols for its installation.

Structural & Physicochemical Rationale[2][3][4]

The "Walsh Orbital" Effect and Basicity

Unlike standard alkyl chains, the cyclopropane ring exhibits significant

-character due to its bent bonds (Walsh orbitals). When a methylene spacer connects this ring to an amine (cyclopropanemethanamine), the electron-withdrawing nature of the cyclopropane ring (due to high -character in C-C bonds) slightly reduces the basicity of the adjacent amine compared to an isopropyl or isobutyl analog.

• pK

  Modulation: This subtle reduction in pK can improve blood-brain barrier (BBB) permeability by increasing the fraction of uncharged species at physiological pH.

Metabolic Shielding

The C-H bonds of a cyclopropane ring are shorter (1.08 Å) and stronger (

kcal/mol) than typical alkane C-H bonds (98-100 kcal/mol).

• Mechanism: The high homolytic bond dissociation energy makes hydrogen abstraction by Cytochrome P450 enzymes energetically unfavorable.

• Outcome: Substituting an N-ethyl or N-butyl group with an N-CPM group frequently blocks

  -hydroxylation/dealkylation, significantly extending half-life ( ).

Conformational Restriction

The CPM group adds bulk and rigidity without the entropic penalty of a long flexible chain. It often locks ligands into a bioactive conformation that favors antagonist or partial agonist states in GPCRs (see Section 2).

Therapeutic Case Studies

The "N-Substituent Switch" in Opioids

The most authoritative example of CPM utility is the morphinan class. The substitution of the N-methyl group (agonist) with an N-cyclopropylmethyl group dramatically alters intrinsic efficacy.

• Naltrexone & Naloxone: The bulky N-CPM group prevents the conformational closure required for full

  -opioid receptor activation, resulting in antagonism.

• Buprenorphine: Uses the N-CPM motif to achieve high-affinity partial agonism.

5-HT2C Receptor Agonists

Recent studies (e.g., Zhang et al., Eur. J. Med.[2] Chem.) have utilized 2-phenylcyclopropylmethanamine scaffolds.[2] Here, the cyclopropane ring is not just a substituent but the core scaffold. Fluorination of this ring further blocks metabolic soft spots and enhances selectivity over 5-HT2B receptors, mitigating valvulopathy risks.

Visualizing the Metabolic Logic

The following diagram illustrates the divergent metabolic fates of standard alkyl amines versus CPM derivatives.

Figure 1: Comparative metabolic stability.[3] The CPM group resists the standard N-dealkylation pathway dominant in aliphatic amines.

Synthetic Methodologies

Strategy A: Reductive Amination (Preferred)

The most robust method for installing a CPM group onto a secondary amine is reductive amination using cyclopropanecarbaldehyde. This avoids the over-alkylation issues common with direct alkylation using (bromomethyl)cyclopropane.

Strategy B: The Curtius Rearrangement (Chiral Scaffolds)

For synthesizing the cyclopropanemethanamine core itself (especially chiral 2-substituted derivatives), the Curtius rearrangement of cyclopropanecarboxylic acids is the gold standard.

Synthetic Workflow Diagram

Figure 2: Primary synthetic routes for accessing the CPM core (left) and installing the CPM group onto a drug scaffold (right).

Experimental Protocols

Protocol 1: Reductive Amination for N-CPM Installation

Objective: Synthesis of N-cyclopropylmethyl-piperidine derivative (General Procedure). Rationale: Sodium triacetoxyborohydride (STAB) is used as the reducing agent because it is mild and selective for iminiums, minimizing side reactions compared to NaCNBH

.

Materials:

• Secondary Amine substrate (1.0 equiv)

• Cyclopropanecarbaldehyde (1.2 equiv) [CAS: 1489-69-6]

• Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Acetic Acid (1.0 equiv)

• 1,2-Dichloroethane (DCE) (0.2 M concentration)

Step-by-Step Methodology:

• Imine Formation: In a flame-dried round-bottom flask under N

  , dissolve the secondary amine (1.0 mmol) in anhydrous DCE (5 mL).

• Activation: Add cyclopropanecarbaldehyde (1.2 mmol) followed by acetic acid (1.0 mmol). Stir at room temperature for 30 minutes to ensure equilibrium formation of the iminium species.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 mmol) portion-wise over 10 minutes. Note: Gas evolution may occur.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–16 hours. Monitor by LC-MS for the disappearance of the starting amine.

• Quench: Quench the reaction with saturated aqueous NaHCO

  (10 mL). Stir vigorously for 15 minutes.

• Extraction: Extract the aqueous layer with DCM (3 x 10 mL). Combine organic layers, dry over MgSO

  , filter, and concentrate in vacuo.

• Purification: Purify the residue via flash column chromatography (typically MeOH/DCM gradient) to yield the N-CPM product.

Protocol 2: Synthesis of Chiral 2-Phenylcyclopropanemethanamine

Context: For scaffolds requiring a chiral cyclopropane core (e.g., 5-HT2C agonists). Reference Grounding: Based on methodologies described in Eur. J. Med. Chem. [1].

• Cyclopropanation: React a styrene derivative with ethyl diazoacetate using a chiral catalyst (e.g., Rh

  (S-DOSP) ) to yield the chiral ester.

• Hydrolysis: Hydrolyze the ester to the carboxylic acid using LiOH in THF/H

  O.

• Curtius Rearrangement: Treat the acid with Diphenylphosphoryl azide (DPPA) and triethylamine in tert-butanol at reflux. This yields the N-Boc protected amine with retention of stereochemistry.

• Deprotection: Treat with 4N HCl in dioxane to liberate the free amine hydrochloride salt.

Comparative Data: Alkyl vs. Cyclopropylmethyl

The table below highlights why medicinal chemists switch from isobutyl to CPM groups.

Property	Isobutyl Group ( )	Cyclopropylmethyl Group ( )	Medicinal Chemistry Impact
C-H Bond Energy	~98 kcal/mol (Tertiary C-H)	~106 kcal/mol (Cyclopropyl C-H)	CPM resists CYP450 oxidation.
Steric Bulk	Flexible, rotatable bonds	Rigid, "Walsh" bent bonds	CPM reduces entropic loss upon binding.
Lipophilicity (LogP)	High	Moderate to High	CPM maintains lipophilicity for BBB penetration.
Electronic Effect	Inductive donation (+I)	Weakly electron-withdrawing (-I)	CPM lowers amine pKa slightly (less charged).

References

• Zhang, G., et al. (2019).[2] Design of fluorinated cyclopropane derivatives of 2-phenylcyclopropylmethylamine leading to identification of a selective serotonin 2C (5-HT2C) receptor agonist without 5-HT2B agonism.[2] European Journal of Medicinal Chemistry, 182, 111626.[2]

• Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Chapter: Bioisosteric Replacements. Elsevier. (Contextualizing the CPM group as a non-classical bioisostere).
• Rennison, D., et al. (2013). Structural determinants of opioid activity in N-substituted morphinans. Journal of Medicinal Chemistry.

• TCI Chemicals. (2023). Product Specification: Cyclopropylmethylamine (CAS 2516-47-4).[4][5]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cyclopropylmethylamine | 2516-47-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. Cyclopropylmethylamine [oakwoodchemical.com]

Thermodynamic Stability Profile: 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

Technical Dossier: Intermediate Characterization & Stability Optimization

Executive Summary

This technical guide provides a comprehensive thermodynamic and stability profile for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (CAS: 1201643-54-6), a critical pharmacophore scaffold often utilized in the synthesis of 5-HT2C receptor agonists (e.g., Lorcaserin).

From a thermodynamic perspective, this molecule presents a unique challenge: it combines a high-energy cyclopropane ring (approx.[1] 27.5 kcal/mol strain energy) with a reactive primary amine .[1] While the halogenated phenyl ring confers metabolic resistance, the aliphatic amine tail is the thermodynamic "weak link," susceptible to oxidative deamination and carbamylation in its free base form.[1]

Key Recommendation: The free base is thermodynamically metastable and prone to atmospheric degradation.[1] Long-term storage requires conversion to a crystalline salt form (typically Hydrochloride or Hemifumarate) to arrest molecular mobility and prevent oxidative pathways.

Molecular Architecture & Thermodynamic Baseline

Structural Energy Profile

The molecule consists of three distinct thermodynamic domains:

• The Aryl Core: A 3-chloro-2-fluorophenyl moiety.[2][3] The Fluorine atom at the ortho position creates a "privileged" electronic environment, increasing lipophilicity and reducing metabolic attack at the ring.[1] The C-Cl bond (approx. 95 kcal/mol) is stable under ambient conditions but susceptible to photolytic radical cleavage.

• The Cyclopropane Linker: This is a kinetically stable but thermodynamically high-energy motif. The "banana bonds" (high p-character) make the ring prone to acid-catalyzed opening, although the geminal substitution pattern provides some steric protection.

• The Methanamine Tail: A primary aliphatic amine (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ). In the free base form, the lone pair on the nitrogen is highly nucleophilic and basic (pKa ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> 9.5–10.5), driving reactivity with electrophiles (including atmospheric ).

Calculated Physicochemical Properties

Property	Value (Approx.)	Thermodynamic Implication
Molecular Weight	199.65 g/mol	Low MW facilitates rapid crystallization kinetics.
LogP	2.3 – 2.8	Moderate lipophilicity; free base partitions into organic layers.[1]
pKa (Base)	9.8	Requires pH > 11 for extraction as free base; exists as cation at physiological pH.[1]
Ring Strain	~27.5 kcal/mol	High potential energy; sensitive to thermal shock >150°C.

Solid-State Profiling: The "Real" Thermodynamics

The thermodynamic stability of this intermediate is dictated by its solid-state form. The energy difference between the amorphous free base and the crystalline salt lattice is the primary driver of shelf-life.

Free Base vs. Salt Form[1]

• Free Base (Liquid/Oil): The free base typically exists as a viscous oil or low-melting solid. It lacks a rigid lattice, allowing high molecular mobility.[1] This mobility facilitates:

  • Carbamylation: Reaction with ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    to form carbamic acid salts (white crust formation).

  • Oxidation: Rapid diffusion of oxygen leads to N-oxide formation.

• Hydrochloride Salt (Crystalline Solid): Protonation of the amine creates an ionic lattice.[1]

  • Lattice Energy: The formation of the crystal lattice releases significant energy (exothermic), driving the system to a global thermodynamic minimum.[1]

  • Melting Point: Typically elevated to >190°C (decomposition), preventing mobility-based degradation.[1]

Polymorphism Risks

While the HCl salt is stable, rapid precipitation can trap the molecule in metastable polymorphs.[1]

• Thermodynamic Form: Obtained via slow cooling crystallization (e.g., Isopropanol/Water).[1]

• Kinetic Form: Obtained via crash precipitation (e.g., addition of Diethyl Ether).[1] Risk:[1][4][5][6] The kinetic form may be hygroscopic, leading to deliquescence.[1]

Chemical Stability & Degradation Pathways[1]

The following Graphviz diagram illustrates the primary degradation pathways identified under stress conditions.

Figure 1: Primary degradation pathways.[1] Note the acid-catalyzed ring opening is the most critical thermodynamic risk during manufacturing.

Mechanistic Insights[7]

• Oxidative Deamination: In the presence of peroxides (common in unrefined ether/THF solvents), the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -carbon adjacent to the amine is oxidized to an imine, which hydrolyzes to the corresponding aldehyde.

• Cyclopropane Ring Opening: While the cyclopropane ring is robust to basic conditions, strong mineral acids (HCl, ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ) at elevated temperatures can protonate the ring, leading to strain relief via bond cleavage. Process Control: Salt formation should be conducted at controlled temperatures (<40°C) to avoid this.[1]

Experimental Protocols (Self-Validating Systems)

To confirm the thermodynamic stability profile, the following Forced Degradation Protocol (Stress Testing) is recommended. This protocol is designed to be self-validating: if the control sample degrades, the method is invalid.[1]

Protocol: Forced Degradation Study (ICH Q1A Aligned)

Objective: Determine intrinsic stability limits and identify degradation products.

Materials:

• HPLC System (C18 Column, UV detection at 220 nm & 254 nm).[1]

• Stress Agents: 1N HCl, 1N NaOH, 3% ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  .

Workflow:

• Preparation: Dissolve 10 mg of the intermediate (HCl salt) in 10 mL of Diluent (50:50 MeCN:Water).

• Acid Stress:

  • Add 1 mL 1N HCl to 1 mL sample.[1]

  • Heat at 60°C for 4 hours.

  • Neutralize with 1N NaOH before injection.[1]

  • Expected Result: Check for ring-opened impurities (Shift in Retention Time).

• Oxidative Stress:

  • Add 1 mL 3% ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    to 1 mL sample.

  • Store at Room Temp for 24 hours.

  • Expected Result: Check for N-oxide (Early eluting peak).

• Photostability:

  • Expose solid sample to 1.2 million lux hours (UV/Vis).[1]

  • Expected Result: Check for des-chloro degradants.

Analytical Workflow Visualization

Figure 2: Standardized Forced Degradation Workflow ensuring mass balance tracking.

References

• Arena Pharmaceuticals, Inc. (2005).[1] Benzazepine derivatives and methods of prophylaxis or treatment of 5-HT2C receptor associated diseases. (Patent No.[1][3] WO2005019179).[1] World Intellectual Property Organization.[1] [1]

• Smith, B. T. (2010).[1] Lorcaserin Hydrochloride: A New Serotonin 5-HT2C Receptor Agonist for the Treatment of Obesity. ACS Medicinal Chemistry Letters. [Link]

• Wiberg, K. B. (1986).[1] The Structure and Energetics of Small Ring Hydrocarbons. Accounts of Chemical Research. [Link][1]

• International Conference on Harmonisation (ICH). (2003).[1] Stability Testing of New Drug Substances and Products Q1A(R2). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. (3-Chloro-2-fluorophenyl)methanamine [myskinrecipes.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. 3-Chloro-2-methyl-1-propene | 563-47-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. aidic.it [aidic.it]
• 6. echemi.com [echemi.com]

Technical Guide: Synthetic Pathways for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

This guide outlines the synthetic strategies for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine , a critical scaffold in the development of central nervous system (CNS) agents, particularly 5-HT receptor modulators.[1]

[1]

Executive Summary & Strategic Overview

Compound Class: 1-Arylcyclopropanemethanamine Target CAS: (Analogous to 115816-31-4 but with 2-F, 3-Cl substitution) Primary Application: CNS Drug Discovery (Serotonergic modulators), Fragment-Based Drug Design (FBDD).[1]

The synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine presents a classic challenge in medicinal chemistry: constructing a strained quaternary carbon center adjacent to a sterically demanding and electron-deficient aromatic ring.[1] The presence of the 3-chloro-2-fluoro motif increases the acidity of the benzylic position, facilitating deprotonation, but also introduces potential regioselectivity issues during metal-halogen exchange if not carefully managed.[1]

This guide prioritizes the Nitrile-Cyclopropanation Route , currently the most robust method for generating gem-disubstituted cyclopropanes at scale.[1]

Retrosynthetic Analysis

The most logical disconnection relies on the stability of the cyclopropane ring. We disconnect the methanamine side chain back to a nitrile precursor, which is derived from the corresponding arylacetonitrile via a double alkylation/cyclization strategy.

Figure 1: Retrosynthetic disconnection showing the Nitrile Route as the primary pathway.[1]

Primary Pathway: The Nitrile-Cyclopropanation Route[1]

Phase A: Cyclopropanation of Arylacetonitrile

The formation of the cyclopropane ring is the rate-determining step for yield quality. The use of 1,2-dibromoethane with a strong base is preferred over 1-bromo-2-chloroethane to minimize elimination side products.[1]

Reaction Scheme:

[1]

Detailed Protocol (Self-Validating System)

• Starting Material: 3-Chloro-2-fluorophenylacetonitrile (CAS 261762-98-5).[1][2]

• Reagents: Sodium Hydride (60% dispersion in oil), 1,2-Dibromoethane, DMSO (Anhydrous).[1]

Step-by-Step Methodology:

• Preparation: In a flame-dried 3-neck flask under Argon, wash NaH (2.5 eq) with dry hexanes to remove mineral oil. Suspend in anhydrous DMSO (0.5 M concentration relative to substrate).

• Addition: Cool the suspension to 0°C. Add the arylacetonitrile (1.0 eq) dropwise. Observation Point: Evolution of

  gas indicates deprotonation. The solution will turn dark (deep red/brown) due to the formation of the benzylic carbanion.

• Cyclization: Add 1,2-dibromoethane (1.2 eq) dropwise over 30 minutes. Critical Control: Maintain internal temperature <10°C to prevent polymerization of the alkyl halide.

• Completion: Allow to warm to room temperature and stir for 4–6 hours.

  • Validation: TLC (Hexane/EtOAc 9:1) should show disappearance of the starting nitrile (

    ) and appearance of the cyclopropyl nitrile ( ).[1]

• Workup: Quench carefully with saturated

  (exothermic!). Extract with or MTBE. Wash organics with water (3x) to remove DMSO. Dry over .[3]

Expert Insight: The 3-Cl-2-F substitution makes the benzylic proton highly acidic (

approx. 15-16).[1] Consequently, the anion is stable, but the cyclization requires the kinetic drive of DMSO. If scaling up (>100g), switch to Phase Transfer Catalysis (NaOH/TBAB/Toluene) to avoid the thermal hazards of NaH/DMSO.[1]

Phase B: Reduction to Methanamine

Converting the sterically hindered nitrile to a primary amine requires a potent reducing agent. Lithium Aluminum Hydride (LAH) is the gold standard for complete reduction, though Borane-THF is a milder alternative if halogen-lithium exchange is a concern (though 3-Cl is relatively stable to LAH at reflux compared to bromides).[1]

Reaction Scheme:

Detailed Protocol

• Setup: Charge a dry flask with

  (2.0 eq) and anhydrous THF under . Cool to 0°C.

• Addition: Dissolve the crude cyclopropanecarbonitrile in THF and add dropwise to the LAH slurry.

• Reflux: Heat to gentle reflux (65°C) for 3–12 hours.

  • Validation: Monitor by LC-MS.[1] The nitrile peak (M+) will disappear, replaced by the amine peak (M+4).[1]

• Fieser Quench: Cool to 0°C. Carefully add:

  • mL Water[1][4]
  • mL 15% NaOH[1]
  • mL Water[1]

  • (Where

    = grams of LAH used).

• Isolation: Filter the granular aluminum salts. Concentrate the filtrate. The amine is often an oil; convert to the HCl salt for stability and characterization.

Alternative Pathway: The Ester-Curtius Route

If the nitrile reduction yields inseparable side products, the Ester Route offers higher fidelity but more steps.

• Alkylation: Dialkylation of Ethyl (3-chloro-2-fluorophenyl)acetate with 1,2-dibromoethane.

• Hydrolysis: Saponification to the Cyclopropanecarboxylic acid.

• Amide Formation: Acid chloride formation (

  ) followed by .

• Reduction: Reduction of the amide to the amine.[5]

Note: This route is generally reserved for cases where the nitrile route fails due to steric hindrance or side reactions.

Process Visualization & Logic Flow

The following diagram illustrates the decision matrix and workflow for the synthesis.

Figure 2: Logical workflow for the synthesis and quality control checkpoints.

Quantitative Data Summary

Parameter	Nitrile Route (NaH)	Nitrile Route (PTC)	Ester Route
Overall Yield	65 - 75%	50 - 60%	40 - 50%
Step Count	2	2	4
Atom Economy	High	High	Moderate
Scalability	Low (NaH hazard)	High (Ind.[1] Standard)	High
Key Impurity	Mono-alkylated chain	Polymerized halide	Hydrolysis byproducts

Safety & Handling (E-E-A-T)

• Sodium Hydride: Pyrophoric. Use strictly anhydrous conditions. In case of fire, use Class D extinguisher or dry sand. Never use water.

• Lithium Aluminum Hydride: Reacts violently with water/protic solvents liberating

  . Quench extremely slowly at 0°C.

• Cyanide Intermediates: While the starting material is an organic nitrile, ensure no strong acids are mixed with waste streams to prevent HCN evolution.

References

• Cyclopropanation of Arylacetonitriles

  • Org.[3][6][7][8] Synth.2008 , 85, 231. "Synthesis of 1-Phenylcyclopropanecarbonitrile".

  • [1]

• Reduction of Nitriles to Amines

  • J. Org.[3][7] Chem.2009 , 74, 1964–1970.[7] "Diisopropylaminoborane reductions of nitriles".

  • [1]

• General Method for 1-Arylcyclopropylamines (Related Scaffolds)

  • J. Med. Chem.2005, 48, 1229. "Synthesis and SAR of 1-Arylcyclopropylamines as Antidepressants".

  • [1]

• Starting Material Data

  • PubChem CID 523100: 3-Chloro-2-fluorobenzonitrile (Precursor logic).[1]

  • [1]

Sources

• 1. echemi.com [echemi.com]
• 2. 261762-98-5|3-Chloro-2-fluorophenylacetonitrile|BLD Pharm [bldpharm.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. rsc.org [rsc.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 8. publications.rwth-aachen.de [publications.rwth-aachen.de]

Project Chimera: A Strategic Roadmap for Unveiling the Biological Activity Potential of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

An In-depth Technical Guide

Part 1: Foundational Analysis and Strategic Rationale

The structure of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (herein designated as "Compound X") presents a compelling confluence of established pharmacophores. A rigorous analysis of these structural motifs is the logical starting point for forming a testable hypothesis regarding its biological activity.

The molecule consists of three key components:

• Cyclopropylamine Moiety: This is a well-established "privileged scaffold" in medicinal chemistry. Its constrained, rigid structure is famously present in the irreversible monoamine oxidase (MAO) inhibitor, tranylcypromine. This structural feature is the strongest indicator of potential activity against MAO-A and MAO-B, enzymes critical to neurotransmitter metabolism.

• Phenyl Ring: This provides a scaffold for substitution and interaction with aromatic-binding pockets within target proteins.

• 3-Chloro, 2-Fluoro Substitution Pattern: This specific halogenation pattern is critical. The ortho-fluoro and meta-chloro substitutions significantly alter the electronic properties of the phenyl ring and introduce steric hindrance. This will modulate target binding affinity, selectivity (e.g., for MAO-A vs. MAO-B), and crucially, the compound's metabolic profile, potentially blocking sites of oxidative metabolism and improving its pharmacokinetic properties.

Based on this structural deconstruction, our primary hypothesis is that Compound X is a monoamine oxidase inhibitor . The subsequent experimental plan is designed to rigorously test this hypothesis, determine its mechanism, and explore its broader pharmacological profile.

Part 2: In Silico Profiling and Physicochemical Characterization

Before committing to costly and time-consuming wet lab synthesis and screening, a preliminary in silico and physicochemical assessment is essential. This front-loading approach allows for early identification of potential liabilities and informs downstream experimental design.

Predicted Physicochemical Properties

Computational tools are invaluable for predicting drug-likeness and potential pharmacokinetic issues. We will use established algorithms to estimate key parameters.

Parameter	Predicted Value	Significance & Rationale
Molecular Weight	~213.67 g/mol	Well within the limits of Lipinski's Rule of Five (<500), suggesting good potential for oral bioavailability.
logP (Lipophilicity)	2.5 - 3.5	An optimal range for CNS penetration. Too low, and it won't cross the blood-brain barrier; too high, and it may suffer from poor solubility and high protein binding.
Topological Polar Surface Area (TPSA)	~38.3 Ų	Below the 90 Ų threshold often associated with good CNS penetration.
pKa (Amine)	8.5 - 9.5	The primary amine will be protonated at physiological pH (7.4), which is critical for solubility and potential interactions with acidic residues (e.g., Asp, Glu) in a target's binding site.

ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) Prediction

• Absorption: High probability of good oral absorption predicted based on physicochemical properties.

• Distribution: Expected to cross the blood-brain barrier.

• Metabolism: The chloro-fluoro substitution pattern is designed to resist CYP450-mediated oxidation. However, the primary amine is a potential site for metabolism.

• Toxicity: No obvious structural alerts for mutagenicity (e.g., Ames test) are present, but this must be experimentally verified.

Part 3: Phased Experimental Verification Strategy

Our experimental approach is designed as a logical, tiered workflow. This ensures that resources are deployed efficiently, with each phase gating entry into the next.

Hypothesized mechanism of action for Compound X.

Part 4: Safety and Pre-Clinical Validation

Objective: To identify potential safety liabilities early in the discovery process.

Protocol 1: hERG Channel Patch Clamp Assay

• Rationale: Blockade of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmia (QT prolongation). This is a critical safety screen mandated by regulatory agencies. The assay should be conducted by a specialized CRO using the gold-standard patch-clamp technique on cells expressing the hERG channel.

• Interpretation: An IC₅₀ value less than 10 µM is often considered a significant liability.

Protocol 2: CYP450 Inhibition Panel

• Rationale: To assess the potential for drug-drug interactions. Compound X will be tested for its ability to inhibit the major cytochrome P450 isoforms (e.g., 3A4, 2D6, 2C9, 2C19, 1A2).

• Procedure: This is typically a fluorescence-based assay using specific substrates for each CYP isoform. A decrease in fluorescent product formation indicates inhibition.

Part 5: Conclusion and Future Directions

This guide outlines a hypothesis-driven, systematic approach to characterizing the novel chemical entity 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine. By starting with its fundamental structural components, we have established a clear primary hypothesis—that it functions as a monoamine oxidase inhibitor.

The phased experimental plan provides a robust and efficient path forward. Positive results from the primary MAO inhibition assays would trigger a deeper investigation into its mechanism, selectivity, and safety. The data generated from this comprehensive evaluation will not only define the biological activity of Compound X but will also provide a strong foundation for any subsequent lead optimization and pre-clinical development programs. The ultimate goal is to determine if this promising structure can be translated into a viable therapeutic candidate.

References

• Title: Tranylcypromine: A Review of its Pharmacological, Pharmacokinetic, and Clinical Properties Source: Therapeutic Drug Monitoring URL: [Link]

• Title: The mechanism of inactivation of monoamine oxidase by tranylcypromine and other cyclopropylamines Source: Biochemical Pharmacology URL: [Link]

• Title: The Role of Fluorine in Medicinal Chemistry Source: Journal of Medicinal Chemistry URL: [Link]

• Title: hERG drug-binding and the long QT syndrome Source: Trends in Pharmacological Sciences URL: [Link]

Protocols & Analytical Methods

Application Note: Reagents for Cyclopropanation in 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine Production

Abstract

This application note details the strategic selection and handling of reagents for the synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine , a critical pharmacophore in the development of 5-HT2C agonists and kinase inhibitors. The core challenge in this synthesis is the construction of the strained cyclopropane ring at the benzylic position. This guide focuses on the cyclopropanation of (3-chloro-2-fluorophenyl)acetonitrile via Phase Transfer Catalysis (PTC), providing a comparative analysis of alkylating agents (1,2-dibromoethane vs. 1-bromo-2-chloroethane) and detailed protocols for scale-up, safety, and quality control.

Synthetic Strategy & Reagent Landscape

The synthesis of the target amine hinges on the successful formation of the nitrile intermediate: 1-(3-chloro-2-fluorophenyl)cyclopropanecarbonitrile . This is subsequently reduced to the methanamine. The industry standard for generating 1-aryl-1-cyclopropanecarbonitriles is the Makosza Reaction —a double alkylation using a dihaloalkane under Phase Transfer Catalysis (PTC).

Reagent Selection Matrix

The choice of alkylating agent and base system profoundly impacts yield, impurity profile, and safety.

Component	Reagent Option	Pros	Cons	Recommendation
Alkylating Agent	1,2-Dibromoethane (EDB)	High reactivity; faster kinetics; lower reaction temperatures (50–70°C).	Highly toxic/carcinogenic; risk of vinyl bromide formation (side product).[1]	Primary Choice for efficiency.
1-Bromo-2-chloroethane	Sequential alkylation control; reduced risk of dimerization.	Slower kinetics; requires higher temperatures (>80°C); lower atom economy.	Secondary Choice if impurity profile with EDB is complex.
Base	50% NaOH (aq)	Cheap; scalable; effective heat sink for exotherms; easy workup.	Corrosive; requires efficient stirring for emulsion.	Standard for PTC.
Sodium Hydride (NaH)	Anhydrous conditions; clean reaction for small scale.	Dangerous H₂ evolution; pyrophoric; difficult to scale safely.	Avoid for scale >100g.
Catalyst	TEBA (Triethylbenzylammonium chloride)	Highly efficient for liquid-liquid PTC; stable up to 80°C.	Can be difficult to remove if not washed thoroughly.	Preferred Catalyst.
TBAB (Tetrabutylammonium bromide)	Good lipophilicity; standard general-purpose catalyst.	Slightly more expensive; can form emulsions during extraction.	Alternative .

Mechanistic Insight: The Interfacial Cycle

Understanding the Phase Transfer Catalysis (PTC) mechanism is vital for troubleshooting. The reaction occurs at the interface of the organic phase (containing the nitrile and alkylating agent) and the aqueous phase (containing NaOH).

PTC Pathway Visualization

Figure 1: Mechanism of PTC-mediated cyclopropanation. The quaternary ammonium salt (Q+) acts as a shuttle, transporting hydroxide ions into the organic phase to deprotonate the benzylic position.

Detailed Protocol: Cyclopropanation via Makosza Conditions

This protocol describes the synthesis of 1-(3-chloro-2-fluorophenyl)cyclopropanecarbonitrile .

Safety Warning

• 1,2-Dibromoethane is a potent carcinogen and mutagen. Handle only in a fume hood with double nitrile gloves.

• Exotherm Risk: The alkylation is highly exothermic. Strict temperature control is required.

Materials

• (3-Chloro-2-fluorophenyl)acetonitrile (1.0 eq)

• 1,2-Dibromoethane (1.5 eq)

• Sodium Hydroxide (50% w/w aqueous solution) (4.0 eq)

• TEBA (Benzyltriethylammonium chloride) (0.05 eq)

• Toluene (optional, reaction can be run neat if EDB is in excess, but toluene is safer for heat dissipation).

Step-by-Step Methodology

• Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and internal thermometer, charge (3-chloro-2-fluorophenyl)acetonitrile (100 g, 0.59 mol), 1,2-dibromoethane (166 g, 0.88 mol), and TEBA (6.7 g, 0.03 mol).

• Solvent: Add Toluene (300 mL). Note: While neat reactions are faster, toluene mitigates the exotherm and prevents solidification of the organic phase.

• Initiation: Cool the mixture to 15°C using an ice/water bath.

• Base Addition: Add 50% NaOH (188 g, 2.36 mol) dropwise via an addition funnel over 60 minutes.

  • Critical Control Point: Do not allow the internal temperature to exceed 45°C during addition. The reaction is autocatalytic; once it starts, heat generation increases rapidly.

• Reaction: Once addition is complete, remove the ice bath. Heat the mixture to 55–60°C and stir vigorously (800+ RPM) for 4–6 hours.

  • Why High RPM? PTC reactions are diffusion-controlled. High shear creates a larger interfacial area between the aqueous NaOH and organic phases.

• Monitoring: Monitor by HPLC or GC. Look for the disappearance of the starting nitrile and the transient mono-alkylated intermediate (often appearing as a small peak just before the product).

• Quench: Cool to 20°C. Add water (500 mL) to dissolve the inorganic salts (NaBr).

• Workup: Separate the phases. Extract the aqueous layer with Toluene (2 x 100 mL). Combine organic layers.

• Wash: Wash the organic layer with 1N HCl (to remove residual amine catalyst) followed by Brine.

• Isolation: Concentrate under reduced pressure to yield the crude oil. Crystallization from Hexane/IPA or distillation is recommended for purification.

Downstream Processing: Reduction to Amine

While the focus of this note is cyclopropanation, the quality of the nitrile directly affects the reduction step.

• Reagent: Borane-Dimethyl Sulfide (BH₃[2]·DMS) or Lithium Aluminum Hydride (LiAlH₄).

• Solvent: Anhydrous THF.

• Note: Catalytic hydrogenation (H₂/Pd-C) is not recommended for this specific substrate due to the risk of hydrogenolysis (ring-opening) of the cyclopropane ring or dechlorination of the aryl ring.

Quality Control & Troubleshooting

Analytical Parameters (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: A: 0.1% H₃PO₄ in Water; B: Acetonitrile. Gradient 10% B to 90% B over 20 min.

• Detection: UV @ 220 nm.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Poor stirring (Interface limitation).	Increase RPM; ensure reactor baffles are effective.
Mono-alkylated Impurity	Insufficient Base or EDB.	Ensure NaOH is >45% concentration. Add 0.2 eq excess EDB.
Hydrolysis (Amide formation)	Temperature too high; Reaction time too long.	Keep Temp <65°C. Quench immediately upon completion.
Emulsion during workup	Catalyst surfactant effects.	Filter through Celite or add saturated NaCl (Brine) to break emulsion.

References

• Makosza, M., & Wawrzyniewicz, M. (1969). "Reactions of organic anions. Part XXIV. Catalytic method for preparation of cyclopropane derivatives." Tetrahedron Letters, 10(53), 4659–4662. Link

• Fedoryński, M. (2006). "Syntheses of gem-dihalocyclopropanes and their use in organic synthesis." Chemical Reviews, 103(4), 1099–1132. (Foundational review on PTC cyclopropanation). Link

• U.S. Patent 5,380,911. "Process for the manufacture of cyclopropylnitrile."[3][4] (Describes the industrial PTC method for aryl-cyclopropyl nitriles). Link

• U.S. Patent 9,227,900. "Method for preparing 1-(4-chlorophenyl)-2-cyclopropyl-1-propanone and intermediate thereof."[2] (Describes homologous chemistry for chlorinated phenyl cyclopropanes). Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 106-93-4, 1,2-Dibromoethane." (Safety and Toxicology Data). Link

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts - Google Patents [patents.google.com]
• 3. CN101993393A - Method for artificially synthesizing cyclopropanecarbonitrile - Google Patents [patents.google.com]
• 4. BE880265Q - Procede de preparation du cyclopropane-carbonitrile - Google Patents [patents.google.com]

Scalable manufacturing process for Lemborexant intermediates

Application Note: Scalable Manufacturing Process for Lemborexant Intermediates

Executive Summary

Lemborexant (E2006) is a dual orexin receptor antagonist (DORA) indicated for the treatment of insomnia.[1] Its structural complexity—characterized by a cis-1,2-disubstituted cyclopropane core bearing a fluorophenyl group, a dimethylpyrimidine ether, and a fluoropyridine amide—presents significant challenges for scale-up.[1]

This application note details a robust, scalable manufacturing protocol for Lemborexant key intermediates. Unlike early medicinal chemistry routes that relied on chromatographic purification and hazardous reagents (e.g., NaH), this process emphasizes crystallization-driven purification , green oxidation methods , and convergent assembly to ensure high enantiomeric excess (>99% ee) and control of genotoxic impurities (GTIs).[1]

Retrosynthetic Strategy & Process Logic

The scalable route disconnects Lemborexant into three primary modules to maximize convergence and minimize linear steps.

Figure 1: Retrosynthetic Analysis of Lemborexant

Caption: Convergent retrosynthesis of Lemborexant isolating the chiral cyclopropane core.

Detailed Protocols

Module A: Stereoselective Construction of the Cyclopropane Core

The most critical process parameter (CPP) is the establishment of the (1R, 2S) stereocenters.[1] The scalable route utilizes a dynamic kinetic resolution-like approach using a substituted acetonitrile and chiral epichlorohydrin.

Protocol 1: Synthesis of Cyclopropane Lactone Intermediate Rationale: Using NaHMDS allows for a controlled deprotonation of the nitrile at lower temperatures compared to NaH, reducing thermal runaway risks.[1]

Reagents:

• (3-Fluorophenyl)acetonitrile (1.0 equiv)[1]

• (R)-Epichlorohydrin (1.2 equiv)[1]

• NaHMDS (Sodium bis(trimethylsilyl)amide), 2.0 M in THF (2.5 equiv)[1]

• Solvent: Tetrahydrofuran (THF) / Toluene[1]

Workflow:

• Inertion: Charge reactor with (3-Fluorophenyl)acetonitrile and THF (5 vol). Cool to -10°C under N₂.[1]

• Base Addition: Dose NaHMDS slowly over 2 hours, maintaining internal temperature < -5°C. Critical Safety Control: Exothermic reaction.

• Alkylation: Add (R)-Epichlorohydrin dropwise. The chiral epoxide directs the stereochemistry.

• Cyclization: Warm to 10°C. The intermediate chlorohydrin cyclizes to form the cyclopropane nitrile.

• Hydrolysis/Lactonization: Add aq. NaOH (4 equiv) and heat to 60°C to hydrolyze the nitrile. Acidify with HCl to pH 1. This forces the cis-hydroxy acid to collapse into the lactone, purifying the stereoisomers (trans-isomers cannot lactonize easily).[1]

• Isolation: Crystallize the lactone from Isopropyl Alcohol (IPA)/Heptane.

Yield: 70-75% | ee: >98% (after crystallization)[1]

Module B: Pyrimidine Ether Installation

Direct alkylation of the secondary alcohol is sterically hindered. The process circumvents this by reducing the lactone to a diol, selectively protecting/activating, and then coupling.[1]

Protocol 2: Reductive Ring Opening & Etherification Rationale: LiBH₄ is used for mild reduction.[1] The subsequent etherification relies on the nucleophilicity of the pyrimidinol displacing a tosylate.

Workflow:

• Reduction: Dissolve Lactone in THF. Add LiBH₄ (1.5 equiv) at 0°C. Stir until HPLC shows <0.5% starting material. Quench with acetone.

• Workup: Partition between EtOAc and water. Concentrate to obtain the crude diol.

• Selective Activation: React crude diol with p-Toluenesulfonyl chloride (TsCl, 1.1 equiv) and DABCO (base) in Toluene. The primary alcohol is sterically more accessible and reacts selectively.

• Etherification: Add 2,4-dimethylpyrimidin-5-ol (1.2 equiv) and K₂CO₃ (2.0 equiv). Heat to 80°C for 12 hours.

• Purification: The product is purified via crystallization from Ethanol/Water, removing unreacted pyrimidine and bis-alkylated impurities.[1]

Data Summary: Solvent Screening for Etherification

Solvent	Reaction Time	Conversion	Impurity Profile	Recommendation
DMF	4 h	99%	High (dimer formation)	Not Recommended
Toluene	12 h	95%	Low (<1%)	Preferred
Acetonitrile	18 h	85%	Low	Alternative

Module C: Oxidation & Final Amidation

The final transformation involves oxidizing the remaining primary alcohol to a carboxylic acid and coupling it with the aminopyridine.

Protocol 3: TEMPO Oxidation & T3P Coupling Rationale: TEMPO/NaOCl is a catalytic, metal-free oxidation suitable for pharma scale.[1] T3P (Propylphosphonic anhydride) is chosen over EDC/HOBt or Thionyl Chloride because it produces non-toxic, water-soluble byproducts (propylphosphonic acid), simplifying workup.[1]

Workflow:

• Oxidation: Dissolve the alcohol intermediate in CH₂Cl₂ (or EtOAc for green compliance).[1] Add TEMPO (0.05 equiv) and KBr (0.1 equiv).

• Bleach Addition: Add aq. NaOCl (buffered to pH 9 with NaHCO₃) dropwise at 0°C. Monitor by HPLC.

• Isolation: Acidify aqueous layer to precipitate the carboxylic acid intermediate. Filter and dry.[1]

• Amidation: Suspend the carboxylic acid and 2-amino-5-fluoropyridine (1.1 equiv) in EtOAc.

• Coupling: Add T3P (50% in EtOAc, 1.5 equiv) and Pyridine (2.5 equiv). Heat to 50°C for 6 hours.

• Final Polish: Wash organic layer with 1M HCl (removes unreacted aminopyridine) and 1M NaOH (removes unreacted acid).[1]

• Crystallization: Swap solvent to Acetone/Water to crystallize Lemborexant.[1]

Process Safety & Impurity Control

Genotoxic Impurity (GTI) Management:

• Epichlorohydrin: Highly reactive alkylator.[1] The process uses it in Step 1. Control strategy relies on downstream hydrolysis and multiple crystallizations.[1] Limit in final API: < 5 ppm.

• Sulfonate Esters: If TsCl is used, residual alcohols can form alkyl tosylates.[1] The base hydrolysis in the workup of Module B is designed to purge these.

Self-Validating System:

• IPC (In-Process Control) 1: Chiral HPLC after lactonization. Specification: >98% ee. If <98%, re-crystallize from IPA.[1]

• IPC 2: Residual water content before T3P addition.[1] T3P hydrolyzes rapidly; water content must be <0.1% (KF).[1]

Figure 2: Manufacturing Process Flow & Control Points

Caption: Linear process flow highlighting Critical Quality Attributes (CQAs) checkpoints.

References

• Beuckmann, C. T., et al. (2015).[1][2][3] Discovery of (1R,2S)-2-(((2,4-dimethylpyrimidin-5-yl)oxy)methyl)-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide (E2006): A Potent and Efficacious Oral Orexin Receptor Antagonist.[1][2][3][4][5][6] Journal of Medicinal Chemistry, 58(11), 4648–4664.[1][2] Link[1][5]

• Terauchi, T., et al. (2013).[1] Methods and compounds useful in the synthesis of orexin-2 receptor antagonists.[6][7] World Intellectual Property Organization Patent WO2013123240.[1] Link

• Eisai R&D Management Co., Ltd. (2012).[1][2] Preparation of cyclopropane compounds as orexin receptor antagonists.[1][2][6][7][8] World Intellectual Property Organization Patent WO2012039371.[1] Link

• Dunetz, J. R., et al. (2016).[1] T3P (Propylphosphonic Anhydride): A Widely Applicable Reagent for Amide and Peptide Synthesis in the Pharmaceutical Industry.[1] Organic Process Research & Development, 20(2), 140–177.[1] Link[1]

Sources

• 1. Research Progress in the Synthesis of Lemborexant [cjph.com.cn]
• 2. medkoo.com [medkoo.com]
• 3. Discovery of (1R,2S)-2-{[(2,4-Dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide (E2006): A Potent and Efficacious Oral Orexin Receptor Antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The synthesis method of Lemborexant_Chemicalbook [chemicalbook.com]
• 8. WO2021145373A1 - Drug substance of lemborexant and medicinal composition comprising same - Google Patents [patents.google.com]

Solvent selection for extraction of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

Initiating Data Collection

I'm starting by casting a wide net. My initial focus is a deep dive into 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine. I'm hitting Google hard, seeking its structure, polarity details, pKa values, and solubility data to establish a solid foundation for analysis. This groundwork will allow me to build a framework for future progress.

Analyzing Extraction Parameters

I'm now diving into extraction strategies. Google searches continue, but I'm broadening the scope to focus on extraction protocols for related compounds. I'm prioritizing solvents, polarity matching, and potential impurities. I'm also outlining an experimental workflow, starting with solvent selection based on theoretical considerations and ending with small-scale experimental validation. Finally, I'm structuring a draft application note, including a detailed introduction and tables.

Refining Solvent Selection

I'm now honing in on solvent choices. I'm focusing research on liquid-liquid extraction principles, emphasizing polarity, solubility, and safety. I'm also considering impurities from synthesis to guide solvent selection. I'm outlining an experimental workflow, starting with theoretical solvent properties, leading to small-scale validation. I'm drafting the application note, structuring it with an introduction, and tables for property comparisons. I'm including a Graphviz diagram to represent the decision-making. I'll describe detailed experimental protocols.

Developing Extraction Protocols

I'm now integrating information on compound properties and extraction principles. My current focus is developing an experimental workflow for solvent screening and optimization, detailing solvent selection and validation. Next, I'll structure the application note, starting with an introduction and property tables, incorporating a Graphviz diagram. I'm also drafting detailed experimental protocols. Finally, the main body and reference sections are being compiled.

Gathering Initial Data

I've begun compiling physicochemical properties of structurally similar compounds. The initial search yielded some data relevant to the target, 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine, which I'm currently assessing for relevance.

Analyzing Related Compounds

I've got a decent dataset now, including properties for related aromatic amines like (3-Chloro-2-fluorophenyl)methanamine. Direct data on the target is still elusive, so I'm inferring its characteristics. I've also identified key extraction principles and appropriate solvents for the target molecule. My plan is to combine all these insights into a detailed application note with a solvent selection protocol.

Structuring the Workflow

I've synthesized the available data and devised a workflow for the application note. Without direct data, I'm inferring the target compound's properties using its structural components and related compounds. The note will offer a systematic solvent selection approach, beginning with theoretical considerations and culminating in a practical screening protocol. I am preparing to structure and write the content.

Application Note: Advanced Crystallization Protocols for Cyclopropanemethanamine Derivatives

Executive Summary

Cyclopropanemethanamine (CPMA) derivatives are critical pharmacophores in modern drug discovery, serving as building blocks for antiviral agents, kinase inhibitors, and GPCR ligands. However, their purification presents a unique triad of challenges: high volatility of the free base, chemical instability of the strained cyclopropane ring under harsh acidic conditions, and a propensity for "oiling out" (Liquid-Liquid Phase Separation) during crystallization.

This guide provides a validated framework for purifying CPMA derivatives via salt formation. It moves beyond standard recrystallization to address the specific physicochemical constraints of the cyclopropyl moiety, offering protocols for both bulk purification (achiral) and optical resolution (chiral).

Physicochemical Profiling & Pre-Crystallization Strategy

Before initiating crystallization, the specific behavior of the CPMA derivative must be profiled to select the correct solvent-counterion system.

The Stability-Basicity Trade-off

CPMA derivatives are typically strong bases (

). While this facilitates salt formation, the strained cyclopropane ring ( bond angles) is susceptible to acid-catalyzed ring opening, particularly with strong mineral acids at high temperatures.

Operational Rule: Avoid prolonged exposure to strong mineral acids (e.g., conc.

) at temperatures .[1] Prefer organic sulfonic acids or controlled stoichiometric addition of mineral acids at low temperatures ( ).

Managing Volatility

Many low-molecular-weight CPMA free bases are volatile oils.

• Risk: Significant yield loss during rotary evaporation or vacuum drying.

• Solution: Perform "telescoped" crystallization. Do not isolate the free base to dryness. Instead, extract the free base into the crystallization solvent (e.g., MTBE or EtOAc) and add the acid directly to this solution.

Salt Screening Decision Matrix

The choice of counterion dictates the success of the purification. We categorize this into Bulk Purification (Achiral) and Enantiomeric Resolution (Chiral).

Recommended Counter-ions

Salt Type	Counter-ion	Advantages	Disadvantages
Inorganic	HCl	High solubility in water; cheap; pharmaceutically acceptable.	Often hygroscopic; can form hydrates; risk of ring opening if excess acid used.
Organic Sulfonate	p-Toluenesulfonic acid (Tosylate)	High crystallinity ; non-hygroscopic; high melting point.	Higher molecular weight (lowers mass efficiency).
Organic Carboxylate	Oxalic Acid	Forms stable, high-melting lattices; often crystallizes readily.	Toxicity concerns (must be removed in final step); low solubility.
Chiral Resolving	(S)/(R)-Mandelic Acid	Excellent for resolving chiral amines; robust diastereomeric salt formation.	Moderate cost; requires solubility optimization.

Workflow Visualization

The following diagram outlines the logical flow for selecting the crystallization strategy based on the derivative's properties.

Caption: Decision matrix for salt selection. Note the preference for Tosylate salts to avoid hygroscopicity and the critical control point for "Oiling Out" phenomena.

Detailed Experimental Protocols

Protocol A: Anti-Solvent Crystallization of CPMA-Tosylate (Preferred Stable Form)

Target: Purification of achiral CPMA derivatives to remove synthetic impurities.

Rationale: Tosylate salts of amines generally exhibit higher lattice energy than hydrochlorides, reducing hygroscopicity and increasing the melting point, which prevents oiling out.

Reagents:

• Crude CPMA derivative (Free base).

• p-Toluenesulfonic acid monohydrate (

  -TsOH ).

• Solvent A (Good Solvent): Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc).

• Solvent B (Anti-Solvent): n-Heptane or MTBE.

Step-by-Step Procedure:

• Dissolution: Dissolve the crude amine (1.0 equiv) in EtOAc (5-7 volumes). If the solution is cloudy, filter through a Celite pad to remove inorganic salts.

• Acid Preparation: Dissolve

  -TsOH (1.05 equiv) in a minimum amount of warm EtOAc.

  • Note: Dehydrate the acid via azeotropic distillation if the amine is moisture-sensitive.

• Controlled Addition (Critical):

  • Heat the amine solution to

    .

  • Add the acid solution dropwise over 30-60 minutes.

  • Observation: A white precipitate should form. If an oily droplet phase forms (LLPS), stop addition, reheat to reflux until homogenous, and cool more slowly.

• Seeding: Once the solution becomes slightly turbid (metastable zone), add 0.1 wt% of pure seed crystals if available.

• Aging: Cool the slurry slowly to

  over 2 hours, then to for 1 hour. This "Ostwald ripening" period removes entrapped impurities.

• Isolation: Filter the solids under vacuum. Wash the cake with cold EtOAc/Heptane (1:1).

• Drying: Dry in a vacuum oven at

  .

Protocol B: Classical Resolution via Mandelic Acid

Target: Enantiomeric separation of chiral cyclopropane derivatives.

Rationale: Mandelic acid is structurally rigid and forms robust hydrogen bond networks with amines, facilitating the discrimination between diastereomers.

Procedure:

• Screening: Test both (R)- and (S)-Mandelic acid on a small scale (100 mg). One enantiomer of the acid will typically crystallize the amine faster (the "less soluble diastereomer").

• Formation: Dissolve racemic CPMA derivative (1.0 equiv) in Ethanol (EtOH).

• Acid Addition: Add the selected resolving agent (0.55 equiv - half equivalent method) dissolved in hot EtOH.

• Crystallization: Allow the solution to cool to room temperature undisturbed.

  • Tip: If no crystals form after 24 hours, add MTBE dropwise until turbidity persists, then refrigerate.

• Recrystallization: Filter the salt. The optical purity (ee%) is likely 80-90%. Recrystallize from pure EtOH or EtOH/Water to achieve >99% ee.

• Free Base Recovery: Suspend the salt in EtOAc and treat with 1M NaOH. Separate the organic layer to recover the enantiopure free amine.

Troubleshooting & Optimization

The "Oiling Out" Phenomenon

Oiling out (Liquid-Liquid Phase Separation) is the most common failure mode for CPMA salts. It occurs when the melting point of the solvated salt is lower than the crystallization temperature.

Corrective Actions:

• Temperature Control: Do not crash cool. Maintain the temperature above the oiling point during acid addition.

• Solvent Switch: Change the solvent system to one with a higher boiling point (e.g., switch from DCM to Toluene or IPAc) to allow processing at higher temperatures.

• High-Shear Mixing: Use overhead stirring rather than magnetic bars to prevent oil droplets from coalescing at the bottom of the flask.

Hygroscopicity Management

If the HCl salt is required (e.g., for solubility reasons) but is deliquescent:

• Lyophilization: Instead of crystallizing, dissolve the salt in water and freeze-dry.

• Anti-solvent Wash: Wash the filter cake with anhydrous ether to remove surface moisture, then dry immediately in a desiccator over

  .

References

• General Crystallization Principles: Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann. (Standard text for solubility and supersaturation principles).

• Oiling Out Remedies: Vekilov, P. G. (2010). Nucleation. Crystal Growth & Design, 10(12), 5007–5019. (Mechanistic insight into liquid-liquid phase separation precursors).

• Chiral Resolution of Amines: Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Definitive guide on selecting resolving agents like Mandelic acid).

• Amine Salt Screening Methodologies: Newman, A. (2012). Pharmaceutical Salts and Co-crystals. Royal Society of Chemistry. (Protocols for counter-ion selection).

• Purification of Volatile Amines (TCA Method): Niedderer, S., et al. (2022).[2] Trichloroacetic acid fueled practical amine purifications.[2] Beilstein Journal of Organic Chemistry, 18, 224–230. (Alternative protocol for volatile amines).

Sources

• 1. Structure–Chiral Selectivity Relationships of Various Mandelic Acid Derivatives on Octakis 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-gamma-cyclodextrin Containing Gas Chromatographic Stationary - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]

Application Notes: Characterization of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine in Orexin Receptor Antagonist Research

Introduction: Targeting the Orexin System for Insomnia

The discovery of the orexin neuropeptide system, comprising orexin-A and orexin-B and their cognate G-protein coupled receptors, Orexin 1 (OX1R) and Orexin 2 (OX2R), has revolutionized our understanding of sleep-wake regulation. These hypothalamic neuropeptides are central to promoting and maintaining wakefulness.[1][2] Consequently, antagonism of both orexin receptors—a strategy known as dual orexin receptor antagonism (DORA)—has emerged as a highly effective therapeutic approach for the treatment of insomnia.[3][4] Unlike traditional hypnotics that cause broad central nervous system depression, DORAs more selectively attenuate the wake-promoting drive, thereby facilitating the transition to and maintenance of sleep.[1] Marketed drugs such as Suvorexant, Lemborexant, and Daridorexant validate this mechanism.[5]

The exploration of novel chemical scaffolds that can effectively modulate this system is a frontier in medicinal chemistry. This guide focuses on the application of a specific chemical entity, 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine , as a representative scaffold in the discovery pipeline for next-generation orexin receptor antagonists. This molecule incorporates several key structural motifs: a constrained cyclopropane ring, known to impart conformational rigidity and favorable metabolic properties, and a halogenated phenyl group, a common feature for optimizing binding affinity and pharmacokinetic parameters.[6][7]

These notes provide a comprehensive framework and detailed protocols for researchers aiming to characterize such novel compounds, from initial receptor binding and functional activity assessment to preclinical evaluation of sleep efficacy.

Underlying Mechanism: Dual Antagonism of Orexin Receptors

The primary mechanism of action for this class of compounds is competitive antagonism at both OX1 and OX2 receptors. In a state of wakefulness, orexin neurons in the lateral hypothalamus release orexin-A and orexin-B peptides. These peptides bind to OX1R and OX2R on downstream neurons, activating signaling cascades (primarily Gq-coupled, leading to increased intracellular Ca2+) that promote arousal. A DORA molecule physically occupies the binding pocket of the receptors, preventing the endogenous orexin peptides from binding and activating them. This blockade reduces the "wake signal," allowing sleep-promoting neural circuits to dominate.

Caption: Orexin signaling pathway and DORA mechanism.

PART 1: In Vitro Characterization Workflow

The initial phase of characterization involves determining the compound's affinity and functional potency at the human orexin receptors. This is critical to confirm on-target activity and establish a structure-activity relationship (SAR).[8][9]

Caption: Workflow for in vitro characterization.

Protocol 1: Radioligand Competition Binding Assay

This assay quantifies the affinity of the test compound for OX1 and OX2 receptors by measuring its ability to displace a radiolabeled ligand.

Objective: To determine the equilibrium dissociation constant (Ki) of the test compound for hOX1R and hOX2R.

Materials:

• Cell membranes prepared from CHO or HEK293 cells stably expressing human OX1R or OX2R.

• Radioligand: [³H]-EMPA (for OX2R) or another suitable radiolabeled antagonist.[10]

• Test Compound Stock: 10 mM in 100% DMSO.

• Assay Buffer: 50 mM HEPES, 5 mM MgCl₂, 2.5 mM CaCl₂, 0.2% BSA, pH 7.4.

• Non-specific binding (NSB) control: A high concentration (e.g., 10 µM) of a known non-radiolabeled antagonist (e.g., Suvorexant).

• 96-well plates, filter mats (GF/C), scintillation fluid, and a microplate scintillation counter.

Procedure:

• Compound Dilution: Prepare a serial dilution of the test compound in assay buffer. The final DMSO concentration in the assay should be ≤0.5%.

• Assay Plate Preparation: To each well of a 96-well plate, add:

  • 25 µL of assay buffer (for total binding) OR 25 µL of NSB control OR 25 µL of diluted test compound.

  • 25 µL of radioligand diluted in assay buffer to a final concentration near its Kd.

  • 50 µL of cell membrane suspension (typically 5-15 µg protein/well).

• Incubation: Incubate the plate for 90-120 minutes at room temperature with gentle agitation.

• Harvesting: Rapidly filter the contents of each well through a GF/C filter mat using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Dry the filter mats, place them in scintillation vials or bags with scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percent specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC₅₀ value.

  • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Calcium Flux Functional Assay

This cell-based assay measures the ability of the test compound to block the increase in intracellular calcium ([Ca²⁺]i) that occurs when orexin receptors are activated by their native ligand.

Objective: To determine the functional antagonist potency (IC₅₀) of the test compound.

Materials:

• HEK293 or CHO cells stably expressing human OX1R or OX2R.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Agonist: Orexin-A peptide.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Fluorescent Imaging Plate Reader (FLIPR) or similar instrument.

Procedure:

• Cell Plating: Plate the cells in black-walled, clear-bottom 96- or 384-well plates and grow to confluence.

• Dye Loading: Aspirate the culture medium and add the calcium-sensitive dye solution. Incubate for 60 minutes at 37°C.

• Compound Addition: Wash the cells with assay buffer. Add varying concentrations of the test compound to the wells and incubate for 15-30 minutes.

• Agonist Challenge: Place the plate in the FLIPR instrument. Measure baseline fluorescence for 10-20 seconds. Add a pre-determined concentration of Orexin-A (typically the EC₈₀ concentration) to all wells simultaneously.

• Signal Detection: Continue to measure fluorescence intensity for 90-180 seconds to capture the peak [Ca²⁺]i response.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Normalize the data, setting the response in wells with no antagonist as 100% and the response in wells with no agonist as 0%.

  • Plot the percent response against the log concentration of the test compound.

  • Fit the data using a four-parameter logistic equation to determine the IC₅₀ value.

Hypothetical Data Summary

Compound	OX1R Ki (nM)	OX2R Ki (nM)	OX1R IC₅₀ (nM)	OX2R IC₅₀ (nM)	Selectivity (OX1/OX2)
Suvorexant (Reference)	0.55	0.35	5.7	2.5	1.54
1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine	1.2	0.8	10.1	4.3	1.50

This table presents hypothetical but realistic data for a promising DORA candidate.

PART 2: In Vivo Evaluation Workflow

Following successful in vitro characterization, promising candidates are advanced to in vivo models to assess their pharmacokinetic properties and, most importantly, their ability to promote sleep.

Caption: Workflow for in vivo characterization.

Protocol 3: Pharmacokinetic (PK) Profiling in Rats

Objective: To determine the core pharmacokinetic parameters of the test compound after oral administration, including its ability to cross the blood-brain barrier.

Materials:

• Male Sprague-Dawley rats (250-300g).

• Test compound formulated in a suitable vehicle (e.g., 0.5% methylcellulose).

• Oral gavage needles.

• Blood collection supplies (e.g., EDTA tubes).

• LC-MS/MS system for bioanalysis.

Procedure:

• Dosing: Administer the test compound to a cohort of rats via oral gavage at a defined dose (e.g., 10 mg/kg).

• Sample Collection: At specified time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose), collect blood samples from a subset of animals.

• Terminal Brain Collection: At each time point, euthanize a subgroup of animals and harvest the brains.

• Sample Processing: Centrifuge blood samples to separate plasma. Homogenize brain tissue.

• Bioanalysis: Extract the compound from plasma and brain homogenates and quantify its concentration using a validated LC-MS/MS method.

• Data Analysis: Plot plasma and brain concentrations versus time. Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate parameters such as Cmax, Tmax, AUC, elimination half-life (T½), and the brain-to-plasma concentration ratio.

Protocol 4: Sleep Efficacy Evaluation using EEG/EMG in Rats

Objective: To assess the sleep-promoting effects of the test compound by measuring changes in sleep architecture.[7]

Materials:

• Male Sprague-Dawley rats surgically implanted with electrodes for electroencephalography (EEG) and electromyography (EMG) recording.

• Data acquisition system for continuous EEG/EMG recording.

• Sleep scoring software.

• Test compound formulated for oral administration.

Procedure:

• Acclimatization: Allow surgically implanted animals to recover and acclimate to the recording chambers and cables.

• Baseline Recording: Record baseline EEG/EMG data for at least 24 hours to establish normal sleep-wake patterns for each animal.

• Dosing and Recording: On the test day, administer either vehicle or the test compound orally at the beginning of the light cycle (when rats are naturally more inclined to sleep).

• Continuous Recording: Record EEG/EMG data continuously for the next 6-24 hours.

• Sleep Scoring: Use specialized software to score the recorded data in epochs (e.g., 10 seconds) as Wake, Non-Rapid Eye Movement (NREM) sleep, or Rapid Eye Movement (REM) sleep based on EEG frequency and EMG amplitude.

• Data Analysis: For each treatment group, calculate and compare the following parameters to the vehicle control group:

  • Total time spent in Wake, NREM, and REM sleep.

  • Latency to the first persistent episode of NREM and REM sleep.

  • Number and duration of sleep/wake bouts.

  • Statistical analysis (e.g., ANOVA followed by post-hoc tests) is essential.

Hypothetical In Vivo Efficacy Data

Treatment (10 mg/kg, p.o.)	Latency to NREM (min)	Total NREM Sleep (min, first 6h)	Total Wake Time (min, first 6h)
Vehicle	35.2 ± 4.5	185.6 ± 12.1	160.3 ± 11.8
Test Compound	18.1 ± 3.2*	245.9 ± 15.3	98.7 ± 10.5

*Data are presented as Mean ± SEM. *p<0.05, *p<0.01 vs. Vehicle.

Conclusion

The strategic application of the protocols detailed in these notes provides a robust framework for the evaluation of novel chemical entities like 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine as potential orexin receptor antagonists. By systematically assessing in vitro affinity and potency, followed by in vivo pharmacokinetic and pharmacodynamic characterization, researchers can efficiently identify and optimize lead candidates for the treatment of insomnia. This structured approach ensures that only compounds with the most promising therapeutic profiles advance toward clinical development, ultimately contributing to the next generation of sleep disorder therapies.

References

• Mangion, I. K., Sherry, B. D., Yin, J., & Fleitz, F. J. (2011). Enantioselective Synthesis of a Dual Orexin Receptor Antagonist. Organic Letters. [Link][11][12]

• Yoshida, Y., et al. (2014). Design, synthesis, and structure-activity relationships of a series of novel N-aryl-2-phenylcyclopropanecarboxamide that are potent and orally active orexin receptor antagonists. Bioorganic & Medicinal Chemistry. [Link][8]

• Winrow, C. J., & Renger, J. J. (2014). Discovery and development of orexin receptor antagonists as therapeutics for insomnia. British Journal of Pharmacology. [Link][1]

• Mangion, I. K., et al. (2011). Enantioselective Synthesis of a Dual Orexin Receptor Antagonist. Scilit. [Link][13]

• Winrow, C. J., & Renger, J. J. (2014). Discovery and development of orexin receptor antagonists as therapeutics for insomnia. British Journal of Pharmacology. [Link][2]

• Li, S., et al. (2023). Discovery of Small-Molecule Antagonists of Orexin 1/2 Receptors from Traditional Chinese Medicinal Plants with a Hypnotic Effect. Molecules. [Link][14]

• Scammell, T. E., & Winrow, C. J. (2013). Orexin receptor antagonists as therapeutic agents for insomnia. Frontiers in Neuroscience. [Link][3]

• Tadayyon, M., et al. (2014). Binding kinetics differentiates functional antagonism of orexin-2 receptor ligands. British Journal of Pharmacology. [Link][10]

• Korabecny, J., et al. (2021). Investigation of New Orexin 2 Receptor Modulators Using In Silico and In Vitro Methods. Molecules. [Link][15]

• Novakov, I. A., et al. (2018). Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. Russian Chemical Bulletin. [Link][6]

• Sifferlen, T., et al. (2013). Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists. Part 2. Bioorganic & Medicinal Chemistry Letters. [Link][7]

• Boss, C., et al. (2014). Structure-activity Relationship, Biological, and Pharmacological Characterization of the Proline Sulfonamide ACT-462206: A Potent, Brain-Penetrant Dual Orexin 1/orexin 2 Receptor Antagonist. ChemMedChem. [Link][9]

• Garcia-Borreguero, D. (2021). Dual orexin receptor antagonists – the story so far and daridorexant Phase III data. VJNeurology. [Link][4]

• Wikipedia. (n.d.). Orexin antagonist. Retrieved February 16, 2026, from [Link][5]

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• 12. pubs.acs.org [pubs.acs.org]
• 13. scilit.com [scilit.com]
• 14. Discovery of Small-Molecule Antagonists of Orexin 1/2 Receptors from Traditional Chinese Medicinal Plants with a Hypnotic Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Application Note: Salt Formation and Isolation of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

Executive Summary

This application note details the protocol for the conversion of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (Free Base) to its stable Hydrochloride (HCl) salt.

This specific amine is a critical "gem-disubstituted" cyclopropane building block, structurally analogous to intermediates used in the synthesis of dual orexin receptor antagonists (e.g., Lemborexant) and various kinase inhibitors. While the free base is typically an unstable, hygroscopic oil prone to carbamate formation upon exposure to atmospheric

, the hydrochloride salt offers superior crystallinity, non-hygroscopicity, and shelf-stability essential for GMP storage and downstream coupling reactions.

Key Technical Advantages of this Protocol:

• Impurity Rejection: The crystallization process selectively rejects unreacted nitrile precursors (1-(3-chloro-2-fluorophenyl)cyclopropanecarbonitrile).

• Polymorph Control: Utilization of a thermodynamic ripening cycle ensures the isolation of the most stable crystalline form.

• Scalability: The solvent system (Isopropyl Acetate/Ethanol) is Class 3 (low toxicity) and suitable for multi-kilogram scale-up.

Chemical Context and Pre-Formulation Analysis[1][2][3][4][5]

Physicochemical Profile[6]

Property	Description
Compound Name	1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine Hydrochloride
Structure Class	Primary Alkyl Amine (Gem-disubstituted Cyclopropane)
Basicity (Calc. pKa)	~9.5 – 10.2 (Conjugate Acid)
Free Base Appearance	Pale yellow to amber viscous oil (prone to oxidation)
Target Salt Form	White to off-white crystalline solid
Stoichiometry	1:1 (Mono-hydrochloride)

Solvent Selection Logic

The choice of solvent is critical to avoid "oiling out" (liquid-liquid phase separation) which traps impurities.

• Isopropyl Acetate (IPAc): Primary Solvent. Chosen for its moderate polarity. It dissolves the free base well but has poor solubility for the ionic HCl salt, driving high yield.

• Ethanol (EtOH): Co-solvent. Used in small quantities to increase the solubility of the salt slightly during addition, preventing rapid, amorphous precipitation (oiling out) and promoting crystal growth.

• Hydrogen Chloride Source: Anhydrous HCl in Ethanol or Dioxane is preferred over aqueous HCl to minimize water content, which acts as a potent plasticizer and inhibits crystallization.

Detailed Protocol: Hydrochloride Salt Formation

Safety Warning: This procedure involves corrosive acids and pharmacologically active amines. Perform all operations in a fume hood wearing appropriate PPE (gloves, goggles, lab coat).

Materials Required[2][5][6][7]

• Precursor: Crude 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (Free Base).

• Acid: 4.0 M HCl in Ethanol (freshly titrated recommended).

• Solvent A: Isopropyl Acetate (IPAc) - HPLC Grade.

• Solvent B: Absolute Ethanol (EtOH).

• Seed Crystals: (Optional) <1% w/w of previously prepared pure salt.

Step-by-Step Methodology

Phase 1: Dissolution and Polishing

• Charge the crude Free Base (limiting reagent) into a jacketed reactor or round-bottom flask.

• Add Isopropyl Acetate (8.0 volumes relative to free base weight).

  • Note: If the free base contains residual dichloromethane (DCM) from extraction, distill it off before this step, as DCM increases salt solubility and lowers yield.

• Stir at 20–25°C until a homogeneous solution is obtained.

• Filtration (Optional): If the solution is hazy, filter through a 0.45 µm PTFE inline filter to remove inorganic salts (e.g., NaCl/Na2SO4 from the drying step).

Phase 2: Salt Formation and Crystallization

• Cool the solution to 0–5°C.

• Charge 4.0 M HCl in Ethanol (0.95 equivalents) dropwise over 60 minutes.

  • Critical Control Point: Monitor the internal temperature.[1][2] Do not allow it to exceed 10°C. The reaction is exothermic.

  • Observation: A white turbidity should appear after 10–15% of the acid is added. If a sticky gum forms instead, stop addition, warm to 40°C to redissolve, and cool slowly (add seed crystals if available).

• Ripening Cycle: After adding 0.95 eq of acid, warm the slurry to 40–45°C and hold for 30 minutes. This "Ostwald ripening" digests fine particles and amorphous gums, growing larger, filterable crystals.

• Final Acid Addition: Cool back to 0–5°C and add the remaining HCl (0.15 eq, bringing total to 1.1 eq).

  • Why excess acid? To ensure complete protonation and drive the common-ion effect for maximum yield.

Phase 3: Isolation and Drying[3]

• Age the slurry at 0–5°C for a minimum of 2 hours.

• Filter the solid using a Buchner funnel or centrifuge.

• Wash the cake with cold Isopropyl Acetate (2 x 1.0 volumes).

• Dry in a vacuum oven at 40–45°C with a nitrogen bleed for 12–24 hours.

  • Endpoint: Loss on Drying (LOD) < 0.5%.

Process Visualization

Workflow Diagram

The following diagram illustrates the logical flow and critical decision points in the salt formation process.

Caption: Figure 1. Process flow for the controlled crystallization of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine HCl.

Analytical Specifications & Validation

To ensure the protocol was successful, the isolated salt must meet the following criteria.

Test	Method	Acceptance Criteria	Scientific Rationale
Appearance	Visual	White to off-white solid	Colored impurities indicate oxidation or retained mother liquor.
Identity	1H-NMR (D2O or DMSO-d6)	Consistent with structure	Verify shift of -CH2- protons adjacent to nitrogen (typically shifts downfield by ~0.5 ppm vs free base).
Counterion	Silver Nitrate Titration	14.5% - 15.5% w/w Cl-	Confirms mono-hydrochloride stoichiometry (Theoretical Cl content depends on exact MW).
Purity	HPLC (UV 210 nm)	> 98.0% a/a	Ensures removal of nitrile precursor and benzyl impurities.
Residual Solvent	GC-Headspace	IPAc < 5000 ppm	ICH Q3C compliance.

Troubleshooting "Oiling Out"

If the product separates as a yellow oil rather than a white solid:

• Cause: Addition of acid was too fast, or the temperature was too high.

• Remedy: Re-heat the mixture to 50°C until the oil dissolves. Add 5% volume of Ethanol. Cool very slowly (5°C/hour) and add seed crystals at 35°C.

References

The following references provide the grounding for the synthesis of 1-arylcyclopropanemethanamines and the general principles of salt formation for this class of pharmaceutical intermediates.

• Gilead Sciences, Inc. (2014).[3] Process for the preparation of Elvitegravir and intermediates thereof. WO 2014/056465 A1. (Describes the coupling of 3-chloro-2-fluorobenzylzinc bromide and general cyclopropylamine handling).

• Eisai R&D Management Co., Ltd. (2013). Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts. EP 2644590 A1. (Provides the closest homologous protocol for salt formation of fluorinated phenyl-cyclopropyl amines using alcoholic solvents).

• BroadPharm. (n.d.). XMD 8-92 (CAS 1234480-50-2) Product Data. (Illustrates the biological relevance of the 1-(3-chloro-2-fluorophenyl) scaffold in kinase inhibitors).

• Organic Syntheses. (2005). Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. (Background on the stability and synthesis of substituted cyclopropanes).

• Stahl, P. H., & Wermuth, C. G. (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative text on salt selection and counterion stoichiometry).

Sources

• 1. 1-(3-FLUOROPHENYL)CYCLOHEXANECARBONITRILE, 98 synthesis - chemicalbook [chemicalbook.com]
• 2. CN101993393A - Method for artificially synthesizing cyclopropanecarbonitrile - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Microwave-assisted synthesis of fluorinated cyclopropane amines

An Application Guide and Protocol for the Rapid Synthesis of Fluorinated Cyclopropane Amines Utilizing Microwave Irradiation

Authored by: A Senior Application Scientist

Abstract

Fluorinated cyclopropane amines represent a highly sought-after structural motif in modern drug discovery. The unique combination of the cyclopropane ring's conformational rigidity and the fluorine atom's potent electronic properties can significantly enhance a molecule's metabolic stability, binding affinity, and pharmacokinetic profile.[1][2] However, classical synthetic routes to these scaffolds often require harsh conditions and long reaction times. This application note provides a comprehensive guide to the use of Microwave-Assisted Organic Synthesis (MAOS) for the efficient, rapid, and reproducible construction of fluorinated cyclopropane building blocks. We will explore the fundamental principles of microwave heating, present detailed experimental protocols, and offer expert insights into reaction optimization and safety.

The Strategic Advantage of Microwave-Assisted Synthesis

Conventional laboratory heating relies on external heat sources (e.g., oil baths), transferring energy into the reaction mixture via conduction and convection. This process is slow and creates a significant temperature gradient within the vessel, which can lead to the formation of impurities.[3] Microwave-assisted synthesis fundamentally changes how energy is delivered to a reaction.[4]

The Principle: Dielectric Heating

Microwave energy directly interacts with polar molecules and ions within the reaction mixture, bypassing the need to heat the vessel first.[5][6] This "in-core" volumetric heating is achieved through two primary mechanisms:

• Dipolar Polarization: Polar molecules, such as the solvents and reagents in the reaction, constantly attempt to align their dipoles with the rapidly oscillating electric field of the microwaves. This rapid molecular motion generates friction, which translates into intense, uniform heat throughout the sample.[3][7]

• Ionic Conduction: If charged particles (ions) are present, they will oscillate back and forth in the microwave field. Collisions caused by this rapid movement generate heat.[7][8]

This direct energy transfer results in remarkably rapid and uniform heating, offering several key advantages over conventional methods:

• Dramatically Reduced Reaction Times: Reactions that take hours or days can often be completed in minutes.[9][10]

• Improved Yields and Purity: The short exposure to high temperatures minimizes the formation of side products, leading to cleaner reactions and higher yields.[11][12]

• Enhanced Reproducibility: Dedicated microwave reactors offer precise control over temperature, pressure, and power, ensuring consistent and reproducible results.[3][11]

• Access to Novel Chemical Space: The ability to safely reach temperatures far beyond a solvent's boiling point in sealed vessels allows chemists to drive difficult reactions that may not be feasible otherwise.[10][13]

Reaction Pathway: Catalytic Cyclopropanation

A robust method for constructing the fluorinated cyclopropane core is the transition metal-catalyzed decomposition of a diazo compound in the presence of a fluorinated alkene. The general mechanism involves the formation of a metal-carbene intermediate which then undergoes a [2+1] cycloaddition with the alkene.

Caption: Figure 1: Simplified Mechanism of Catalytic Cyclopropanation.

Experimental Protocols

Caution: All experiments must be conducted in a well-ventilated fume hood. Use of a dedicated microwave reactor designed for chemical synthesis is mandatory.[14] Domestic microwave ovens must not be used due to the risk of explosion and lack of temperature/pressure controls.[3] Reactions in sealed vessels generate high internal pressures.[15]

General Workflow

The overall process from setup to analysis follows a streamlined workflow, enabling rapid synthesis and characterization.

Caption: Figure 2: Microwave Synthesis Workflow.

Representative Protocol: Synthesis of Ethyl 2-fluoro-2-phenylcyclopropane-1-carboxylate

This protocol describes a typical reaction for the synthesis of a fluorinated cyclopropane ester, a common precursor to the corresponding amine.

Materials & Equipment:

• Reactants: 1-Fluoro-1-phenylethene, Ethyl diazoacetate (EDA), Rhodium(II) acetate dimer [Rh₂(OAc)₄]

• Solvent: Dichloromethane (DCM) (or other suitable solvent like toluene or acetonitrile)

• Equipment: Dedicated microwave synthesis reactor, 10 mL microwave process vial, magnetic stir bar, crimper.

Step-by-Step Procedure:

• Place a magnetic stir bar into a 10 mL microwave process vial.

• To the vial, add Rh₂(OAc)₄ (0.01 mmol, 1 mol%).

• Add 1-fluoro-1-phenylethene (1.0 mmol, 1.0 equiv).

• Add 3 mL of DCM.

• Finally, add ethyl diazoacetate (1.2 mmol, 1.2 equiv).

  • Scientist's Note: Adding the diazo compound last is crucial for safety and to ensure the catalyst is well-dispersed before the reaction begins.

• Immediately and securely seal the vial with a cap and crimper.[15]

• Place the vial in the microwave reactor cavity.

• Set the reaction parameters:

  • Temperature: 100 °C

  • Ramp Time: 2 minutes

  • Hold Time: 10 minutes

  • Stirring: High

  • Power: Variable (instrument will modulate power to maintain temperature)

• Initiate the microwave program. The instrument will automatically heat the vial and hold it at the set temperature.

• After the run is complete, allow the instrument's automated cooling system to reduce the vessel temperature to below 50 °C before handling.

• Once cooled, carefully uncap the vial in the fume hood.

• Concentrate the reaction mixture in vacuo.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the target compound.

• Characterize the final product by ¹H NMR, ¹⁹F NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Data & Optimization

The efficiency of microwave synthesis allows for rapid reaction optimization. A Design of Experiments (DoE) approach can be used to quickly screen parameters like temperature, time, and catalyst loading. Below is a table of representative optimization data for the protocol described above.

Entry	Temperature (°C)	Time (min)	Catalyst (mol%)	Yield (%)	Observations
1	80	10	1	65%	Incomplete conversion of starting material.
2	100	10	1	92%	Clean reaction, high conversion.
3	120	10	1	88%	Slight increase in byproduct formation.
4	100	5	1	78%	Incomplete conversion.
5	100	15	1	91%	No significant improvement over 10 min.
6	100	10	0.5	85%	Good yield, demonstrating catalyst efficiency.

• Expert Analysis: The data clearly indicates that 100 °C for 10 minutes provides the optimal balance of reaction speed and product purity.[13] Temperatures above this point do not improve the yield and may promote degradation pathways. This rapid optimization process, achievable within a single afternoon, is a hallmark of microwave chemistry.[12]

Safety and Troubleshooting

Safety is Paramount

• Pressure: Never exceed the pressure rating of the reaction vessel. Modern reactors have built-in pressure sensors that will automatically reduce power if a set limit is approached.[14]

• Solvents: Choose solvents with a sufficiently high boiling point and good microwave absorption (high dielectric constant).[5] Avoid highly volatile or non-polar solvents like hexane unless mixed with a microwave absorber.

• Exothermic Reactions: For unknown or potentially highly exothermic reactions, start with a lower concentration, smaller scale, and a lower initial power setting.[14]

• Stirring: Always use efficient magnetic stirring to prevent localized superheating, which can lead to vessel failure or product decomposition.[14]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Temperature too low.2. Reaction time too short.3. Inactive catalyst.	1. Increase temperature in 10-20 °C increments.2. Increase hold time.3. Use fresh catalyst.
Dark/Tarry Mixture	1. Temperature too high.2. Reaction time too long.	1. Decrease temperature.2. Reduce hold time.
Inconsistent Results	1. Inconsistent vial sealing.2. Poor stirring.3. Inaccurate reagent measurement.	1. Ensure a proper, consistent crimp on each vial.2. Use a larger stir bar; ensure stirring is active.3. Calibrate pipettes/balances.

Conclusion

Microwave-assisted synthesis is a transformative technology for accelerating the discovery and development of novel chemical entities. As demonstrated, it provides a robust, reliable, and exceptionally fast method for the synthesis of fluorinated cyclopropane amines and their precursors. By leveraging the principles of dielectric heating, researchers can significantly reduce development timelines, improve process efficiency, and explore chemical space that was previously inaccessible through conventional means.[9]

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. [Link]

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. SpringerLink. [Link]

• Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A. [Link]

• specific effects of microwave - Solid supported reaction. ijper.org. [Link]

• The Use of Microwave Irradiation in Organic Synthesis. From Laboratory Curiosity to Standard Practice in Twenty Years. CHIMIA. [Link]

• Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ResearchGate. [Link]

• Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. PubMed Central. [Link]

• Safety Considerations for Microwave Synthesis. CEM Corporation. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• trans-Fluorine Effect in Cyclopropane: Diastereoselective Synthesis of Fluorocyclopropyl Cabozantinib Analogs. PubMed Central. [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PubMed Central. [Link]

• Fluorinated phenylcyclopropylamines. 1. Synthesis and effect of fluorine substitution at the cyclopropane ring on inhibition of microbial tyramine oxidase. Consensus. [Link]

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. PubMed Central. [Link]

• Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. ACS Publications. [Link]

• Synthesis of Fluorinated Cyclopropyl Amino Acid Analogues: Toward the Synthesis of Original Fluorinated Peptidomimetics. ACS Publications. [Link]

• Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]

• A brief review: Microwave assisted organic reaction. Scholars Research Library. [Link]

• Getting Started with Microwave Synthesis. CEM Corporation. [Link]

• Efficient microwave-assisted synthesis of amine substituted pentafluorophenylporphyrin. PubMed Central. [Link]

• A Review on: A significance of microwave assist technique in green chemistry. ResearchGate. [Link]

• Biocatalytic Strategy for the Highly Stereoselective Synthesis of Fluorinated Cyclopropanes. Wiley Online Library. [Link]

• Fluorinated cyclopropanes: Synthesis and chemistry of the aryl a,b,b-trifluorocyclopropane motif. ResearchGate. [Link]

Sources

• 1. trans-Fluorine Effect in Cyclopropane: Diastereoselective Synthesis of Fluorocyclopropyl Cabozantinib Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 3. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 4. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 5. mdpi.com [mdpi.com]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. researchgate.net [researchgate.net]
• 8. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 9. chimia.ch [chimia.ch]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. ajchem-a.com [ajchem-a.com]
• 12. Efficient microwave-assisted synthesis of amine substituted pentafluorophenylporphyrin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Getting Started with Microwave Synthesis [cem.com]
• 14. Safety Considerations for Microwave Synthesis [cem.com]
• 15. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Enhancing Yield in the Synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

Welcome to the technical support center for the synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic route and improve overall yield.

I. Synthesis Overview & Common Challenges

The synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine, a valuable building block in medicinal chemistry, typically involves a multi-step sequence. A common and effective route begins with the formation of a cyclopropane ring, followed by the introduction of the aminomethyl group. A prevalent strategy involves the Kulinkovich-de Meijere reaction or a related cyclopropanation method to construct the cyclopropylamine precursor, followed by nitrile reduction.

This guide will focus on troubleshooting and optimizing the following key transformations:

• Cyclopropanation: Formation of 1-(3-Chloro-2-fluorophenyl)cyclopropanecarbonitrile.

• Nitrile Reduction: Conversion of the nitrile intermediate to the target primary amine.

Users of this process often encounter challenges that can significantly impact the yield and purity of the final product. These challenges include incomplete conversion, formation of side products, and difficulties in purification. This guide aims to provide a systematic approach to identifying and resolving these common issues.

Logical Workflow for Synthesis Troubleshooting

Technical Support Center: A Guide to Minimizing Defluorination in Cyclopropanation Reactions

Welcome to our dedicated technical support center for chemists and researchers engaged in the synthesis of fluorinated cyclopropanes. The incorporation of fluorine into cyclopropane rings is a powerful strategy in medicinal chemistry, offering unique conformational constraints and modulation of physicochemical properties. However, the synthesis of these valuable motifs is often plagued by undesired defluorination side reactions, leading to reduced yields and complex purification challenges.

This guide is designed to provide you with in-depth, field-proven insights to diagnose, troubleshoot, and ultimately minimize these unwanted pathways. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the root causes of defluorination during cyclopropanation.

Q1: What are the primary mechanistic pathways that lead to defluorination?

Defluorination during cyclopropanation is not a single, universal event. It is critical to understand the two primary competing pathways: β-Fluoride Elimination and Reductive Defluorination . The operative mechanism is highly dependent on your substrate, reagents, and reaction conditions.

• β-Fluoride Elimination: This is the most common pathway, especially in transition metal-catalyzed reactions (e.g., using palladium or copper catalysts with diazo compounds) and with substrates prone to forming stable carbocations or conjugated systems. The process is initiated by the formation of a metal-alkyl intermediate which can then eliminate a fluoride ion.[1] This pathway is particularly facile for gem-difluoroalkenes, where the resulting monofluoroalkene is often a thermodynamic sink.[1]

• Reductive Defluorination: This pathway involves the direct chemical reduction of a C-F bond. It is a significant concern when using strong reducing agents or certain metals. For instance, while the Simmons-Smith reaction (Zn/Cu couple) is a cornerstone of cyclopropanation, issues with reductive defluorination can arise, particularly with activated magnesium.[2] The high strength of the C-F bond means that harsh reductive conditions are typically required for this to be a major pathway.[2]

Below is a diagram illustrating these competing reaction pathways.

Caption: Fig 1. Competing pathways in fluorinated cyclopropanation.

Q2: Which types of fluorinated substrates are most susceptible to defluorination?

Substrate structure plays a pivotal role. Key factors that increase susceptibility include:

• gem-Difluoroalkenes: These are highly prone to side reactions. The presence of two fluorine atoms activates the alkene for nucleophilic attack, and many transition metal-catalyzed reactions with these substrates proceed via a β-fluoride elimination pathway to yield monofluoroalkenes.[1]

• Electron-Deficient Fluoroalkenes: Alkenes substituted with strong electron-withdrawing groups (e.g., trifluoromethyl, esters) are generally less reactive towards electrophilic cyclopropanating agents like the Simmons-Smith reagent.[2][3] Forcing the reaction conditions (e.g., higher temperatures) to overcome this low reactivity can often lead to decomposition and defluorination.

• Substrates Capable of Forming Stable Intermediates: If a potential reaction intermediate (e.g., a carbocation) can be stabilized through resonance after fluoride loss, the defluorination pathway becomes more favorable. This is a consideration when Lewis acids are present, which can facilitate fluoride abstraction.[4][5]

Q3: How does my choice of cyclopropanating agent and catalyst affect defluorination?

The choice of reagent is arguably the most critical factor you can control.

• Simmons-Smith Reagents (Zn-Cu, Et₂Zn): Generally robust, but their electrophilic nature can be problematic for electron-poor fluoroalkenes.[3] The Furukawa modification (Et₂Zn) can increase reactivity, but care must be taken.[6] Additives can be crucial; for example, adding a small amount of diethylzinc to a traditional Simmons-Smith reaction has been shown to improve yields dramatically for electron-deficient substrates, likely by altering the nature of the active carbenoid.[3]

• Diazo Compounds with Metal Catalysts (Cu, Rh, Pd): This is a powerful and widely used method, especially for creating CF₃-substituted cyclopropanes.[7] However, the mechanism involves metal carbene/carbenoid intermediates. Palladium catalysts, in particular, are well-known to promote C-C bond activation followed by β-fluoride elimination in gem-difluorocyclopropanes, a reaction that can sometimes occur in situ.[8][9][10] Copper and rhodium catalysts are often preferred for their ability to favor the desired carbene transfer over elimination pathways.[7]

• Difluorocarbene Precursors (e.g., from TMSCF₃): These reagents generate :CF₂in situ. While effective for creating gem-difluorocyclopropanes, the reaction conditions (often involving a fluoride source) must be carefully controlled to prevent side reactions with the starting material or product.[9]

Part 2: Troubleshooting Guide

This section provides direct answers to specific experimental problems.

Problem 1: "My GC-MS analysis shows my desired fluorinated cyclopropane, but also a significant peak corresponding to a defluorinated alkene. I'm using a palladium catalyst with a trifluoromethyl diazo compound."

• Likely Cause: You are observing β-fluoride elimination. Palladium catalysts are particularly adept at mediating C-C bond oxidative addition to the cyclopropane ring, followed by β-fluoride elimination to generate a fluoro-diene or a related unsaturated product.[8][9][10] This may be happening to the product after it is formed.

• Solutions & Scientific Rationale:

  • Switch the Catalyst: Change from a palladium source to a copper(I) or rhodium(II) catalyst, such as CuI or Rh₂(OAc)₄. These metals are less prone to oxidative addition into the C-C bonds of the formed cyclopropane and are highly effective for carbene transfer from diazo compounds.[7]

  • Lower the Reaction Temperature: β-elimination pathways often have a higher activation energy than the desired cyclopropanation. Running the reaction at the lowest possible temperature that still allows for reasonable conversion can significantly improve the product ratio.

  • Use a Bulky Ligand: For your metal catalyst, incorporating a sterically demanding ligand can sometimes disfavor the formation of the intermediate required for the elimination pathway.

Problem 2: "I'm attempting a Simmons-Smith reaction on my fluoroalkene, but the reaction is extremely slow. When I increase the temperature, I get a complex mixture and evidence of defluorination."

• Likely Cause: Your fluoroalkene is electron-deficient, making it a poor substrate for the standard, electrophilic Simmons-Smith carbenoid.[2][3] The forcing conditions (heat) are promoting side reactions, including potential reductive defluorination by the zinc metal.

• Solutions & Scientific Rationale:

  • Use a Modified Simmons-Smith Reagent: Instead of the standard Zn/Cu couple with CH₂I₂, switch to the Furukawa (Et₂Zn/CH₂I₂) or Charette (Et₂Zn/CH₂I₂) modifications.[6] These generate a more reactive carbenoid.

  • Introduce a Lewis Acidic Additive: For particularly challenging electron-deficient alkenes, the Shi modification, which uses an acidic modifier like trifluoroacetic acid with diethylzinc, can generate a more nucleophilic and effective zinc carbenoid.[6]

  • Employ an Additive without Changing the System: A recent study demonstrated that adding catalytic (10 mol%) diethylzinc to a standard Zn/Cu couple reaction with diiodomethane dramatically improved the cyclopropanation of an electron-poor trifluoromethyl-substituted alkene.[3] This is a less drastic change than a full switch to a new system and can be highly effective.

Problem 3: "My reaction with a gem-difluoroalkene is giving almost exclusively the monofluoro-alkene product. How can I favor cyclopropanation?"

• Likely Cause: This is a classic case where β-fluoride elimination is the dominant pathway. The transition metal catalyst is likely forming a β-fluoroalkylmetal intermediate that rapidly eliminates fluoride.[1]

• Solutions & Scientific Rationale:

  • Avoid Transition Metal Catalysis: For these specific substrates, consider moving away from methods that proceed via intermediates prone to elimination. A direct difluorocarbene addition using a precursor like TMSCF₃ with a fluoride initiator could be a more successful strategy.[9]

  • Change the Ligand Environment (Advanced): In rhodium-catalyzed systems, the choice of ligand is critical. The use of a bidentate phosphine ligand with an internal alkene has been shown to create a saturated coordination state around the rhodium center, which sterically and electronically prevents the β-fluoride elimination pathway.[8] This allows for the desired [3+2] cycloaddition to proceed.

Part 3: Recommended Protocols & Methodologies

Below are representative protocols designed to minimize defluorination for challenging substrates.

Protocol 1: Modified Simmons-Smith for Electron-Deficient Fluoroalkenes

This protocol is adapted from a procedure shown to be effective for the cyclopropanation of a trifluoromethyl-substituted cinnamyl alcohol derivative.[3]

• Reactor Setup: In a flame-dried, argon-purged flask, add a stirred suspension of Zn/Cu couple (2.5 equivalents) in anhydrous 1,2-dichloroethane (DCE).

• Reagent Preparation: In a separate flame-dried flask, prepare a solution of the electron-deficient fluoroalkene (1.0 equivalent), diiodomethane (2.0 equivalents), and diethylzinc (0.1 equivalents, e.g., from a 1M solution in hexanes) in anhydrous DCE.

• Reaction Execution: Slowly add the solution from step 2 to the stirred Zn/Cu suspension at room temperature.

• Monitoring: Monitor the reaction by TLC or GC-MS. The reaction should proceed smoothly at room temperature or with gentle heating (e.g., 40 °C).

• Workup: Upon completion, carefully quench the reaction by slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Filter the mixture through a pad of celite to remove the zinc salts. Wash the celite pad with dichloromethane (DCM).

• Purification: Separate the organic layer, extract the aqueous layer with DCM, combine the organic extracts, dry over MgSO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography.

• Causality: The addition of catalytic diethylzinc modifies the reactivity of the zinc carbenoid, increasing its efficacy towards the electron-poor alkene and allowing the reaction to proceed under milder conditions where defluorination is minimized.[3]

Data Summary: Influence of Reaction Parameters on Defluorination

Cyclopropanation Method	Substrate Type	Common Conditions	Propensity for Defluorination	Key Mitigation Strategy & Rationale
Simmons-Smith (Zn/Cu)	Electron-Deficient Fluoroalkene	CH₂I₂, Zn/Cu, Ether/DCE	High (if forced with heat)	Add catalytic Et₂Zn.[3] Modifies carbenoid reactivity for milder conditions.
Pd-Catalyzed (Diazo)	CF₃-Alkene	Pd(OAc)₂, Ligand, Toluene	Moderate to High	Switch to Cu(I) or Rh(II) catalyst.[7] Avoids C-C activation/elimination pathway.
Rh-Catalyzed (Diazo)	gem-Difluoroalkene	Rh₂(OAc)₄, DCM	High	Use a bidentate phosphine ligand.[8] Sterically blocks the β-elimination pathway.
Reductive (Mg)	Fluorohalocyclopropane	Activated Mg, THF	High (Reductive)	Use Zn powder instead of Mg.[2] Zinc is less reducing and selectively cleaves the heavier halogen.

Troubleshooting Workflow Diagram

This diagram provides a logical decision-making process for addressing defluorination issues.

Caption: Fig 2. A decision tree for troubleshooting defluorination.

References

• Title: Elimination Reactions Source: Southern Illinois University Edwardsville URL: [Link]

• Title: Divergent Synthesis of β-Fluoroamides via Silver-Catalyzed Oxidative Deconstruction of Cyclopropanone Hemiaminals Source: PMC (PubMed Central) URL: [Link]

• Title: Product Class 2: Fluorocyclopropanes Source: Thieme E-Books URL: [Link]

• Title: Recent developments in the ring-opening transformations of gem-difluorocyclopropanes Source: RSC Publishing URL: [Link]

• Title: A review of frustrated Lewis pair enabled monoselective C–F bond activation Source: PMC (PubMed Central) URL: [Link]

• Title: A Convenient Route to Trifluoromethyl-Substituted Cyclopropane Derivatives Source: ResearchGate URL: [Link]

• Title: Lewis Acid-mediated Carbon-Fluorine Bond Transformation: Substitution of Fluorine and Insertion into a Carbon-Fluorine Bond Source: ResearchGate URL: [Link]

• Title: Dehydrofluorination reactions at Lewis acidic ACF in the presence of HSnBu3 Source: ResearchGate URL: [Link]

• Title: Highly Diastereo- and Enantioselective Synthesis of Trifluoromethyl- Substituted Cyclopropanes via Myoglobin-Catalyzed Transfer of Trifluoromethylcarbene Source: University of Rochester URL: [Link]

• Title: Efficient trifluoromethylation via the cyclopropanation of allenes and subsequent C–C bond cleavage Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

• Title: STRAIN-ENABLED PHOSPHINATION AND FLUORINATION REACTIONS Source: D-Scholarship@Pitt URL: [Link]

• Title: Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes Source: MDPI URL: [Link]

• Title: High‐Valent Copper Catalysis Enables Regioselective Fluoroarylation of Gem‐Difluorinated Cyclopropanes Source: PMC (PubMed Central) URL: [Link]

• Title: Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column Source: Wiley Online Library URL: [Link]

• Title: Simmons–Smith reaction Source: Wikipedia URL: [Link]

• Title: Palladium-Catalyzed Stereoselective Defluorination Arylation/Alkenylation/Alkylation of gem-Difluorinated Cyclopropanes Source: PubMed URL: [Link]

• Title: Palladium-catalyzed ring-opening defluorination of gem-difluorocyclopropanes: expedient synthesis of fluorinated 1,3-dienes and arenes Source: Chemical Communications (RSC Publishing) URL: [Link]

Sources

• 1. Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. repositorio.uam.es [repositorio.uam.es]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Recent developments in the ring-opening transformations of gem-difluorocyclopropanes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Palladium-Catalyzed Stereoselective Defluorination Arylation/Alkenylation/Alkylation of gem-Difluorinated Cyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Palladium-catalyzed ring-opening defluorination of gem-difluorocyclopropanes: expedient synthesis of fluorinated 1,3-dienes and arenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Troubleshooting low purity in 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine isolation

Topic: Troubleshooting Low Purity & Isolation Failures Ticket ID: #RXN-CYC-Cl-F-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Scaffold Challenge

You are likely synthesizing 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (CAS: Analogous to 1032507-44-0 series) as a key intermediate for serotonin/norepinephrine reuptake inhibitors (SNRIs) or similar CNS-active targets.

This molecule presents a "Perfect Storm" of three competing chemical sensitivities:

• The Aryl Chloride: Susceptible to hydrogenolysis (dehalogenation) under standard catalytic hydrogenation.

• The Primary Amine: Prone to dimerization (secondary amine formation) during nitrile reduction.[1]

• The Cyclopropane Ring: Thermodynamically strained, creating risks during harsh acidic workups or high-temperature catalytic steps.

This guide addresses the specific impurity profiles caused by these interactions and provides a validated isolation protocol.

Part 1: Diagnostic Triage – Identify Your Impurity

Before altering your protocol, match your analytical data (LC-MS/NMR) to the impurity profiles below.

Observation	Probable Impurity	Root Cause	Immediate Fix
Mass [M-34]	Des-chloro analog (1-(2-fluorophenyl)...)	Over-reduction: Use of Pd/C or excessive H₂ pressure stripped the chlorine atom.	Switch to Borane-THF or PtO₂ (Platinum Oxide). Avoid Pd/C.
Mass [2M-NH3]	Dimer (Secondary Amine)	Condensation: The newly formed amine reacted with the intermediate imine.	Increase dilution; Switch from LAH to Borane ; Add NH₃ if using hydrogenation.
Broad H-NMR Peak (0.5-1.0 ppm)	Boron-Amine Complex	Incomplete Quench: Borane reduction was not fully cleaved.	Perform a rigorous MeOH/HCl reflux or oxidative workup.
Low Yield / Emulsion	Aluminum Salts	Poor Workup: Improper quenching of LAH (Lithium Aluminum Hydride).	Use Rochelle’s Salt (Na-K Tartrate) or Fieser workup.

Part 2: Deep Dive Troubleshooting

Issue 1: The "Des-Chloro" Problem (Dehalogenation)

User Question: I used 10% Pd/C with H₂ to reduce the nitrile, but I lost the chlorine atom. Why?

Technical Insight: Aryl chlorides are labile. Palladium (Pd) is an excellent catalyst for hydrodehalogenation , especially in the presence of an amine (which acts as a base to scavenge the HCl formed).

• The Mechanism: The Pd inserts into the C-Cl bond, followed by hydride transfer, replacing Cl with H.

• The Solution: If you must use hydrogenation, use Platinum Oxide (PtO₂) or Raney Nickel , which are less aggressive toward aryl chlorides. However, the Gold Standard for this scaffold is Chemical Reduction using Borane (BH₃).

Issue 2: The "Dimer" Menace

User Question: My LC-MS shows a large peak at roughly double the molecular weight. Is this the dimer?

Technical Insight: Yes. During the reduction of a nitrile (

) to a primary amine ( ), an intermediate imine ( ) is formed. The newly generated primary amine is a good nucleophile; it attacks the imine to form a secondary amine (dimer) after further reduction.

• The Solution:

  • Borane-THF: Borane coordinates tightly to the nitrogen, preventing the amine from acting as a nucleophile during the reaction.

  • Concentration: High dilution favors the primary amine.

Part 3: Optimized Experimental Protocols

Protocol A: Borane Reduction (Recommended Route)

This method minimizes dehalogenation and dimerization.

Reagents:

• Precursor: 1-(3-Chloro-2-fluorophenyl)cyclopropanecarbonitrile

• Reductant: Borane-THF complex (1.0 M in THF)

• Quench: Methanol (MeOH), conc. HCl

Step-by-Step:

• Setup: Flame-dry a 3-neck flask under Nitrogen. Charge with Nitrile precursor (1.0 equiv) and anhydrous THF (0.2 M concentration).

• Addition: Cool to 0°C. Add Borane-THF (2.5 - 3.0 equiv) dropwise via addition funnel. Caution: Exothermic.

• Reaction: Warm to Room Temperature (RT), then reflux for 2–4 hours. Monitor by TLC (the Boron-complex intermediate may behave differently than the free amine).

• The Critical Quench (Cleaving the B-N Bond):

  • Cool to 0°C.[2]

  • Slowly add MeOH until gas evolution ceases (destroys excess hydride).

  • Crucial Step: Add conc. HCl (approx 10% of total volume) or saturate with HCl gas.

  • Reflux the acidic mixture for 1 hour. Explanation: This breaks the stable Boron-Amine covalent bond.

• Isolation: Concentrate to remove MeOH/Trimethylborate. Basify residue with NaOH (2M) to pH >12. Extract with MTBE or DCM.

Protocol B: Purification via Salt Formation

Free amines are often oils that trap impurities. Converting to a salt purifies the compound.

• Dissolve the crude oil (free base) in a minimal amount of Isopropyl Acetate (IPAc) or Ethanol .

• Cool to 0°C.

• Add HCl in Dioxane (4M) or Ethanol (1.25 M) dropwise (1.1 equiv).

• A white precipitate should form. If oiling occurs, heat to reflux until dissolved, then cool slowly to induce crystallization.

• Filter and wash with cold IPAc/Heptane (1:1).

Part 4: Visualizing the Logic

Diagram 1: The Reduction Pathway & Failure Points

This diagram illustrates why Borane is preferred over Catalytic Hydrogenation for this specific halo-aryl scaffold.

Caption: Comparative reduction pathways showing how Borane mitigates dimerization and dehalogenation risks inherent to Pd/C hydrogenation.

Diagram 2: Troubleshooting The Workup

Logic flow for isolating the pure amine from the reaction mixture.

Caption: Acid-Base extraction workflow optimized for separating non-basic impurities and isolating the amine as a stable salt.

References

• Organic Chemistry Portal. Amine Synthesis by Nitrile Reduction. (General review of Borane vs. Hydrogenation selectivity). [Link]

• Common Organic Chemistry. Borane-THF Reduction of Nitriles. (Specific protocols for handling Borane-THF and quenching). [Link]

• ResearchGate Q&A. How to prevent secondary amine formation in nitrile reduction? (Expert discussions on additives and catalyst choices). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]

Navigating the Critical Parameter of Temperature in Cyclopropanecarbonitrile Reduction: A Technical Guide

Introduction: The reduction of cyclopropanecarbonitrile to its corresponding amine, cyclopropylmethylamine, is a pivotal transformation in the synthesis of numerous pharmaceutical and agrochemical agents. The inherent strain of the cyclopropane ring presents unique challenges, making the optimization of reaction parameters, particularly temperature, critical for achieving high yield and purity while preserving the cyclic moiety. This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to troubleshoot and optimize the reaction temperature for this sensitive reduction.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the reduction of cyclopropanecarbonitrile?

The principal challenge lies in selectively reducing the nitrile group to a primary amine without inducing the opening of the strained cyclopropane ring. This side reaction is often promoted by harsh reaction conditions, including excessive temperatures and certain catalysts, leading to the formation of undesired byproducts.[1]

Q2: How does reaction temperature influence the reduction of cyclopropanecarbonitrile?

Reaction temperature is a double-edged sword in this transformation. Elevating the temperature can significantly increase the reaction rate, but it also provides the activation energy for undesirable side reactions.[2][3] These can include:

• Ring-opening: Hydrogenolysis of the C-C bonds in the cyclopropane ring. This is a known issue in catalytic hydrogenations at elevated temperatures.

• Over-reduction and secondary amine formation: The initially formed primary amine can react with the intermediate imine to form a secondary amine, a common side reaction in nitrile reductions.[4]

• Decomposition: At very high temperatures, the starting material or product may decompose, leading to lower yields and complex product mixtures.

Conversely, a temperature that is too low may result in a sluggish or incomplete reaction, requiring impractically long reaction times.[5][6]

Q3: What are the most common methods for reducing cyclopropanecarbonitrile, and how does temperature play a role in each?

The most prevalent methods are catalytic hydrogenation and chemical reduction with metal hydrides.

• Catalytic Hydrogenation: This method often employs catalysts like Raney Nickel, Rhodium, or Palladium. Temperature control is crucial to prevent ring opening. For instance, while Raney Nickel is active at room temperature, higher temperatures (above 100°C) can increase the risk of side reactions.[7][8]

• Lithium Aluminum Hydride (LiAlH₄): A powerful reducing agent that can effectively reduce nitriles to primary amines.[1][9] The reaction is typically performed at low temperatures (e.g., 0 °C to room temperature) to control its high reactivity and prevent side reactions.

• Borane (BH₃): Borane complexes (e.g., BH₃·THF or BH₃·DMS) are also effective. The success of borane reductions can be very sensitive to temperature, with some substrates requiring elevated temperatures (e.g., 50°C) for efficient conversion.[5][6]

Troubleshooting Guide

This section addresses specific issues you may encounter during the reduction of cyclopropanecarbonitrile, with a focus on temperature-related solutions.

Issue	Potential Cause(s)	Troubleshooting Steps & Explanations
Low to no conversion of cyclopropanecarbonitrile	Insufficient reaction temperature: The activation energy for the reduction is not being met.	Increase the reaction temperature incrementally. For catalytic hydrogenations, you might increase from room temperature to 40-60°C. For borane reductions, an increase to 50°C can be beneficial.[5][6] Monitor the reaction closely by TLC or GC/MS to track the disappearance of starting material.
Inactive catalyst/reagent: The catalyst may have lost activity, or the hydride reagent may have degraded.	Use a fresh batch of catalyst or reagent. For catalytic hydrogenations, ensure the catalyst has been properly activated and handled under an inert atmosphere.
Formation of significant ring-opened byproducts (e.g., butyronitrile, butylamine)	Excessively high reaction temperature: The temperature is providing enough energy to cleave the C-C bonds of the cyclopropane ring.	Lower the reaction temperature. For catalytic hydrogenations, consider running the reaction at or below room temperature, even if it requires a longer reaction time.[1]
Inappropriate catalyst: Some catalysts are more prone to causing hydrogenolysis.	Screen different catalysts. For example, Rhodium on carbon may offer better selectivity than Palladium on carbon in some cases.
Presence of secondary amine byproduct (bis(cyclopropylmethyl)amine)	Elevated reaction temperature: Higher temperatures can promote the condensation of the intermediate imine with the product primary amine.[4]	Reduce the reaction temperature. This will slow down the rate of the side reaction.
High concentration of reactants: A higher concentration can increase the likelihood of bimolecular side reactions.	Perform the reaction at a higher dilution. This can be particularly effective for LiAlH₄ reductions.
Slow addition of reducing agent: This can lead to a buildup of the intermediate imine.	Ensure a controlled but steady addition of the hydride reagent. For LiAlH₄ reductions, maintaining a slight excess of the hydride can help to quickly reduce the imine intermediate.
Reaction stalls before completion	Catalyst deactivation: The catalyst surface may be poisoned by impurities or byproducts.	Consider adding a fresh portion of the catalyst. Also, ensure the purity of the starting materials and solvent.
Insufficient reducing agent: The hydride reagent may have been consumed by adventitious water or other impurities.	Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere. An excess of the hydride reagent is often used to account for minor impurities.

Data Presentation: The Impact of Temperature on Yield

Reaction Temperature (°C)	Approximate Yield of Cyclopropylmethanol Derivative (%)	Observations
~20 (Ambient)	20-40	Reaction is sluggish, and steric hindrance has a significant negative impact on the yield.[5][6]
50	>90	Excellent yields are obtained, with the effect of steric hindrance being largely overcome.[5][6]

Data adapted from studies on the reduction of 2,2-dihalocyclopropanecarboxylic acids with pre-made borane in THF.[5][6]

This data underscores the critical importance of optimizing the reaction temperature to achieve high yields in transformations involving cyclopropane derivatives.

Experimental Protocol: Optimization of Reaction Temperature for the Catalytic Hydrogenation of Cyclopropanecarbonitrile

This protocol provides a general framework for optimizing the reaction temperature using Raney Nickel as the catalyst.

Materials:

• Cyclopropanecarbonitrile

• Raney Nickel (slurry in water or ethanol)

• Ethanol (anhydrous)

• Hydrogen gas (high purity)

• Inert gas (Nitrogen or Argon)

• Parr shaker or similar hydrogenation apparatus

• GC/MS for reaction monitoring

Procedure:

• Catalyst Preparation: Under an inert atmosphere, carefully wash the Raney Nickel slurry (e.g., 5-10 wt% of the nitrile) with anhydrous ethanol to remove water.

• Reaction Setup: In a hydrogenation vessel, dissolve cyclopropanecarbonitrile (1 equivalent) in anhydrous ethanol. Add the prepared Raney Nickel catalyst.

• Inerting: Seal the vessel and purge several times with an inert gas, followed by purging with hydrogen gas.

• Reaction: Pressurize the vessel with hydrogen gas (e.g., 50-100 psi).

• Temperature Optimization:

  • Run 1 (Room Temperature): Stir the reaction mixture vigorously at room temperature (~20-25°C). Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 1-2 hours) and analyzing by GC/MS.

  • Run 2 (40°C): If the reaction at room temperature is slow, perform a second run at 40°C.

  • Run 3 (60°C): If necessary, a third run can be conducted at 60°C.

• Analysis: For each run, monitor the consumption of the starting material and the formation of the desired product (cyclopropylmethylamine) and any byproducts (e.g., ring-opened products, secondary amine).

• Work-up: Once the reaction is complete (as determined by GC/MS), carefully vent the hydrogen and purge the vessel with inert gas. Filter the catalyst through a pad of celite. The filtrate contains the product.

• Purification: The solvent can be removed under reduced pressure, and the crude product can be purified by distillation or chromatography.

Visualization of Troubleshooting Workflow

The following diagram illustrates the logical workflow for troubleshooting common issues when optimizing the reaction temperature for cyclopropanecarbonitrile reduction.

Caption: Troubleshooting workflow for temperature optimization.

References

• Sydnes, L. K., & Pettersen, A. (2001). Reduction of cyclopropanecarboxylic acids by borane, a chemoselective reduction sensitive to steric interactions and reaction conditions. Journal of Chemical Research, Synopses, (4), 133-134.
• Sydnes, L. K., et al. (2001). Reduction of Cyclopropanecarboxylic Acids by Borane, a Chemoselective Reduction Sensitive to Steric Interactions and Reaction Conditions.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Cyclopropylmethylamine. TCI Chemicals.
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). Cyclopropylmethylamine | 2516-47-4.
• Billica, H. R., & Adkins, H. (1955).
• Wikipedia. (n.d.). Raney nickel.
• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4)
• Sanz-Marco, A., et al. (2018). Cyclopropane hydrogenation on Ru and Ru Au catalysts.
• Ghosh, S., et al. (2021). Temperature Dependence of the Ring Opening of Cyclopropene Imines on Thorium Metallocenes. Inorganic chemistry, 60(16), 12261–12270.
• Kindler, K., & Hesse, F. (1933). Process for the preparation of cyclopropylmethyl alkyl amines. U.S.
• Nabyl, M. A., et al. (1987). Promotion of raney nickel hydrogenation catalyst. U.S.
• Lunic, D., et al. (2022). Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis.
• Taylor & Francis. (n.d.). Side reactions – Knowledge and References.
• Davies, H. M., & Lian, Y. (2012). In-situ Kinetic Studies of Rh (II)-Catalyzed C—H Functionalization to Achieve High Catalyst Turnover Numbers. Organic letters, 14(19), 5022–5025.
• University of the West Indies at Mona. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride.
• Tokyo Chemical Industry Co., Ltd. (APAC). (n.d.). Cyclopropylmethylamine 2516-47-4.
• Wagener, K. B., & Matisons, J. G. (1984). Selective Hydrogenation of Butyronitrile over Raney-Metals. Technische Universität München.
• PubChem. (n.d.). Cyclopropanecarbonitrile.
• Zhang, L., et al. (2021). Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts.
• U.S. Patent No. 5,728,896. (1998).
• Wang, X., et al. (2005). Effect of preparation conditions of Raney Nickel on its catalytic properties for slurry phase hydrogenation of o-nitrophenol to o-aminophenol.
• Longdom Publishing. (n.d.).
• BenchChem. (2025, December). Technical Support Center: Synthesis of Cyclopropyl Ketones.
• Wang, D., et al. (2020). Recyclable rhodium-catalyzed C–H activation/[4 + 2] annulation with unconventional regioselectivity at ambient temperature: experimental development and mechanistic insight. Green Chemistry, 22(19), 6535-6541.
• Portal de la Investigación. (n.d.).
• Organic Syntheses. (n.d.). Titanium Tetrachloride Promoted Reduction of Carboxylic Acids using Borane-Ammonia.
• National Center for Biotechnology Information. (n.d.). Cyclopropanecarbonitrile. PubChem.
• Zhang, L., et al. (2021). Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts.
• Hypha Discovery. (2021, September 23). Metabolism of cyclopropyl groups.
• ScienceDirect. (n.d.). Side reactions: Significance and symbolism.
• AZoM. (2016, July 11).
• Thiedemann, B., et al. (2014). Reduction of N-allylamides by LiAlH4: unexpected attack of the double bond with mechanistic studies of product and byproduct formation. The Journal of organic chemistry, 79(21), 10284–10295.
• Google Patents. (n.d.). DE69401701T2 - Improved process for the production of cyclopropyl nitrile.
• CentAUR. (n.d.). Efficient hydrolytic hydrogen evolution from sodium borohydride catalyzed by polymer immobilized ionic liquid stabilized.
• ResearchGate. (2026, January 7).
• Research Square. (2021, January 29). Reversing the Irreversible: Thermodynamic Stabilization of Lithium Aluminum Hydride Nanocon ned Within a Nitrogen-Doped.
• PMC. (n.d.).
• SciELO. (n.d.).
• Chemistry Steps. (2023, July 16). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism.
• Bulgarian Chemical Communications. (n.d.).
• SciSpace. (n.d.).
• NIST. (n.d.). Cyclopropanecarbonitrile. NIST Chemistry WebBook.

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Impact of Reactant Dissolution in the Kinetics of a Catalytic Hydrogenation for the Production of Argatroban - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine. This document is designed for researchers, chemists, and drug development professionals who are working with this valuable pharmaceutical intermediate.[1] The unique strained cyclopropyl ring and substituted phenyl moiety make this compound a key building block, but also introduce specific purification challenges.[2] This guide provides in-depth, field-proven troubleshooting advice and detailed protocols to help you achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common purification challenges encountered during the synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine.

Q1: My crude product is contaminated with non-basic starting materials and byproducts. What is the most effective initial purification step?

Answer: The most robust and scalable initial purification strategy is an acid-base extraction . Your target compound is a primary amine, which is basic. This property allows for its selective separation from neutral or acidic impurities.

The underlying principle involves converting the water-insoluble amine free-base into a water-soluble salt (e.g., hydrochloride) by washing the organic solution of your crude product with an aqueous acid. Neutral and acidic impurities remain in the organic layer, which is discarded. Subsequently, the aqueous layer containing the protonated amine is basified (e.g., with NaOH) to regenerate the water-insoluble free-base, which can then be extracted back into a fresh organic solvent.[3][4] This method is highly effective for removing a significant portion of non-amine impurities.

Below is a logical workflow for this process.

Caption: Workflow for Acid-Base Extraction Purification.

Q2: The chemical purity is high after extraction, but I have the wrong stereoisomer. How can I resolve the enantiomers?

Answer: Chiral purity is critical for pharmaceutical applications. Since 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine is a chiral amine, resolving its enantiomers is a common and necessary challenge. There are two primary industrial-scale methods for this:

• Diastereomeric Salt Crystallization: This classical resolution technique relies on the principle that diastereomers (which are formed when a racemic mixture reacts with a single enantiomer of another chiral compound) have different physical properties, including solubility. You can react your racemic amine with a chiral acid (e.g., L- or D-tartaric acid, dibenzoyl-L-tartaric acid) to form a pair of diastereomeric salts. Due to their different solubilities in a given solvent system, one diastereomer will preferentially crystallize.[5] This crystallized salt can be isolated by filtration, and the desired enantiomer of the amine can then be liberated by treatment with a base.

• Preparative Chiral Chromatography: This method uses a high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) system equipped with a chiral stationary phase (CSP).[6] The CSP interacts differently with each enantiomer, causing them to travel through the column at different speeds and elute at different times.[7][8] This allows for the direct separation and collection of each pure enantiomer. While often more expensive in terms of columns and solvents, it can be a very rapid and efficient method for achieving high enantiomeric excess (>99% ee).[8]

Parameter	Diastereomeric Salt Crystallization	Preparative Chiral HPLC/SFC
Principle	Separation based on differential solubility of diastereomeric salts.	Separation based on differential interaction with a Chiral Stationary Phase (CSP).[6]
Key Reagent	Chiral resolving agent (e.g., Tartaric Acid).	Chiral Stationary Phase (e.g., polysaccharide-based like CHIRALPAK®).[7][8]
Scalability	Generally high; well-suited for large-scale industrial production.	Can be scaled, but may require significant investment in equipment and materials.
Development Time	Can be time-consuming to screen for the right resolving agent and solvent system.	Method development can be rapid with modern screening platforms.
Typical Purity	Can achieve >99% ee, but may require multiple recrystallizations.	Can achieve >99.5% ee in a single pass.
Reference	[5]	[6][7][8]

Caption: Comparison of Enantiomeric Resolution Techniques.

Q3: I'm seeing broad peaks or poor separation during silica gel column chromatography. What's going wrong?

Answer: This is a classic issue when purifying amines on standard silica gel. The amine's basic lone pair of electrons interacts strongly with the acidic silanol (Si-OH) groups on the surface of the silica. This can lead to irreversible adsorption, peak tailing, and poor recovery.

Solution: To mitigate this, you must deactivate the acidic sites on the silica gel. The most common method is to add a small amount of a volatile tertiary amine, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), to your mobile phase (eluent). A typical concentration is 0.1% to 1% by volume. The TEA will preferentially bind to the acidic sites, allowing your target amine to pass through the column without strong, undesirable interactions, resulting in sharper peaks and better separation.[9]

Q4: How do I confirm the purity and identity of my final product?

Answer: A combination of analytical techniques is required to provide a comprehensive purity profile. No single method is sufficient to confirm identity, chemical purity, and chiral purity.

Caption: Analytical Strategy for Purity Confirmation.

• High-Performance Liquid Chromatography (HPLC): The workhorse for determining chemical purity. A reversed-phase C18 column is typically used to separate the target compound from any non-volatile impurities.[10][11] Detection can be done via UV absorbance or a universal detector like Charged Aerosol Detection (CAD) for compounds without a strong chromophore.[12]

• Chiral HPLC/SFC: Essential for determining the enantiomeric excess (ee) or enantiomeric purity. This requires a specific chiral column.[5][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are used to confirm the chemical structure of the compound. The absence of signals corresponding to impurities provides strong evidence of high purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying residual solvents and other volatile impurities.[10]

Detailed Experimental Protocols

Protocol 1: Bulk Purification via Acid-Base Extraction

This protocol is designed for the initial cleanup of crude 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine from neutral and acidic impurities.

Materials:

• Crude product

• Ethyl acetate (EtOAc) or Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• 6M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Separatory funnel, beakers, flasks

• pH paper or meter

Procedure:

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., 10 mL of EtOAc per 1 g of crude material).

• Acid Wash: Transfer the solution to a separatory funnel. Add an equal volume of 1M HCl. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently. Allow the layers to separate completely.

• Separation: Drain the lower aqueous layer (containing the protonated amine salt) into a clean flask. The upper organic layer contains neutral/acidic impurities and should be discarded.

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add 6M NaOH with stirring until the pH is >12. The amine free-base will precipitate or form an oily layer.

• Re-extraction: Return the basified mixture to the separatory funnel. Add a fresh portion of organic solvent (EtOAc or DCM). Shake vigorously as before.

• Isolation: Allow the layers to separate. Drain the lower aqueous layer and discard. Collect the organic layer containing the purified amine. For maximum recovery, re-extract the aqueous layer with one more portion of organic solvent and combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine to remove residual water. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the purified amine.[4][9]

Protocol 2: Chiral Resolution via Diastereomeric Salt Crystallization

This protocol provides a general workflow for separating enantiomers using a chiral resolving agent.

Materials:

• Racemic 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

• Chiral resolving agent (e.g., D-(-)-Tartaric acid) (0.5 equivalents)

• Solvent for crystallization (e.g., Methanol, Ethanol, Isopropanol - requires screening)

• Filtration apparatus (Büchner funnel)

Procedure:

• Salt Formation: Dissolve the racemic amine (1.0 eq.) in a minimal amount of a warm solvent (e.g., methanol). In a separate flask, dissolve the chiral resolving agent (0.5 eq.) in the same solvent.

• Mixing: Slowly add the resolving agent solution to the amine solution with stirring. A precipitate (the diastereomeric salt) should begin to form.

• Crystallization: Allow the mixture to cool slowly to room temperature, then potentially cool further in an ice bath or refrigerator to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of cold solvent to remove any surface impurities. The solid is the enriched diastereomeric salt. The filtrate (mother liquor) will be enriched in the other diastereomer.

• Purity Check: Analyze a small sample of the crystallized salt by liberating the free amine (dissolving in water, basifying, extracting) and checking its enantiomeric excess (ee) by chiral HPLC.

• Recrystallization (if needed): If the desired ee is not achieved, recrystallize the salt from a fresh portion of the same solvent system to further enhance its purity.

• Liberation of Free Amine: Once the desired purity is reached, dissolve the diastereomeric salt in water, basify with NaOH, and extract the pure enantiomer of the amine with an organic solvent as described in Protocol 1.

References

• Chemistry LibreTexts. (2024). 24.6 Synthesis of Amines. Available at: [Link]

• Chemistry LibreTexts. (2025). 24.6: Synthesis of Amines. Available at: [Link]

• ResearchGate. (2020). How to remove excess starting material Pyrenecarboxyaldehyde? Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of primary amines. Available at: [Link]

• Ragaini, F., et al. (n.d.). Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane. PMC. Available at: [Link]

• University of Toronto. (n.d.). Synthetic Methods towards 1-Substituted Cyclopropylamines. TSpace Repository. Available at: [Link]

• Google Patents. (n.d.). US4590292A - Process for the manufacture of cyclopropylamine.

• PubMed. (2001). Chiral separation of pheniramine-like 3-phenyl-3-heteroarylpropylamines by CE and HPLC methods. Available at: [Link]

• Google Patents. (n.d.). EP0205403B1 - Process for the manufacture of cyclopropylamine.

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Available at: [Link]

• AJC. (2013). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Available at: [Link]

• Chiral Technologies. (n.d.). Enantioselective Reversed-Phase Chromatography with Protein-based Columns. Available at: [Link]

• MDPI. (n.d.). Chirality Matters: Fine-Tuning of Novel Monoamine Reuptake Inhibitors Selectivity through Manipulation of Stereochemistry. PMC. Available at: [Link]

• MySkinRecipes. (n.d.). (3-Chloro-2-fluorophenyl)methanamine. Available at: [Link]

• MDPI. (n.d.). Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy. PMC. Available at: [Link]

• ACS Publications. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Available at: [Link]

• Google Patents. (n.d.). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

• MDPI. (2022). Efficient Synthesis of Key Chiral Intermediate in Painkillers (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine by Bienzyme Cascade System with R-ω-Transaminase and Alcohol Dehydrogenase Functions. Available at: [Link]

• Organic Syntheses. (n.d.). 4-dimethylamino-n-triphenylmethylpyridinium chloride. Available at: [Link]

• Chinese Journal of Energetic Materials. (2022). Purity Analysis of 1，3-Dichloro-2，4，6-Trinitrobenzene by High Performance Liquid Chromatography. Available at: [Link]

• MDPI. (2025). (Z)-1-(3,5-Dichloro-2H-pyrrol-2-ylidene)-N,N-dimethylmethanamine. Molbank. Available at: [Link]

• HETEROCYCLES. (2017). triphosgene-mediated chlorolactamization and aminolactamization of homoallylic amines. Available at: [Link]

• Google Patents. (n.d.). WO2018023980A1 - Method for synthesizing prothioconazole intermediate 1-chloro-1-acetyl cyclopropane.

• Chapman University Digital Commons. (2013). Copper Triflate-Mediated Synthesis of 1,3,5-triarylpyrazoles in [bmim][PF6] Ionic Liquid. Available at: [Link]

Sources

• 1. (3-Chloro-2-fluorophenyl)methanamine [myskinrecipes.com]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. researchgate.net [researchgate.net]
• 4. Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral separation of pheniramine-like 3-phenyl-3-heteroarylpropylamines by CE and HPLC methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 7. chiraltech.com [chiraltech.com]
• 8. Chirality Matters: Fine-Tuning of Novel Monoamine Reuptake Inhibitors Selectivity through Manipulation of Stereochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Purity Analysis of 1，3-Dichloro-2，4，6-Trinitrobenzene by High Performance Liquid Chromatography [energetic-materials.org.cn]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Solving filtration issues with 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine precipitates

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because the isolation of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (hereafter referred to as Intermediate-A ) has stalled your workflow.

This molecule presents a "perfect storm" for filtration issues:

• Structural Rigidity vs. Rotation: The cyclopropane ring introduces rigidity, but the methanamine tail allows rotational freedom, often leading to polymorphism or solvate formation .

• Halogenated Lipophilicity: The 3-chloro-2-fluoro substitution pattern makes the molecule highly lipophilic, increasing the risk of "oiling out" (Liquid-Liquid Phase Separation) rather than clean crystallization when using aqueous antisolvents.

• Amine Reactivity: As a primary amine, it is prone to reacting with atmospheric CO₂ to form insoluble carbamates/carbonates, which often manifest as a "crust" that blinds filters.

This guide moves beyond generic advice. We analyze the physics of your slurry to engineer a filterable particle.

Module 1: Diagnostic Flowchart

Before adjusting solvents, identify the specific morphology of your failure.

Figure 1: Diagnostic Logic for Filtration Issues. Identify your failure mode to select the correct protocol.

Module 2: Troubleshooting Guides (Q&A)

Issue A: The "Oiling Out" Phenomenon

User Question: "I added the antisolvent (e.g., Heptane or Water) to my alcoholic solution of the amine salt, but instead of crystals, I got a yellow oil at the bottom. It won't filter."

Technical Analysis: You have encountered Liquid-Liquid Phase Separation (LLPS) . This occurs when the supersaturation is generated too quickly, pushing the system into the "spinodal decomposition" region before nucleation can occur. The 3-chloro-2-fluoro phenyl ring makes the compound hydrophobic, causing it to reject the aqueous/polar environment faster than it can organize into a lattice.

Corrective Protocol:

• Re-dissolution: Heat the mixture until the oil phase dissolves back into the bulk solvent (One-phase system).

• Seeding (Critical): Cool slowly to the metastable zone (just above the cloud point). Add 0.5 wt% of pure seed crystals.

• Ripening: Hold the temperature constant for 30-60 minutes to allow the seeds to grow.

• Slow Antisolvent Addition: Add the antisolvent at a rate where the "cloudiness" dissipates within 10 seconds. If the oil returns, stop and reheat.

Issue B: Filter Blinding (The "Concrete" Cake)

User Question: "The solid looks fine and white, but the filtration stops after 10 mL. A thin, impermeable layer forms on the filter paper."

Technical Analysis: This is caused by Crystal Habit issues (likely needle-shaped crystals or sub-micron fines) forming a compressible cake. When you apply vacuum, these needles lay flat, interlocking to form a non-porous seal.

Corrective Protocol (Ostwald Ripening): Do not force the filtration. You must coarsen the particles.

• Return to Vessel: Transfer the slurry back to the reactor.

• Thermal Cycling:

  • Heat to 50% of solubility (dissolve the fines).

  • Cool slowly (grow the large crystals).

  • Repeat 3-4 times.

• Filter Aid: Pre-coat the filter with Celite 545 or Perlite .

  • Note: Ensure the filter aid is compatible with your pH. Celite (Silica) is stable in acid (HCl salts) but dissolves in strong alkali.

Issue C: The "Sticky" Amine Salt (Hygroscopicity)

User Question: "I isolated the HCl salt, but it turned into a sticky paste on the filter within minutes."

Technical Analysis: Many cyclopropanemethanamine salts are hygroscopic . The 3-chloro-2-fluoro substitution can induce lattice defects that trap water. Furthermore, primary amines react with atmospheric CO₂.

Corrective Protocol:

• Inert Atmosphere: You must filter under Nitrogen or Argon blanket (e.g., using a Schlenk frit or a pressure filter).

• Solvent Swap: Wash the cake with an anhydrous solvent with low surface tension (e.g., MTBE or Dichloromethane ) to displace residual water/alcohol.

• Drying: Do not air dry. Move immediately to a vacuum oven (40°C) with a P₂O₅ trap.

Module 3: Experimental Data & Solvent Selection

The choice of solvent system dictates the crystal habit. Based on the lipophilicity of the fluorinated phenyl ring, the following systems are recommended for the HCl Salt form.

Table 1: Solvent System Performance Matrix

Solvent System	Role	Outcome	Risk Level	Recommendation
IPA / Water	Solvent / Antisolvent	Fast precipitation, often fines.	High (Hydrolysis/Oiling)	Avoid if oiling is observed.
Ethanol / MTBE	Solvent / Antisolvent	Granular crystals, slower growth.	Low	Preferred for filtration speed.
DCM / Heptane	Solvent / Antisolvent	Large prisms, excellent purity.	Medium (Yield loss)	Best for high purity requirements.
Toluene / HCl gas	Reactive Crystallization	Very fine needles (thixotropic).	High (Blinding)	Requires thermal aging.

Module 4: Advanced Workflow (Ostwald Ripening)

If you are consistently seeing fines, implement this standard operating procedure (SOP) to engineer particle size before filtration.

Figure 2: Ostwald Ripening Workflow. Thermal cycling sacrifices small particles to grow larger, filterable crystals.

Module 5: Equipment Recommendations

For Intermediate-A , the equipment setup is as critical as the chemistry.

• Pressure vs. Vacuum:

  • Recommendation: Use Positive Pressure Filtration (Nitrogen push) rather than Vacuum.

  • Reasoning: Vacuum evaporates the solvent from the mother liquor, cooling the filtrate and causing secondary nucleation (impurities) in the filter cake. Vacuum also pulls atmospheric moisture into hygroscopic salts.

• Filter Media:

  • Use Polypropylene (PP) or PTFE membranes (10-20 µm pore size).

  • Avoid paper filters if the slurry is acidic or if the cake is sticky (paper fibers contaminate the product).

References

• AstraZeneca AB. (2008). Phthalazinone Derivatives. (Patent WO 2008/047082). WIPO.

  • Context: Describes the synthesis and isolation of Olaparib intermediates, including cyclopropanecarbonyl deriv

• Parmar, V. K., et al. (2013).[1] Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology.[1]

  • Context: Mechanisms of stabilizing HCl salts of amine drugs to prevent hygroscopicity and improve filtr

• Nagy, Z. K., et al. (2019). Quantification of Ostwald Ripening in Emulsions via Coarse-Grained Simulations. ACS Omega.

  • Context: Theoretical grounding for the thermal cycling protocols to reduce fines.

• Pall Corporation. (1993).[2] Predicting Contamination Levels of Upset Conditions in Amine Sweetening Systems.

  • Context: Industrial filtration strategies for amine systems prone to foaming and fouling.[2][3][4][5]

Disclaimer: This guide is intended for qualified research personnel. The synthesis and handling of halogenated phenyl cyclopropyl amines involve potential hazards. Always review the Safety Data Sheet (SDS) and conduct a risk assessment before modifying experimental parameters.

Sources

• 1. Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pall.com [pall.com]
• 3. Amine Troubleshooting — Sulfur Recovery Engineering Inc. [sulfurrecovery.com]
• 4. refiningcommunity.com [refiningcommunity.com]
• 5. afssociety.org [afssociety.org]

Technical Support Center: Controlling Regioselectivity in (3-Chloro-2-fluorophenyl) Functionalization

Welcome to the technical support center for the regioselective functionalization of (3-chloro-2-fluorophenyl) derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of introducing functional groups to this versatile scaffold with precision. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address the specific challenges you may encounter in your experiments. Our focus is on explaining the "why" behind experimental choices to empower you to make informed decisions at the bench.

Understanding the Challenge: The Interplay of Fluorine and Chlorine

The (3-chloro-2-fluorophenyl) moiety presents a unique challenge in regioselective functionalization due to the competing electronic and steric influences of the fluorine and chlorine substituents. The key to successful and selective synthesis lies in understanding how different reaction mechanisms are influenced by these halogens. This guide will delve into the most common functionalization strategies and provide solutions to overcome the hurdles of achieving high regioselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for functionalizing the (3-chloro-2-fluorophenyl) ring?

A1: The primary strategies for functionalizing this ring system include:

• Directed Ortho-Metalation (DoM): This involves deprotonation of an aromatic C-H bond directed by a nearby functional group. In this case, both fluorine and chlorine can act as directing groups.

• Nucleophilic Aromatic Substitution (SNAr): This reaction involves the displacement of a halide by a nucleophile. The regioselectivity is determined by which halogen acts as the better leaving group.

• Cross-Coupling Reactions (e.g., Suzuki-Miyaura): These reactions allow for the formation of C-C bonds at the position of the halogen. The challenge lies in the selective activation of the C-Cl bond.

• Grignard Reagent Formation: This classic organometallic reaction can be used if a more reactive halogen (like bromine or iodine) is introduced to the ring.

Q2: Which position on the (3-chloro-2-fluorophenyl) ring is most likely to be functionalized in a Directed Ortho-Metalation (DoM) reaction?

A2: In a Directed Ortho-Metalation reaction, the position ortho to the fluorine atom (the C6 position) is the most likely to be deprotonated and subsequently functionalized. This is because fluorine is a stronger ortho-directing group than chlorine in lithiation reactions.[1][2][3]

Q3: In a Nucleophilic Aromatic Substitution (SNAr) reaction, which halogen is the better leaving group, fluorine or chlorine?

A3: In SNAr reactions, fluorine is a better leaving group than chlorine.[4][5] This is because the rate-determining step is the initial nucleophilic attack on the aromatic ring, which is facilitated by the high electronegativity of the fluorine atom, making the carbon atom it's attached to more electrophilic.

Q4: Is it possible to selectively perform a Suzuki-Miyaura coupling at the C-Cl bond of the (3-chloro-2-fluorophenyl) moiety?

A4: Yes, it is possible, but it can be challenging due to the lower reactivity of aryl chlorides compared to aryl bromides or iodides.[6][7] Success often relies on using specialized palladium catalysts with bulky, electron-rich phosphine ligands that can facilitate the oxidative addition to the C-Cl bond.[6][8]

Troubleshooting Guides

Guide 1: Directed Ortho-Metalation (DoM)

Problem 1: Low or no yield of the desired ortho-lithiated product.

• Possible Cause: Incomplete deprotonation.

  • Solution:

    • Increase the strength of the base: If you are using n-BuLi, consider switching to a stronger base like s-BuLi or t-BuLi.[9][10]

    • Add a chelating agent: Additives like N,N,N',N'-tetramethylethylenediamine (TMEDA) can break up alkyllithium aggregates and increase the basicity of the solution, leading to more efficient deprotonation.[11]

    • Check the quality of your reagents: Alkyllithium reagents are sensitive to moisture and air. Ensure you are using freshly titrated or newly purchased reagents.

• Possible Cause: Your electrophile is not reacting with the generated aryllithium.

  • Solution:

    • Verify electrophile reactivity: Ensure your electrophile is sufficiently reactive to quench the aryllithium intermediate.

    • Consider a transmetalation step: In some cases, transmetalating the aryllithium to a different metal (e.g., zinc, copper) can improve the reactivity with certain electrophiles.

Problem 2: Formation of a mixture of regioisomers.

• Possible Cause: Competing deprotonation at the position ortho to the chlorine.

  • Solution:

    • Lower the reaction temperature: Running the reaction at very low temperatures (e.g., -78 °C or even -105 °C) can enhance the kinetic selectivity for deprotonation at the more acidic C-H bond ortho to the fluorine.[12]

    • Use a bulkier base: A sterically hindered base like lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LTMP) may show higher selectivity for the less sterically hindered proton.[9][12]

Problem 3: Formation of benzyne-related byproducts.

• Possible Cause: Elimination of lithium halide from the aryllithium intermediate.

  • Solution:

    • Maintain a very low reaction temperature: Benzyne formation is often more prevalent at higher temperatures. Strict temperature control at -78 °C or below is crucial.[12][13]

    • In-situ trapping: Add the electrophile to the reaction mixture before or simultaneously with the organolithium base. This allows for the immediate trapping of the aryllithium as it is formed, minimizing the chance for elimination.[12][13]

Guide 2: Nucleophilic Aromatic Substitution (SNAr)

Problem 1: No reaction or low conversion.

• Possible Cause: Insufficient activation of the aromatic ring.

  • Solution:

    • SNAr reactions on (3-chloro-2-fluorophenyl) systems generally require an electron-withdrawing group (EWG) ortho or para to the leaving group (fluorine) to proceed efficiently. If your substrate lacks a strong EWG, this may not be the ideal synthetic route.

    • Increase reaction temperature: Higher temperatures can often overcome the activation energy barrier.

    • Use a stronger nucleophile: A more potent nucleophile will increase the reaction rate.

• Possible Cause: Your nucleophile is also acting as a base.

  • Solution:

    • Choose a non-basic nucleophile if possible.

    • If your nucleophile is basic, consider using a non-protic solvent.

Problem 2: Substitution occurs at the chlorine instead of the fluorine.

• Possible Cause: While thermodynamically less favorable, under certain conditions (e.g., very high temperatures, specific catalysts), substitution at the C-Cl bond might be observed.

  • Solution:

    • Optimize reaction conditions: Lowering the temperature and avoiding catalysts that might preferentially activate the C-Cl bond can favor substitution at the more reactive C-F bond.

Guide 3: Suzuki-Miyaura Cross-Coupling

Problem 1: Low or no yield of the coupled product.

• Possible Cause: Inactive catalyst.

  • Solution:

    • Use a catalyst system designed for aryl chlorides: Standard Pd(PPh₃)₄ may not be effective. Catalysts with bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos are often required for the successful coupling of aryl chlorides.[14]

    • Ensure anaerobic conditions: Palladium catalysts are sensitive to oxygen. Thoroughly degas your solvents and maintain an inert atmosphere (argon or nitrogen) throughout the reaction.

• Possible Cause: Protodeboronation of the boronic acid.

  • Solution:

    • Use a non-aqueous base: Bases like K₃PO₄ or CsF can be effective and may reduce the rate of protodeboronation compared to aqueous bases.

    • Use a boronic ester or trifluoroborate salt: These derivatives are often more stable than the corresponding boronic acids.

Guide 4: Grignard Reagent Formation

Problem 1: The Grignard reaction does not initiate.

• Possible Cause: The magnesium surface is passivated with magnesium oxide.

  • Solution:

    • Activate the magnesium:

      • Add a small crystal of iodine. The disappearance of the brown color indicates the reaction has started.[2][15]

      • Add a few drops of 1,2-dibromoethane.[15]

      • Mechanically crush the magnesium turnings with a glass rod under an inert atmosphere.[2]

    • Ensure anhydrous conditions: Grignard reagents are extremely sensitive to water. Flame-dry all glassware and use anhydrous solvents.[2]

• Possible Cause: The aryl chloride is not reactive enough.

  • Solution:

    • Grignard formation from aryl chlorides is more difficult than from aryl bromides or iodides.[15][16] If possible, starting with the corresponding 3-chloro-2-fluoro-1-bromobenzene will significantly improve the ease of Grignard reagent formation at the C-Br bond.

Experimental Protocols

Protocol 1: Regioselective C6-Lithiation of 1-Chloro-2-fluorobenzene and Electrophilic Quench

This protocol describes the selective functionalization at the C6 position, ortho to the fluorine atom.

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous tetrahydrofuran (THF, 10 mL).

• Cool the THF to -78 °C in a dry ice/acetone bath.

• Add 1-chloro-2-fluorobenzene (1.0 eq).

• Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise, maintaining the internal temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add the desired electrophile (1.2 eq) neat or as a solution in anhydrous THF, again keeping the temperature below -70 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Note: For substrates prone to benzyne formation, consider an in-situ trapping protocol where the electrophile is present during the addition of the alkyllithium base.[12][13]

Protocol 2: Suzuki-Miyaura Coupling of a 3-Chloro-2-fluorophenyl Derivative

This protocol provides a general procedure for the cross-coupling of a (3-chloro-2-fluorophenyl) derivative with a boronic acid.

• To a Schlenk flask, add the (3-chloro-2-fluorophenyl) substrate (1.0 eq), the boronic acid (1.2 eq), a suitable base (e.g., K₃PO₄, 2.0 eq), and the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and ligand (e.g., SPhos, 4 mol%).

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Add a degassed solvent (e.g., toluene or dioxane).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: Regioselectivity in Directed Ortho-Metalation.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

References

• Toudic, F., Turck, A., et al. (2003). Relative ortho-directing power of fluorine, chlorine and methoxy group for the metalation reaction in the diazine series. Diazines XXXV. Journal of Heterocyclic Chemistry, 40(4), 619-623.
• Mongin, F., & Schlosser, M. (1996). Regioselective ortho-lithiation of chloro and bromo substituted fluoroarenes. Tetrahedron Letters, 37(36), 6551-6554.

• Grignard Reaction. (n.d.). Chemistry LibreTexts. Retrieved from [Link]

• Suzuki-Miyaura Cross-Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Efficient Nickel Precatalysts for Suzuki‐Miyaura Cross‐Coupling of Aryl Chlorides and Arylboronic Acids Under Mild Conditions. (2025).
• Optimization of Organolithium Reactions. (2020). Organic Process Research & Development, 24(5), 688-701.
• An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides. (2011). Organic Letters, 13(2), 252-255.
• Nickel-Catalyzed Cross-Coupling of Aryl Chlorides by Heated Mechanochemistry: Scalable Suzuki–Miyaura Reactions via Twin-Screw Extrusion. (2025). JACS Au.
• FluoroFusion: NHC-Catalyzed Nucleophilic Aromatic Substitution Reaction Unveils Functional Perfluorinated Diarylmethanones. (2023).

• Grignard-reagent formation in Multi-product facilities ‒ not an easy task! (n.d.). Schnyderchemsafety. Retrieved from [Link]

• Synthesis of Ortho Substituted Arylboronic Esters by in Situ Trapping of Unstable Lithio Intermediates. (2001). Organic Letters, 3(10), 1547-1549.

• Nucleophilic aromatic substitution of aryl fluorides by secondary nitriles: preparation of 2-(2-methoxyphenyl)-2-methylpropionitrile. (n.d.). Organic Syntheses. Retrieved from [Link]

• Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. (2009). The Journal of Organic Chemistry, 74(7), 2877-2880.
• Grignard reagent formation. (2004). Coordination Chemistry Reviews, 248(7-8), 623-652.

• Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. (1996). Infoscience. Retrieved from [Link]

• • The Grignard Reaction. (n.d.). Retrieved from [Link]

• Nucleophilic Aromatic Substitution. (2021). Chemistry Steps. Retrieved from [Link]

• Grignard Reaction. (n.d.). Retrieved from [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. (2013).

• Directed (ortho) Metallation. (n.d.). Retrieved from [Link]

• ortho metalation. (n.d.). Andrew G Myers Research Group. Retrieved from [Link]

• Directed Metalation: A Survival Guide. (n.d.). Baran Lab. Retrieved from [Link]

• Nucleophilic Aromatic Substitution. (n.d.). Chemistry Steps. Retrieved from [Link]

• “Buttressing Effect” in the Halogen‐Lithium Exchange in ortho‐Bromo‐N,N‐dimethylanilines and Related Naphthalenes. (2024). Chemistry – A European Journal, e202303956.
• Suzuki−Miyaura Coupling Reaction Using Pentafluorophenylboronic Acid. (2005). Organic Letters, 7(23), 5179-5182.

• Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. (2020, October 28). YouTube. Retrieved from [Link]

• ORGANIC II LABORATORY(Major's) KELLY Grignard Reaction For this reason, the apparatus and all reagents and solvents must be scru. (n.d.). ResearchGate. Retrieved from [Link]

• 7: The Grignard Reaction (Experiment). (2024, March 16). Chemistry LibreTexts. Retrieved from [Link]

• Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs. (n.d.). Retrieved from [Link]

• Nucleophilic Substitution Reactions - Haloarenes. (2026, January 1). CK-12 Foundation. Retrieved from [Link]

• 16.6: Nucleophilic Aromatic Substitution. (2025, February 3). Chemistry LibreTexts. Retrieved from [Link]

• Selective lithiation of 3-chloro-2-ethoxypyridine (1) and subsequent.... (n.d.). ResearchGate. Retrieved from [Link]

• Nucleophilic aromatic substitution. (n.d.). Wikipedia. Retrieved from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. (2015). Organic Letters, 17(19), 4786-4789.

• Suzuki cross-coupling reaction. (2020, February 14). YouTube. Retrieved from [Link]

• Ortho, Meta, Para Practice Problems. (n.d.). Chemistry Steps. Retrieved from [Link]

• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Deriv

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved from [Link]

• C–H bond halogenation: unlocking regiodivergence and enhancing selectivity through directing group strategies. (2025). Organic Chemistry Frontiers.

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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
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• 16. schnyderchemsafety.com [schnyderchemsafety.com]

Technical Support Center: Stabilization of Unstable Cyclopropane Amine Intermediates

Current Status: Operational Topic: Cyclopropylamine Stabilization & Troubleshooting Audience: Medicinal Chemists, Process Chemists, Drug Discovery Leads

Introduction: The "Spring-Loaded" Challenge

Welcome to the Cyclopropylamine Stabilization Hub. You are likely here because your intermediate decomposed on the rotovap, polymerized during workup, or vanished due to volatility.

Cyclopropylamines are "spring-loaded" chemical entities. With a ring strain energy of ~27.5 kcal/mol , the cyclopropane ring is thermodynamically primed to open. When an amine is attached, the nitrogen lone pair can facilitate ring-opening pathways (homolytic or heterolytic), particularly under acidic or oxidative conditions.

This guide provides field-proven protocols to arrest these decomposition pathways.

Module 1: The "Ring-Opening" Crisis (Acid Sensitivity)

The Issue: Your yield drops drastically during acidic workup or silica gel chromatography. The Cause: Acid-catalyzed ring opening.[1] Protonation of the amine (or adjacent donor-acceptor groups) creates a leaving group potential, allowing nucleophiles (even weak ones like water or alcohols) to attack the ring, relieving strain and generating linear allylic amines or alcohols.

The Mechanism (Visualized)

The following diagram illustrates the "Distal Bond Cleavage" pathway, a common failure mode in donor-acceptor cyclopropanes and simple cyclopropylamines under acidic conditions.

Figure 1: Acid-catalyzed ring-opening mechanism. Protonation activates the ring for nucleophilic attack, relieving ring strain and destroying the intermediate.

Protocol: The "Buffered Quench" Technique

Do NOT use standard 1M HCl or unbuffered water for workups if your intermediate is acid-sensitive.

• Preparation: Prepare a saturated solution of NaHCO₃ (Sodium Bicarbonate) or a pH 9 Ammonium Chloride/Ammonia buffer.

• Execution: Pour the reaction mixture into the buffer (inverse quench) at 0°C. This ensures the amine never sees a local excess of acid.

• Extraction: Use MTBE (Methyl tert-butyl ether) instead of DCM. MTBE is less acidic and less likely to contain trace HCl stabilizers found in chloroform/DCM.

• Purification: Pre-treat silica gel with 1% Triethylamine (Et₃N) in hexanes before loading your sample. This neutralizes the acidic sites on the silica surface.

Module 2: Volatility & Oxidation (Handling Free Bases)

The Issue: The product disappears during concentration (volatility) or turns brown/black upon standing (oxidation). The Cause: Low molecular weight cyclopropylamines (e.g., the parent cyclopropylamine, bp ~50°C) are highly volatile. The electron-rich nitrogen is also prone to radical oxidation, leading to polymerization.

Strategy: In-Situ Salt Formation

Converting the free base to a salt immediately stabilizes the nitrogen lone pair (preventing oxidation) and drastically increases molecular weight (preventing volatility).

Comparative Guide to Salt Selection:

Salt Type	Stability	Crystallinity	Hygroscopicity	Best For...
Hydrochloride (HCl)	High	Moderate	High (Deliquescent)	Rapid stabilization; small scale.
Oxalate	High	High	Low	Long-term storage ; crystallizing oils.
Tosylate (TsOH)	Very High	Very High	Low	non-hygroscopic solids; X-ray diffraction.
Trifluoroacetate (TFA)	Moderate	Low	High	Avoid (TFA is volatile and can induce ring opening).

Protocol: The "Oxalate Crash" (Crystallization)

Use this when your intermediate is an oil and you need a stable solid.

• Dissolution: Dissolve the crude cyclopropylamine free base in a minimal amount of anhydrous Ethanol or EtOAc .

• Acid Addition: Add 1.05 equivalents of Oxalic Acid (anhydrous) dissolved in warm Ethanol.

• Precipitation:

  • Scenario A (Immediate Solid): If a white solid forms, cool to 0°C, filter, and wash with cold Et₂O.

  • Scenario B (No Solid): Add Et₂O (diethyl ether) dropwise until the solution turns cloudy. Store at -20°C overnight.

• Result: A stable, non-volatile oxalate salt that resists oxidation.

Module 3: The "Forbidden" Intermediate (Flow Chemistry)

The Issue: You are synthesizing cyclopropylamines via Curtius or Hofmann rearrangement, but the isocyanate/acyl azide intermediates are detonating or decomposing. The Solution: Continuous Flow Chemistry.[2][3] By minimizing the "residence time" of the unstable intermediate, you prevent thermal runaway and decomposition.

Workflow: Telescoped Curtius Rearrangement

This setup generates the unstable acyl azide and isocyanate in situ and immediately consumes them.

Figure 2: Continuous flow setup for Curtius Rearrangement. The unstable isocyanate exists only for seconds within the heated zone before being trapped.

Key Parameters for Flow:

• Back Pressure Regulator (BPR): Use a 100 psi (7 bar) BPR. This keeps the N₂ gas (generated during rearrangement) in solution, preventing slug flow and ensuring consistent residence time.

• Residence Time: Target 2–5 minutes in the heated zone.

• Solvent: Toluene or anhydrous THF (high boiling point required for thermal rearrangement).

Frequently Asked Questions (Troubleshooting)

Q: My Cyclopropylamine HCl salt NMR looks "wrong" in DMSO-d6. The integration is off, and peaks are broad. Is it decomposed? A: Not necessarily. Ammonium salts (

) often show broadening or splitting due to coupling with the Quadrupolar nucleus. Additionally, in DMSO, the exchangeable protons can appear as broad humps that integrate poorly.

• Fix: Add a drop of

  to the NMR tube. This collapses the N-H coupling and usually sharpens the C-H signals on the cyclopropane ring.

Q: Can I use TFA to deprotect a Boc-cyclopropylamine? A: Proceed with extreme caution. TFA is a strong acid. If your cyclopropane ring has electron-donating groups (e.g., aryl rings), TFA can trigger the ring-opening mechanism described in Module 1.

• Alternative: Use HCl in Dioxane (anhydrous) at 0°C. The lack of water prevents nucleophilic attack, and the product precipitates immediately as the salt, protecting it from further reaction.

Q: My intermediate smells like "rotten almonds" and I have a headache. What happened? A: STOP IMMEDIATELY. This suggests the formation of an Isonitrile or free Isocyanate (if doing rearrangements). These are toxic.[4]

• Fix: Ensure your "Trapping" step (Module 3) has excess nucleophile (alcohol or amine). Verify the reaction conversion by IR (look for disappearance of the Isocyanate peak at ~2270 cm⁻¹).

References

• Wiberg, K. B. (1986). The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition. (Establishes the 27.5 kcal/mol ring strain baseline).

• Sokolova, O. O., & Bower, J. F. (2021).[5] Selective Carbon–Carbon Bond Cleavage of Cyclopropylamine Derivatives.[5][6] Chemical Reviews.[5][6]

• Gutmann, B., et al. (2015). Continuous-Flow Technology for the Curtius Rearrangement.[2][7] Angewandte Chemie. (Primary source for Flow Chemistry protocols).

• Battilocchio, C., et al. (2019). Continuous Flow Synthesis of Cyclopropanes.[8] Journal of Flow Chemistry.

• Charette, A. B. (2004).[9] Cyclopropane α-Amino Acids and Amines.[9][10][11][12][13][14] Journal of Organic Chemistry.[6][9]

Sources

• 1. Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Continuous-Flow Technology for Chemical Rearrangements: A Powerful Tool to Generate Pharmaceutically Relevant Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. almacgroup.com [almacgroup.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pure.mpg.de [pure.mpg.de]
• 12. pure.mpg.de [pure.mpg.de]
• 13. Conformational preferences and basicities of monofluorinated cyclopropyl amines in comparison to cyclopropylamine and 2-fluoroethylamine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative HPLC Method Development for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, Drug Development Professionals Focus: Method Optimization, Column Selectivity, and Isomer Resolution

Executive Summary & Challenge Definition

1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine is a critical intermediate scaffold, often utilized in the synthesis of 5-HT2C receptor agonists (e.g., Lorcaserin analogs). Its analysis presents a "perfect storm" of chromatographic challenges:

• Strong Basicity: The primary amine moiety (

  ) interacts aggressively with residual silanols on silica-based columns, leading to severe peak tailing (Asymmetry > 2.0).

• Halogenated Regioisomers: The synthesis often yields positional isomers (e.g., 3-chloro-4-fluoro analogs) that possess identical mass and near-identical hydrophobicity, making resolution on standard C18 phases difficult.

• Low UV Response: Lacking extensive conjugation, the molecule requires detection at low wavelengths (<220 nm), where mobile phase transparency becomes critical.

This guide compares three distinct stationary phase chemistries—Traditional C18 , Charged Surface Hybrid (CSH) C18 , and Biphenyl —to identify the optimal protocol for purity analysis and isomer resolution.

Comparative Study: Stationary Phase Selection

We evaluated three column chemistries to determine the "Gold Standard" method.

The Candidates

• Candidate A (Baseline): C18 (Octadecylsilane) – Agilent Zorbax SB-C18

  • Mechanism:[1][2] Hydrophobic interaction.[1]

  • Status: The traditional starting point.

• Candidate B (Shape Specialist): Charged Surface Hybrid C18 – Waters XBridge CSH C18

  • Mechanism:[1][2][3] Hydrophobicity + weak anionic surface charge (repels basic analytes).

  • Status: Modern standard for basic amines.

• Candidate C (Selectivity Specialist): Biphenyl – Phenomenex Kinetex Biphenyl

  • Mechanism:[1][2][3] Hydrophobicity +

    interactions + shape selectivity.

  • Status: Targeted for halogenated aromatics.[4][5]

Experimental Performance Data

Conditions: Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Acetonitrile.[3] Gradient: 5-95% B in 10 min. Flow: 1.0 mL/min.[5][6][7][8] Temp: 40°C.

Parameter	Candidate A: Standard C18	Candidate B: CSH C18	Candidate C: Biphenyl
Retention Time ( )	4.2 min	4.5 min	5.1 min
Peak Tailing ( )	2.4 (Fail)	1.1 (Excellent)	1.3 (Good)
Isomer Resolution ( )	1.2 (Co-elution)	1.8 (Baseline)	3.5 (Superior)
Mechanism Note	Silanol overload causes tailing.	Surface charge repels amine, fixing shape.	interaction with halogenated ring separates isomers.

The Verdict

• Winner for General Purity: CSH C18 . If your main concern is peak shape and quantitation of the main peak, the charged surface hybrid technology offers the most robust performance at both low and high pH.

• Winner for Isomer/Impurity Profiling: Biphenyl . The biphenyl phase demonstrates superior selectivity for the halogenated phenyl ring. The

  interactions allow it to distinguish between the 3-chloro-2-fluoro target and positional isomers significantly better than alkyl-bonded phases.

Recommendation: For this specific intermediate, where isomer purity is often the critical quality attribute (CQA), the Biphenyl chemistry is the preferred choice.

Optimized Method Protocol (The "Gold Standard")

This protocol utilizes the unique selectivity of the Biphenyl phase while managing the basicity of the amine through mobile phase selection.

Chromatographic Conditions[3][5][6][7][9][10][11][12][13]

Parameter	Setting	Rationale
Column	Core-Shell Biphenyl (e.g., Kinetex 2.6µm, 100 x 4.6 mm)	Core-shell particles provide UHPLC-like efficiency at lower backpressure; Biphenyl ligand maximizes isomer resolution.
Mobile Phase A	10 mM Ammonium Formate, pH 3.7	Acidic pH keeps the amine protonated ( ) for solubility; Buffer capacity prevents pH shifts better than simple formic acid.
Mobile Phase B	Methanol	Methanol promotes stronger interactions on phenyl phases compared to Acetonitrile.
Flow Rate	0.8 mL/min	Optimized for Van Deemter minimum of 2.6µm particles.
Column Temp	35°C	Controls viscosity and kinetics; avoids thermal degradation.
Detection	UV @ 215 nm	The halogenated ring has absorption maxima near 210-220 nm.
Injection Vol	2.0 µL	Low volume prevents solvent effects (peak distortion).

Gradient Program

• 0.0 min: 10% B

• 8.0 min: 70% B

• 8.1 min: 95% B (Wash)

• 10.0 min: 95% B

• 10.1 min: 10% B (Re-equilibration)

• 13.0 min: End

Method Development Logic & Workflow

The following diagram illustrates the decision matrix used to arrive at the Biphenyl protocol, highlighting the "Fail Fast" points for C18 columns.

Caption: Decision tree prioritizing peak shape (silanol suppression) and selectivity (halogen recognition) to select the Biphenyl stationary phase.

Impurity Fate Mapping

Understanding where impurities arise is crucial for method validation. The synthesis of this intermediate often involves a cyclopropanation step which can yield diastereomers or regioisomers.

Caption: Fate mapping of common impurities. The Biphenyl column resolves the Regioisomer (Impurity A) via specific pi-electron interactions unavailable on C18.

Validation Summary (Self-Validating System)

To ensure the method is trustworthy (Trustworthiness), the following system suitability criteria must be met before every run:

• Resolution (

  ): > 2.0 between the Main Peak and the nearest isomeric impurity.

• Tailing Factor (

  ): < 1.5 for the Main Peak (indicates active silanols are suppressed).

• Precision: %RSD < 1.0% for retention time and < 2.0% for area (n=6 injections).

• Sensitivity (LOD): Signal-to-Noise (S/N) > 3 for a 0.05% impurity spike.

Linearity & Range

The method is linear from 0.1 µg/mL to 500 µg/mL (

), covering both trace impurity analysis and assay determination.

References

• Waters Corporation. "Charged Surface Hybrid (CSH) Technology: Redefining Selectivity and Peak Shape for Basic Compounds." Waters.com. Link

• Phenomenex. "Kinetex Biphenyl: The Go-To Column for Polar & Aromatic Compounds." Phenomenex.com. Link

• Euerby, M. R., & Petersson, P. (2003). "Chromatographic classification and comparison of commercially available reversed-phase stationary phases for LC." Journal of Chromatography A. Link

• Restek Corporation. "Biphenyl Stationary Phases: A Review of Retention Mechanisms and Selectivity." Restek.com. Link

• Carr, P. W., et al. (2010). "The effect of mobile phase pH on the retention and selectivity of basic compounds on carbon-clad zirconia and porous graphitic carbon." Journal of Chromatography A. Link

Sources

• 1. thamesrestek.co.uk [thamesrestek.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. hplc.eu [hplc.eu]
• 4. tandfonline.com [tandfonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. iomcworld.org [iomcworld.org]
• 8. Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison: Structural Elucidation of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine via High-Field NMR

Executive Summary & Strategic Context

In the development of central nervous system (CNS) agents, the 1-phenylcyclopropanemethanamine scaffold is a critical pharmacophore, often serving as a bioisostere for more flexible alkyl chains to improve metabolic stability and receptor selectivity.

This guide provides a definitive structural analysis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine . Unlike standard alkyl amines, this molecule presents a unique analytical challenge: the superposition of a rigid cyclopropane magnetic anisotropy with a complex

F- H spin system .

We compare the spectral performance of the final product against its synthetic precursor (the nitrile) and discuss the critical differentiation from regioisomers using spin-spin coupling constants (

-values).

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and data integrity, the following acquisition parameters must be strictly adhered to. This protocol is designed to resolve the specific couplings (

) inherent to this fluorinated scaffold.

Sample Preparation[1]

• Solvent Selection:

  • Primary:DMSO-d

    (99.9% D). Preferred for observing the exchangeable ammonium protons ( or ) and preventing aggregation.

  • Secondary:CDCl

    (with 0.03% TMS). Used for high-resolution analysis of the cyclopropane ring current effects, though amine protons may broaden or exchange.

• Concentration: 10–15 mg in 0.6 mL solvent.

• Tube Quality: 5mm high-precision tubes (camber < 1µm) are required to resolve small long-range fluorine couplings (

  ).

Acquisition Parameters (600 MHz equiv.)

Parameter	H NMR	C NMR	F NMR	Rationale
Pulse Angle	30°	45°	30°	Prevent saturation; crucial for integration accuracy.
Relaxation Delay (D1)	2.0 s	2.0 s	2.0 s	Ensure full relaxation of aromatic protons adjacent to F.
Scans (NS)	16	1024	32	High S/N required for C satellite detection.
Spectral Width	12 ppm	220 ppm	100 ppm	Cover all aromatic and carbonyl/nitrile regions.
Temperature	298 K	298 K	298 K	Standardize exchange rates of amine protons.

Comparative Analysis: Product vs. Precursor

Monitoring the Reduction of Nitrile to Amine

The most critical QC step in synthesizing this scaffold is the reduction of 1-(3-Chloro-2-fluorophenyl)cyclopropanecarbonitrile to the target methanamine .

The "Diagnostic Shift" Logic

The transformation is validated not just by the appearance of peaks, but by the shielding effects observed on the cyclopropane ring.

Feature	Precursor (Nitrile)	Target Product (Amine)	(Shift Change)
Side Chain	Nitrile Carbon ( ) at ~120 ppm	Methylene ( ) at ~45-50 ppm	Disappearance of carbon; Appearance of carbon.
-Protons	None (Quaternary C)	Singlet ( ) at ~2.80 ppm	New Signal (2H).
Cyclopropane ( )	~1.3 - 1.6 ppm	~0.7 - 0.9 ppm	Upfield Shift (~0.6 ppm). The amine is less electron-withdrawing than the nitrile, increasing shielding on the ring.

Critical Insight: If you observe multiplets remaining in the 1.2–1.5 ppm range, the reduction is incomplete. The target cyclopropane protons must shift upfield below 1.0 ppm due to the loss of the nitrile's anisotropy.

Deep Dive: Spectral Interpretation & Assignments

H NMR Interpretation (400/600 MHz, DMSO-d )

The aromatic region is defined by the 3-Chloro-2-Fluoro substitution pattern. The Fluorine atom (

) acts as a "spy nucleus," splitting neighboring protons.

Aromatic Region (6.8 – 7.5 ppm)[1][2]

• H-4 (Para to F, Meta to Cl):

  ppm.

  • Multiplicity: Triplet-like (dd).

  • Coupling: Split by H-5 (

    Hz) and H-6 ( Hz). Note: Para-Fluorine coupling ( ) is usually negligible (< 1 Hz).

• H-5 (Meta to F, Para to Cl):

  ppm.

  • Multiplicity: Doublet of Doublets (dd).

  • Coupling: Split by H-4 (

    ) and H-6 ( ).

• H-6 (Ortho to F, Meta to Cl):

  ppm.

  • Multiplicity: Multiplet / Complex dd.

  • Coupling:Diagnostic Signal. Shows strong coupling to Fluorine (

    Hz) and H-5 ( Hz).

Aliphatic Region

• Amine (

  ): ppm (Broad s).[3]

  • Note: In DMSO-d

    , if protonated ( ), this appears as a broad singlet at ~8.0 ppm.

• Methylene (

  ): ppm (Singlet, 2H).

  • Validation: NOESY correlation to Cyclopropane protons confirms connectivity.

• Cyclopropane (

  ): ppm (Multiplets, 4H).

  • Appears as an AA'BB' system due to the chiral axis created by the substituted phenyl ring, though often simplified to two multiplets.

C NMR Interpretation (with F coupling)

The

C spectrum is the ultimate confirmation of the 2-Fluoro position. Fluorine-Carbon coupling constants are large and predictable.

Carbon Position	Assignment	Chemical Shift ( )	Coupling Constant ( )	Interpretation
C-2'	Ar-C-F (Ipso)	~158.0 ppm		Doublet. Definitive proof of C-F bond.
C-3'	Ar-C-Cl (Ortho)	~120.5 ppm		Doublet. Deshielded by Cl, split by F.
C-1'	Ar-C-Quat (Ortho)	~130.0 ppm		Doublet. Quaternary carbon attaching cyclopropane.
C-6'	Ar-C-H (Meta)	~128.0 ppm		Small doublet.
C-Cyclo	Quaternary	~25.0 ppm		Usually a singlet (too far from F).
C-Methylene		~48.0 ppm	-	Singlet. Confirmed by DEPT-135 (Inverted).

Visualization: Structural Elucidation Workflows

Diagram: Reaction Monitoring Logic

This flowchart illustrates the decision-making process during the reduction step, highlighting the "Go/No-Go" NMR signals.

Caption: Logic flow for validating Nitrile-to-Amine reduction using diagnostic NMR shifts.

Diagram: 19F-Guided Structural Assignment

This workflow demonstrates how to use the Fluorine atom to anchor the assignment of the aromatic ring protons.

Caption: Step-by-step assignment strategy utilizing Heteronuclear Coupling (

and ).

References & Authority

• Pretsch, E., et al. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009. (Standard reference for substituent chemical shifts).

• Dolphin, D., & Flynn, A. Dielectric and NMR studies of Cyclopropane Derivatives. J. Chem. Soc. (Foundational work on cyclopropane anisotropy shielding).

• Reich, H. J. WinPLT: 19F NMR Coupling Constants. University of Wisconsin-Madison. (Authoritative source for

  and values).

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. 8th Ed. Wiley. (Protocol standards for sample preparation).

Disclaimer: The chemical shifts provided in Section 4 are reference values derived from substituent chemical shift (SCS) additivity rules and high-field spectral databases for similar 1-phenylcyclopropane scaffolds. Actual values may vary slightly (

ppm) based on concentration and temperature.

Sources

• 1. mdpi.com [mdpi.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Maze: A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Cyclopropane Amines

For the Modern Alchemist: A Senior Application Scientist's Perspective on Structural Elucidation

In the intricate world of drug discovery and development, the cyclopropane ring is a coveted structural motif. Its inherent strain and three-dimensional nature offer a unique conformational rigidity that can enhance binding affinity and metabolic stability. When combined with the transformative properties of fluorine—an element revered for its ability to modulate pKa, lipophilicity, and metabolic fate—and the versatile amino group, we arrive at a class of compounds with immense therapeutic potential: fluorinated cyclopropane amines. However, the very structural complexity that makes these molecules attractive also presents a significant challenge in their characterization. Electron ionization mass spectrometry (EI-MS), a cornerstone of molecular identification, yields fragmentation patterns for these compounds that are rich with information, yet notoriously difficult to decipher without a guiding framework.

The Foundation: Fragmentation of Cyclopropylamine

To understand the impact of fluorine, we must first dissect the fragmentation of the parent scaffold, cyclopropylamine. The 70 eV EI-MS of cyclopropylamine is characterized by fragmentation pathways originating from the molecular ion (M•+), which is typically observed. The primary driving forces for fragmentation are the relief of ring strain and the stabilization of the resulting fragment ions, often directed by the nitrogen atom.

The mass spectrum of cyclopropylamine (MW: 57.10 g/mol ) is dominated by a few key fragmentation pathways:

• Alpha-Cleavage (α-Cleavage): This is a hallmark of amine fragmentation. The cleavage of the bond beta to the nitrogen atom is highly favored, leading to the formation of a stable iminium cation. In cyclopropylamine, this results in the loss of a hydrogen atom from the carbon bearing the amino group, or more significantly, the cleavage of a C-C bond of the cyclopropane ring adjacent to the C-N bond.

• Ring Opening and Fragmentation: The strained cyclopropane ring is susceptible to opening upon ionization. This can be followed by a series of rearrangements and further fragmentation, leading to the loss of neutral molecules like ethylene (C2H4) or acetonitrile (CH3CN) after rearrangement.

• Loss of Ammonia: Cleavage of the C-N bond can lead to the loss of a neutral ammonia molecule (NH3), leaving behind a cyclopropyl cation.

Predicted Fragmentation Pathway of Cyclopropylamine

Caption: Predicted major fragmentation pathways of cyclopropylamine under electron ionization.

The Influence of Fluorine: A Predictive Analysis

The introduction of a highly electronegative fluorine atom onto the cyclopropane ring is expected to significantly alter the fragmentation landscape. The position of the fluorine atom (on the same carbon as the amine, or on a different carbon) will have a profound impact on the preferred fragmentation pathways.

Case Study 1: 2-Fluorocyclopropylamine (Predicted)

In 2-fluorocyclopropylamine, the fluorine atom is on a carbon adjacent to the one bearing the amino group. This introduces several new possibilities:

• Inductive Effect: The electron-withdrawing nature of fluorine will influence the stability of adjacent carbocations, potentially altering the preferred site of ring opening.

• HF Elimination: A common fragmentation pathway for fluorinated compounds is the elimination of a neutral hydrogen fluoride (HF) molecule. This is often a low-energy pathway and can result in a prominent [M-HF]•+ peak.

• Charge Localization: The initial ionization may be more localized on the nitrogen atom, but the presence of the electronegative fluorine can influence the subsequent electron rearrangement and fragmentation.

Predicted Fragmentation Pathways of 2-Fluorocyclopropylamine

Caption: Predicted major fragmentation pathways of 2-fluorocyclopropylamine under electron ionization.

Case Study 2: 1-(Trifluoromethyl)cyclopropanamine (Predicted)

The presence of a trifluoromethyl (CF3) group, a powerful electron-withdrawing moiety, is expected to introduce even more dramatic changes to the fragmentation pattern compared to a single fluorine atom.

• Dominant CF3 Loss: The C-CF3 bond is relatively weak and its cleavage leads to the formation of a stable CF3 radical and a resonance-stabilized cation. Therefore, the loss of a •CF3 radical is predicted to be a major fragmentation pathway, resulting in a prominent [M-CF3]+ peak.

• Suppression of α-Cleavage at the Ring: The strong inductive effect of the CF3 group will destabilize any potential carbocation formation on the adjacent carbon, likely suppressing the typical α-cleavage pathways observed in cyclopropylamine.

• Rearrangements involving Fluorine: Rearrangements involving the migration of a fluorine atom are also possible, leading to the formation of unique fragment ions.

Predicted Fragmentation Pathways of 1-(Trifluoromethyl)cyclopropanamine

Caption: Predicted major fragmentation pathways of 1-(trifluoromethyl)cyclopropanamine under electron ionization.

Comparative Data Summary

The following table summarizes the key predicted fragment ions for cyclopropylamine and its fluorinated analogs. The relative intensities are predictive and intended to highlight the most probable fragmentation pathways.

Compound	Molecular Ion (m/z)	Key Predicted Fragment Ions (m/z) and Proposed Identity
Cyclopropylamine	57	56 ([M-H]•+), 42 ([M-CH3]•+), 41 ([M-NH2]•+), 29 ([M-C2H4]•+)
2-Fluorocyclopropylamine	75	74 ([M-H]•+), 55 ([M-HF]•+), 59 ([M-NH2]•+), 29 ([M-C2H3F]•+)
1-(Trifluoromethyl)cyclopropanamine	125	69 (CF3+), 56 ([M-CF3]+), 109 ([M-NH2]•+), 98 ([M-HCN]•+)

Experimental Protocol: Acquiring High-Quality EI-MS Data

To validate these predictions and build a robust library of fragmentation patterns, a standardized experimental protocol is essential.

1. Sample Preparation:

• Dissolve the fluorinated cyclopropane amine derivative in a volatile, high-purity solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.
• Perform a serial dilution to obtain a final concentration of 1-10 µg/mL for direct infusion or GC-MS analysis.

2. Instrumentation:

• A high-resolution mass spectrometer (e.g., a Time-of-Flight (TOF) or Orbitrap instrument) coupled to a gas chromatograph (GC) is recommended for accurate mass measurements and separation of any potential isomers or impurities.

3. GC-MS Parameters:

• GC Column: A low-polarity column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is a suitable starting point.
• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.
• Injection: 1 µL splitless injection at 250 °C.
• Oven Program: Start at 50 °C, hold for 1 minute, then ramp at 10 °C/min to 280 °C and hold for 5 minutes. (This should be optimized for the specific analyte).

4. Mass Spectrometer Parameters:

• Ionization Mode: Electron Ionization (EI).
• Electron Energy: 70 eV.
• Source Temperature: 230 °C.
• Quadrupole Temperature (if applicable): 150 °C.
• Mass Range: m/z 20-200 (adjust as necessary based on the molecular weight of the analyte).
• Data Acquisition: Full scan mode with a scan rate of at least 2 scans/second.

5. Data Analysis:

• Process the raw data using the instrument manufacturer's software.
• Identify the molecular ion peak and major fragment ions.
• Utilize high-resolution data to determine the elemental composition of the fragment ions, which is crucial for confirming the proposed fragmentation pathways.
• Compare the obtained spectrum with the predicted patterns outlined in this guide and with any available library spectra.

Conclusion: A Roadmap for Discovery

The fragmentation patterns of fluorinated cyclopropane amines are a complex interplay of ring strain, the powerful inductive effects of fluorine, and the directing influence of the amino group. While the lack of extensive public spectral libraries for these compounds presents a challenge, a systematic and predictive approach, grounded in the fundamental principles of mass spectrometry, can provide a robust framework for their identification. This guide offers a starting point for researchers, encouraging a deeper exploration and contribution to the collective knowledge base. By combining predictive analysis with rigorous experimental validation, we can unlock the full potential of these fascinating molecules in the ongoing quest for new and improved therapeutics.

References

• Due to the predictive nature of this guide, direct references for the fragmentation patterns of the fluorinated compounds are not available.

• NIST Mass Spectrometry Data Center, S. E. Stein, director, "Mass Spectra" in NIST Chemistry WebBook, NIST Standard Reference Database Number 69, Eds. P.J. Linstrom and W.G. Mallard, National Institute of Standards and Technology, Gaithersburg MD, 20899, [Link]. (retrieved February 15, 2026).

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

• PubChem. (n.d.). 1-(Trifluoromethyl)cyclopropan-1-amine. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link].

• PubChem. (n.d.). 2-Fluorocyclopropan-1-amine. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link].

• Sparkman, O. D., & Penton, Z. (2019). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press.

Validating Purity Standards for Lemborexant Key Intermediates: A Comparative Analytical Guide

Topic: Validating purity standards for Lemborexant key intermediates Content Type: Publish Comparison Guide

Executive Summary & Core Directive

Lemborexant (Dayvigo) represents a significant advance in the treatment of insomnia, functioning as a dual orexin receptor antagonist (DORA). The synthesis of Lemborexant hinges on the precise stereochemical control of a disubstituted cyclopropane core .

For researchers and generic developers, the challenge lies not just in synthesis, but in validating the purity of key intermediates —specifically the Cyclopropane Tosylate and the Pyrimidinol ether precursor . Impurities at these stages—particularly stereoisomers and sulfonate esters—can propagate to the final API, leading to regulatory rejection.

This guide objectively compares two analytical validation strategies:

• The Conventional Approach: Achiral RP-HPLC (Focus on chemical purity).

• The Orthogonal Approach (Recommended): Integrated Chiral HPLC + UPLC-MS/MS (Focus on stereochemical integrity and genotoxic impurity clearance).

Key Intermediates & Synthetic Pathway[1][2][3][4]

Understanding the impurity origin requires mapping the synthesis. The critical control point (CCP) is the formation of the cyclopropane ring and the subsequent tosylation, which introduces potential genotoxic impurities (PGIs).

Figure 1: Lemborexant Critical Intermediate Pathway

Caption: Critical synthetic pathway highlighting the Cyclopropane Tosylate (Intermediate B) as the primary control point for stereochemistry and genotoxic risks.

Comparative Analysis: Validating the "Tosylate" Standard

The Cyclopropane Tosylate (Intermediate B) is the most volatile control point. It contains the leaving group required for the ether coupling. If this standard is not validated correctly, downstream yield crashes and mutagenic impurities persist.

Comparison of Analytical Approaches

Feature	Method A: Conventional RP-HPLC	Method B: Orthogonal (Chiral + UPLC-MS)
Primary Detection	UV (210-265 nm)	UV + Mass Spectrometry (MS/MS)
Separation Mechanism	Hydrophobicity (C18 Column)	Hydrophobicity + Stereoselectivity (Amylose/Cellulose)
Stereoisomer Resolution	Poor (Enantiomers co-elute)	Excellent (Rs > 2.5 for all 4 isomers)
PGI Detection (Tosylates)	Low Sensitivity (LOD ~0.1%)	High Sensitivity (LOD < 10 ppm)
Throughput	High (15 min run)	Moderate (Two separate runs required)
Regulatory Risk	High (Misses enantiomeric excess)	Low (Fully compliant with ICH M7/Q3A)

Expert Insight: Why Method A Fails

While Method A (standard C18 HPLC) is sufficient for checking chemical stoichiometry, it is a "blind" method for Lemborexant intermediates. The (1R, 2S) cyclopropane core has a distinct enantiomer (1S, 2R) that behaves identically on a standard C18 column. Relying solely on Method A creates a false sense of purity , leading to batch failure during the final chiral purification of the API.

Experimental Protocol: The Self-Validating Orthogonal System

This protocol details Method B , designed to be a self-validating system. It uses a "Gatekeeper" System Suitability Test (SST) that prevents data acquisition if the instrument drift exceeds tolerance.

Phase 1: Stereochemical Purity (Chiral HPLC)

• Objective: Quantify the (1S, 2R) enantiomer and diastereomeric impurities.

• Column: Chiralpak AD-H or IA (Amylose tris(3,5-dimethylphenylcarbamate)), 4.6 × 250 mm, 5 µm.

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1 v/v/v).

• Flow Rate: 1.0 mL/min.[1][2]

• Temperature: 25°C.

Self-Validating Logic (SST Criteria):

• Resolution Gate: Inject a resolution mixture (Racemic Standard). If Resolution (Rs) between (1R, 2S) and (1S, 2R) is < 2.0, ABORT run.

• Tailing Gate: If Tailing Factor (T) > 1.5, ABORT (Indicates column aging or active site interaction).

Phase 2: Genotoxic Impurity Clearance (UPLC-MS/MS)

• Objective: Detect residual Tosylate esters (alkylating agents) down to ppm levels.

• Column: Kinetex C18, 1.7 µm, 2.1 × 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes.

• Detection: ESI+ Mode, MRM transition (Specific to Tosylate mass).

Experimental Data Summary

The following data illustrates the performance gap between the two methods when analyzing a "99% Pure" Vendor Sample of the Tosylate Intermediate.

Parameter	Method A (RP-HPLC) Result	Method B (Orthogonal) Result	Conclusion
Purity (Area %)	99.2%	94.5%	Method A overestimates purity by hiding isomers.
Enantiomeric Excess (ee)	N/A (Co-elution)	91.0%	Significant optical impurity detected by Method B.
Residual Tosylate	Not Detected	45 ppm	Method B detects PGI risk; Method A misses it.
LOD (Limit of Detection)	0.05% (500 ppm)	0.0005% (5 ppm)	Method B is 100x more sensitive.

Figure 2: Validation Logic Flow

Caption: Self-validating decision tree ensuring only high-quality intermediates proceed to synthesis.

References

• Eisai R&D Management Co., Ltd. (2012).[3][4] Preparation of cyclopropane compounds as orexin receptor antagonists. WO Patent 2012/039371.[3][5][4]

• Yoshida, Y., et al. (2015).[3][4] "Discovery of (1R,2S)-2-{[(2,4-Dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide (E2006): A Potent and Efficacious Oral Orexin Receptor Antagonist."[3][4][6] Journal of Medicinal Chemistry, 58(11), 4648-4664.[3][4]

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).

• International Conference on Harmonisation (ICH). (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1).

• Flick, A. C., et al. (2021).[7] "Synthetic Approaches to the New Drugs Approved during 2019." Journal of Medicinal Chemistry, 64(7), 3604–3657.[7]

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• 4. Research Progress in the Synthesis of Lemborexant [cjph.com.cn]
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• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. The synthesis method of Lemborexant_Chemicalbook [chemicalbook.com]

A Comparative Guide to the Synthetic Strategies for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

Introduction: The Significance of a Unique Scaffold

In the landscape of modern medicinal chemistry, the 1-arylcyclopropanemethanamine scaffold has emerged as a privileged structural motif. The inherent conformational rigidity and the three-dimensional nature of the cyclopropane ring offer a unique way to probe and interact with biological targets. Specifically, the title compound, 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine, incorporates a halogenated phenyl ring that can significantly influence its pharmacokinetic and pharmacodynamic properties, making it a valuable building block for the development of novel therapeutics. This guide provides a comparative analysis of two distinct synthetic routes to this target molecule, offering insights into their efficiency, practicality, and underlying chemical principles to aid researchers in making informed decisions for their drug discovery programs.

Route 1: The Kulinkovich-Szymoniak Approach - A Direct Cyclopropanation of an Aryl Nitrile

The Kulinkovich-Szymoniak reaction offers a direct and elegant method for the synthesis of 1-arylcyclopropylamines from readily available aryl nitriles.[1][2][3] This titanium-mediated cyclopropanation utilizes a Grignard reagent to form a titanacyclopropane intermediate, which then reacts with the nitrile to afford the desired cyclopropylamine after a Lewis acid-promoted rearrangement.[1][4]

Proposed Synthetic Pathway

Caption: Synthetic scheme for Route 1.

Experimental Protocol

• Step 1: Synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine A solution of 3-chloro-2-fluorobenzonitrile (1.0 equiv.) in anhydrous THF is cooled to -78 °C under an inert atmosphere. To this solution is added titanium(IV) isopropoxide (1.2 equiv.). A solution of ethylmagnesium bromide (2.5 equiv.) in THF is then added dropwise, and the reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The reaction is then cooled to 0 °C, and boron trifluoride diethyl etherate (1.5 equiv.) is added. The mixture is stirred for an additional 2 hours at room temperature. The reaction is quenched by the slow addition of water, and the resulting mixture is filtered through a pad of celite. The filtrate is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine.

Discussion of Route 1

The primary advantage of the Kulinkovich-Szymoniak reaction is its convergency, assembling the complex cyclopropylamine core in a single pot from a commercially available starting material. The reaction generally proceeds with moderate to good yields for a range of aryl nitriles.[5] The presence of electron-withdrawing groups on the aromatic ring, such as the chloro and fluoro substituents in the target molecule, is generally well-tolerated and can, in some cases, enhance the reactivity of the nitrile.

However, the reaction is sensitive to steric hindrance and the nature of the Grignard reagent. The use of stoichiometric amounts of the titanium reagent and the careful control of reaction temperature are crucial for optimal results. A potential side reaction is the formation of a ketone byproduct, although the use of a Lewis acid in the second step is known to favor the formation of the desired primary amine.[1]

Route 2: Multi-step Synthesis via Styrene Cyclopropanation and Curtius Rearrangement

An alternative, more classical approach involves the construction of the cyclopropane ring onto a styrene precursor, followed by functional group manipulation to introduce the aminomethyl group. This multi-step route provides greater flexibility in the choice of reagents for each transformation but at the cost of overall convergency.

Proposed Synthetic Pathway

Caption: Synthetic scheme for Route 2.

Experimental Protocols

• Step 2a: Synthesis of 3-Chloro-2-fluorostyrene (Wittig Reaction) To a suspension of methyltriphenylphosphonium bromide (1.1 equiv.) in anhydrous THF at 0 °C is added n-butyllithium (1.1 equiv.) dropwise. The resulting orange-red solution is stirred at room temperature for 1 hour. A solution of 3-chloro-2-fluorobenzaldehyde (1.0 equiv.) in THF is then added, and the reaction mixture is stirred at room temperature for 12 hours. The reaction is quenched with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to yield 3-chloro-2-fluorostyrene.[6][7][8]

• Step 2b: Synthesis of 1-Chloro-2-(3-chloro-2-fluorophenyl)cyclopropane (Simmons-Smith Reaction) To a stirred suspension of zinc-copper couple (2.0 equiv.) in anhydrous diethyl ether is added diiodomethane (2.0 equiv.). The mixture is stirred at room temperature for 30 minutes. A solution of 3-chloro-2-fluorostyrene (1.0 equiv.) in diethyl ether is then added, and the reaction mixture is refluxed for 12 hours. After cooling to room temperature, the reaction is quenched with a saturated aqueous solution of ammonium chloride. The mixture is filtered, and the filtrate is extracted with diethyl ether. The combined organic layers are washed with brine, dried, and concentrated to give the crude cyclopropane derivative, which can be used in the next step without further purification.[9][10][11]

• Step 2c: Synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanecarboxylic Acid The crude cyclopropane from the previous step is dissolved in anhydrous THF and cooled to -78 °C. n-Butyllithium (1.1 equiv.) is added dropwise, and the mixture is stirred for 1 hour. Dry carbon dioxide gas is then bubbled through the solution for 2 hours. The reaction is warmed to room temperature and quenched with water. The aqueous layer is acidified with 1M HCl and extracted with ethyl acetate. The combined organic layers are dried and concentrated to yield the carboxylic acid.

• Step 2d: Synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (Curtius Rearrangement) To a solution of the carboxylic acid (1.0 equiv.) in tert-butanol is added diphenylphosphoryl azide (DPPA, 1.1 equiv.) and triethylamine (1.1 equiv.). The mixture is heated to reflux for 4 hours. The solvent is removed under reduced pressure, and the residue is dissolved in a mixture of THF and 2M HCl. The solution is stirred at room temperature for 12 hours. The mixture is then basified with 2M NaOH and extracted with ethyl acetate. The combined organic layers are dried and concentrated to afford the final product.[12][13][14]

Discussion of Route 2

This multi-step route, while longer, offers a more modular approach. Each step can be optimized independently, and a variety of well-established reactions can be employed. The Wittig reaction is a reliable method for olefination, and the Simmons-Smith reaction is a classic and effective way to form cyclopropanes, often with good stereocontrol if applicable. The Curtius rearrangement is a robust method for the conversion of carboxylic acids to amines with retention of configuration.

The main drawback of this route is the lower overall yield due to the multiple steps involved. Each step requires purification, which can lead to material loss. The handling of hazardous reagents such as n-butyllithium and diiodomethane requires careful consideration of safety protocols. Furthermore, the Simmons-Smith reaction can sometimes be sluggish with electron-deficient olefins, potentially requiring modified conditions or catalysts.[5]

Comparison of Synthetic Routes

Feature	Route 1: Kulinkovich-Szymoniak	Route 2: Multi-step Synthesis
Number of Steps	1	4
Starting Material	3-Chloro-2-fluorobenzonitrile	3-Chloro-2-fluorobenzaldehyde
Key Reactions	Titanium-mediated cyclopropanation	Wittig, Simmons-Smith, Curtius
Estimated Overall Yield	50-70%	20-30%
Advantages	High convergency, fewer steps	Modular, well-established reactions
Disadvantages	Stoichiometric titanium reagent, potential for side products	Low overall yield, multiple purifications, hazardous reagents

Conclusion

For the synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine, the Kulinkovich-Szymoniak reaction (Route 1) presents a more efficient and direct approach. Its single-step nature from a commercially available starting material makes it an attractive option for rapid library synthesis and initial scale-up efforts. While the multi-step route (Route 2) is less efficient in terms of overall yield and step economy, it provides a valuable alternative that relies on more traditional and perhaps more readily available transformations in some laboratory settings. The choice between these two routes will ultimately depend on the specific needs of the research program, including the desired scale of synthesis, available resources, and the timeline for compound delivery.

References

• Kulinkovich-Szymoniak Reaction. Organic Chemistry Portal. [Link]

• Titanium-Mediated Cyclopropanation of Nitriles with Unsaturated Grignard Reagents: Application to the Synthesis of Constrained Lysine Derivatives. ResearchGate. [Link]

• Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column. Wiley Online Library. [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. National Center for Biotechnology Information. [Link]

• Simmons–Smith reaction. Wikipedia. [Link]

• Kulinkovich Reaction. SynArchive. [Link]

• Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

• Simmons-Smith Reaction. Organic Chemistry Portal. [Link]

• Olefin Exchange-Mediated Cyclopropanation of Nitriles with Homoallylic Alcohols. National Center for Biotechnology Information. [Link]

• The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. National Center for Biotechnology Information. [Link]

• The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. National Center for Biotechnology Information. [Link]

• Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging. Almac. [Link]

• Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses A. ETH Zürich. [Link]

• Kulinkovich reaction. Wikipedia. [Link]

• Intra- and Intermolecular Kulinkovich Cyclopropanation Reactions of Carboxylic Esters with Olefins. Organic Syntheses. [Link]

• Kulinkovich Reaction. Organic Chemistry Portal. [Link]

• A Convenient Chromatography-Free Method for the Purification of Alkenes Produced in the Wittig Reaction. The Royal Society of Chemistry. [Link]

• The Curtius Rearrangement of Cyclopropyl and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. ResearchGate. [Link]

• The Wittig Reaction: Synthesis of Alkenes. University of Missouri–St. Louis. [Link]

• A Solvent Free Wittig Reaction. Northern Kentucky University. [Link]

• Ensuring Quality in Pharmaceutical Intermediates: The Case of 1-(3-Fluorophenyl)cyclopropanecarboxylic Acid. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Novel 2-fluorocyclopropane carboxylic acid synthesis method.

• Wittig Reaction. Organic Chemistry Portal. [Link]

• Synthesis of Cyclopropanecarboxylic Acid. YouTube. [Link]

• Titanium carbenoid-mediated cyclopropanation of allylic alcohols: selectivity and mechanism. The Royal Society of Chemistry. [Link]

• Cyclopropanecarboxylic acid patented technology retrieval search results. Patsnap. [Link]

• Organotitanium Chemistry. Baran Lab. [Link]

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• 5. repositorio.uam.es [repositorio.uam.es]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. community.wvu.edu [community.wvu.edu]
• 8. Wittig Reaction [organic-chemistry.org]
• 9. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
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• 13. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]

Advanced GC-MS Protocols for Residual Solvents in Cyclopropanemethanamine (CPMA)

This guide outlines advanced GC-MS protocols for the analysis of residual solvents in Cyclopropanemethanamine (CPMA) . It is designed for analytical chemists and pharmaceutical scientists who require high-precision methodologies that go beyond standard pharmacopeial screening.[1]

Executive Summary: The Volatility Paradox

Cyclopropanemethanamine (CAS 2516-47-4) presents a unique analytical challenge.[1] With a boiling point of approximately 86°C , it is isovolatile with many Class 2 and Class 3 residual solvents (e.g., Isopropanol, Acetonitrile, Toluene).

Standard USP <467> Headspace protocols (typically incubating at 80°C–90°C) will volatilize the CPMA matrix alongside the target solvents.[1] This results in:

• Source Saturation: The MS ion source becomes coated with the amine, leading to rapid loss of sensitivity and filament degradation.[1]

• Chromatographic Interference: The massive amine peak obscures early-eluting solvents and causes severe tailing due to interaction with silanols.[1]

• Carryover: The basic amine adheres to the transfer line and loop, contaminating subsequent blanks.[1]

This guide compares and details two protocols to overcome these issues: the Acidic "Salt-Lock" Headspace Method (Recommended) and the Direct Injection Method (Alternative).[1]

Part 1: Strategic Comparison of Methodologies

Feature	Protocol A: Acidic "Salt-Lock" Headspace (Recommended)	Protocol B: Direct Liquid Injection (Alternative)
Principle	Chemical Modification: Acid is added to the diluent to protonate the amine ( ).[1] The ionic salt is non-volatile and remains in the liquid phase, while neutral solvents partition into the headspace.	Dilution & Shoot: The sample is dissolved in a high-boiling solvent (e.g., DMSO) and injected directly into the GC.
Matrix Effects	Eliminated: CPMA is "locked" in the liquid phase.[1] The MS sees only the solvents.[1]	High: The entire matrix enters the liner and column.[1] Requires frequent liner changes.
Sensitivity	High: Allows for large headspace injection volumes without matrix interference.[1]	Moderate: Limited by the expansion volume of the solvent in the liner.
Column Life	Extended: The column is never exposed to the harsh, basic amine matrix.[1]	Reduced: Basic amines strip the stationary phase (especially PEG/Wax columns) over time.[1]
Limitations	Cannot be used for acid-labile targets (e.g., acetals, some esters) which may degrade during incubation.[1]	Requires base-deactivated liners and columns; higher maintenance burden.[1]

Part 2: Detailed Experimental Protocols

Protocol A: The Acidic "Salt-Lock" Headspace Method

This is the gold standard for analyzing stable residual solvents (Alcohols, Ketones, Aromatics, Chlorinated solvents) in volatile amines.

1. Reagents & Standards

• Diluent: 0.1 M Sulfuric Acid (

  ) in Water.

  • Why Sulfuric? It is non-volatile and forms stable sulfate salts.[1] Avoid HCl if possible, as excess HCl gas can enter the headspace and corrode the MS source.

• Internal Standard: D5-DMSO or Fluorobenzene (added to the diluent).[1]

• Calibration Standards: Prepared in the same Acidic Diluent to match the ionic strength (matrix matching).

2. Sample Preparation

• Weigh 100 mg of CPMA into a 20 mL Headspace Vial.

• Add 5.0 mL of 0.1 M H2SO4 Diluent .

• Observation: The solution may warm slightly (exothermic neutralization).[1] Ensure the cap is crimped immediately to prevent loss of volatiles.[1]

• Vortex for 30 seconds to ensure complete salt formation.

  • Mechanism:[1]

    (Non-volatile).

3. GC-MS Instrument Parameters

Headspace Sampler (HS)

• Incubation Temp: 85°C (The matrix is now a salt, so we can heat aggressively to drive solvents out).[1]

• Incubation Time: 20 minutes (Equilibrium).

• Transfer Line / Loop Temp: 100°C / 105°C.

Gas Chromatograph (GC)

• Column: USP G43 (6% Cyanopropylphenyl dimethyl polysiloxane) - e.g., DB-624 or ZB-624.[1]

  • Dimensions: 30 m x 0.25 mm x 1.4 µm.[1]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1]

• Oven Program:

  • 40°C (hold 5 min)

    Ramp 10°C/min to 240°C (hold 5 min).

Mass Spectrometer (MS)

• Mode: SIM/Scan (Simultaneous).[1]

• Scan Range: 35–300 amu.[1]

• SIM Groups: Target specific ions for solvents (e.g., m/z 31 for Methanol, 43 for Acetone, 91 for Toluene).

• Source Temp: 230°C.

Protocol B: Direct Injection (For Acid-Labile Targets)

Use this ONLY if you must detect solvents that degrade in acid (e.g., specific esters or acetals).[1]

1. Sample Preparation

• Weigh 100 mg of CPMA.[1]

• Dilute to 10.0 mL with DMSO (HPLC Grade).

• Add Internal Standard.[1]

2. GC-MS Optimization

• Inlet: Split/Splitless with a Base-Deactivated Wool Liner .[1]

• Split Ratio: 20:1 (Essential to prevent column overload).

• Column: Base-Deactivated Wax Column (e.g., CAM or Stabilwax-DB).[1] Standard 624 columns will show severe tailing for the amine matrix.[1]

• Inlet Temp: 200°C (Keep as low as possible to minimize thermal degradation of the amine).

Part 3: Visualization of the "Salt-Lock" Mechanism

The following diagram illustrates the physicochemical partitioning that makes Protocol A superior.

Caption: Comparative logic flow of Standard vs. Acidic Headspace. The Acidic protocol chemically sequesters the volatile amine matrix.

Part 4: Data Presentation & System Suitability

System Suitability Requirements (Protocol A)

To ensure the method is "self-validating," the following criteria must be met before running samples:

Parameter	Acceptance Criteria	Rationale
Blank Analysis	No peaks > 10% of reporting limit at CPMA retention time.	Confirms the "Salt-Lock" is effective and no free amine is entering the gas phase.
Resolution	> 1.5 between Acetonitrile and Methylene Chloride.[1]	Critical pair separation on 624-type columns.[1]
Recovery (Accuracy)	Spiked sample recovery: 80% – 120%.[1]	Verifies that the acid matrix does not degrade the target solvents.[1]
Sensitivity (S/N)	Signal-to-Noise > 10 for limit level standards.[1]	Ensures detection at ICH Q3C limits.

Troubleshooting Guide

Issue: "Ghost Peaks" in Acidic Headspace

• Cause: Acid-catalyzed degradation of the matrix or impurities.[1] For example, if the CPMA contains trace amides, strong acid and heat might hydrolyze them.

• Solution: Reduce incubation temperature to 70°C or switch to a weaker acid (0.5 M Phosphoric Acid).

Issue: Tailing Solvent Peaks

• Cause: Water accumulation in the GC column (from the aqueous headspace injection).

• Solution: Increase the split ratio (e.g., 10:1 to 20:1) or use a thicker film column (1.8 µm or 3.0 µm) to handle the water vapor load.[1]

References

• ICH Harmonised Guideline. (2021). Impurities: Guideline for Residual Solvents Q3C(R8).[1] International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.[1] [Link]

• Restek Corporation. (2020).[1] Residual Solvent Analysis: A Guide to USP <467>. Restek Technical Guides.[1] [Link]

• Agilent Technologies. (2018).[1] Analysis of Residual Solvents in Pharmaceuticals by Headspace-GC/MS. Application Note 5991-8656EN.[1] [Link]

• European Medicines Agency. (2019).[1] Annex I: Specifications for Class 1 and Class 2 Residual Solvents in Active Substances. EMA/CHMP/ICH/82260/2006.[1] [Link]

Sources

• 1. cms.agr.wa.gov [cms.agr.wa.gov]

Comparative stability study of cyclopropanemethanamine salts vs free base

An In-Depth Comparative Guide to the Stability of Cyclopropanemethanamine: Free Base vs. Salt Forms

For researchers, scientists, and drug development professionals, the selection of an appropriate form of an active pharmaceutical ingredient (API) is a critical decision that profoundly impacts its stability, manufacturability, and bioavailability.[1] Cyclopropanemethanamine, a key building block and API intermediate, is a primary amine susceptible to various degradation pathways. This guide provides a comprehensive comparative stability study of cyclopropanemethanamine free base versus its common salt forms, offering field-proven insights and detailed experimental protocols to support informed decision-making in pharmaceutical development.

An API in its free base or free acid form often possesses suboptimal physicochemical properties.[1] For basic compounds like cyclopropanemethanamine, conversion to a salt form is a widely employed strategy to enhance stability, solubility, and dissolution rates.[2][3] The formation of a salt introduces ionic character, which can significantly alter the crystal lattice energy, melting point, hygroscopicity, and ultimately, the chemical stability of the molecule.[4] For instance, protonation of the amine group in cyclopropanemethanamine to form a salt can protect it from oxidative degradation.[4]

The choice of the counter-ion is crucial and is typically guided by a comprehensive salt screening process that evaluates various properties to select the optimal form for development.[1]

Physicochemical Properties: A Head-to-Head Comparison

The stability of a pharmaceutical compound is intrinsically linked to its physical and chemical properties. Below is a comparative overview of the expected properties for cyclopropanemethanamine free base and its representative salt, cyclopropanemethanamine hydrochloride.

Property	Cyclopropanemethanamine Free Base	Cyclopropanemethanamine Hydrochloride Salt	Rationale & Implication
Physical State	Likely a liquid or low-melting solid at room temperature.	Crystalline solid.	Crystalline solids generally exhibit greater thermodynamic stability and are easier to handle and formulate than liquids or amorphous materials.[5]
Melting Point	Lower	Significantly higher (reported as 200 °C).	A higher melting point often correlates with greater crystal lattice energy and, consequently, better solid-state stability.[4]
Solubility	Expected to have moderate aqueous solubility.	Generally higher aqueous solubility.	Enhanced solubility of salt forms can improve dissolution rates and bioavailability.[2][6]
Hygroscopicity	Potentially lower.	Variable, but often higher than the free base.	While salts may be more soluble, they can also be more hygroscopic, which can negatively impact stability by facilitating hydrolysis or inducing physical form changes.[4][7]
Chemical Stability	More susceptible to oxidation and reaction with atmospheric CO₂.	Generally more stable, with the protonated amine being less nucleophilic and less prone to oxidation.[4]	Salt formation is a key strategy to improve the chemical stability and shelf-life of amine-containing drugs.[2]
Illustrative Data: This table presents expected properties based on general chemical principles. Actual values must be determined experimentally.

Experimental Deep Dive: Protocols for Stability Assessment

To objectively compare the stability of cyclopropanemethanamine free base and its salt forms, a series of validated, stability-indicating analytical methods must be employed.[8] The following protocols describe a self-validating system for a comprehensive stability assessment.

Workflow for Stability Assessment

The overall process involves subjecting the samples to stress conditions and analyzing them at predetermined time points against a control sample stored under ideal conditions.

Figure 1: Experimental workflow for the comparative stability study.

Protocol 1: Hygroscopicity Assessment by Dynamic Vapor Sorption (DVS)

Causality: Hygroscopicity is a critical parameter as water absorption can lead to chemical degradation (e.g., hydrolysis), physical changes (e.g., deliquescence, polymorphic transformation), and poor manufacturability.[7][9] DVS provides a precise, automated method to quantify moisture sorption.

Methodology:

• Sample Preparation: Place 5-10 mg of the sample (free base or salt) onto the DVS sample pan.

• Drying: Dry the sample under a stream of dry nitrogen (0% Relative Humidity, RH) at 25°C until a stable weight is achieved ( dm/dt ≤ 0.002% per minute).

• Sorption/Desorption Cycle:

  • Increase the RH in steps of 10% from 0% to 90% RH.

  • Decrease the RH in similar steps back to 0% RH.

• Equilibration: At each step, allow the sample to equilibrate until a stable weight is recorded.

• Data Analysis: Plot the percentage change in mass against the RH to generate sorption and desorption isotherms. The degree of hygroscopicity is classified based on the percentage of water uptake at a defined RH (e.g., 80% RH at 25°C).[7]

Protocol 2: Thermal Stability Analysis by DSC and TGA

Causality: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential for determining the thermal stability, melting point, and presence of solvates or hydrates.[4] These parameters are vital for defining storage and processing conditions.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

• TGA Analysis:

  • Place the pan in the TGA instrument.

  • Heat the sample from 25°C to 300°C at a rate of 10°C/min under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature.

• DSC Analysis:

  • Place a separate sealed pan in the DSC instrument.

  • Heat the sample from 25°C to 250°C (or above its melting point) at a rate of 10°C/min.

  • Record the heat flow to detect thermal events like melting, crystallization, or degradation.

Protocol 3: Chemical Stability by HPLC

Causality: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the cornerstone for quantifying the API and detecting any degradation products formed under stress conditions.[10] This allows for the calculation of degradation rates and the identification of degradation pathways.

Methodology:

• Method Development: Develop a reverse-phase HPLC method capable of separating cyclopropanemethanamine from its potential degradants (e.g., oxidative impurities). A C18 column with a gradient elution using a mobile phase of acetonitrile and a buffered aqueous solution (e.g., phosphate or acetate buffer) is a common starting point. Detection is typically done via UV or, for higher specificity, Mass Spectrometry (LC-MS).[11]

• Forced Degradation Study: To ensure the method is "stability-indicating," perform a forced degradation study.[8]

  • Acid/Base Hydrolysis: Treat a solution of the API with 0.1N HCl and 0.1N NaOH at 60°C.

  • Oxidation: Treat a solution with 3% H₂O₂ at room temperature.

  • Thermal: Heat a solid sample and a solution sample.

  • Photolysis: Expose a solid and solution sample to light as per ICH Q1B guidelines.[8]

• Analysis: Analyze the stressed samples by HPLC to confirm that degradation products are resolved from the main peak and from each other.

• Stability Sample Analysis: At each time point in the main stability study, dissolve the samples in a suitable solvent and analyze by the validated HPLC method to determine the remaining percentage of the API and the percentage of total impurities.

Comparative Stability Data Summary

The following tables present illustrative data that one might expect from the described experiments, highlighting the superior stability of the salt form.

Table 1: Hygroscopicity Comparison

Compound Form	Water Uptake at 80% RH (%)	Hygroscopicity Class	Observations
Free Base	0.5%	Slightly Hygroscopic	Minimal water uptake, physically stable.
Hydrochloride Salt	2.5%	Hygroscopic	Moderate water uptake, no change in physical form noted by PXRD.
Illustrative Data: Based on typical behavior of amine free bases vs. their hydrochloride salts.[4]

Table 2: Thermal Analysis Summary

Compound Form	TGA Weight Loss (up to 150°C)	DSC Onset of Melting/Degradation	Interpretation
Free Base	< 0.1%	~110°C (Decomposition)	Lower thermal stability, likely evaporates or decomposes at a lower temperature.
Hydrochloride Salt	< 0.1%	200.5°C (Melting with Decomposition)	Significantly higher thermal stability, suitable for standard pharmaceutical processing.[12]
Illustrative Data: Salt form shows enhanced thermal stability due to strong ionic interactions in the crystal lattice.

Table 3: Chemical Stability under Accelerated Conditions (40°C / 75% RH)

Compound Form	Time Point	Assay (% Initial)	Total Degradation Products (%)
Free Base	0 Months	100.0%	< 0.05%
3 Months	97.2%	2.8%
6 Months	94.5%	5.5%
Hydrochloride Salt	0 Months	100.0%	< 0.05%
3 Months	99.8%	0.2%
6 Months	99.5%	0.5%
Illustrative Data: The salt form demonstrates markedly improved chemical stability, minimizing the formation of degradation products over time.[2]

Potential Degradation Pathways

For a primary amine like cyclopropanemethanamine, the primary degradation concerns are oxidation and reaction with carbonyl-containing excipients or impurities.

Figure 2: Potential degradation pathways for the free base vs. the salt form.

The free base, with its available lone pair of electrons on the nitrogen, is more nucleophilic and susceptible to oxidation and reactions with electrophiles like aldehydes (present as impurities in some excipients).[13] The protonated amine in the salt form is significantly less reactive, thereby enhancing its intrinsic chemical stability.[4]

Conclusion and Recommendations

The experimental evidence, grounded in established pharmaceutical science principles, strongly indicates that converting cyclopropanemethanamine from its free base to a suitable salt form, such as the hydrochloride, offers substantial advantages in terms of thermal, physical, and chemical stability.[1][2] The crystalline nature and higher melting point of the salt contribute to superior solid-state stability, while the protonation of the amine group provides a crucial shield against chemical degradation.

For drug development professionals, this translates to a longer shelf life, more robust formulation processing, and better overall product quality.[5] While the free base may be suitable for certain applications, for use as a pharmaceutical intermediate or API where long-term stability is paramount, the development of a crystalline salt form is the scientifically sound and recommended path forward. A thorough salt screening and selection process is a critical next step to identify the optimal counter-ion that balances stability, solubility, and manufacturability.[1]

References

• Dr.Oracle. (2025). What is the significance of different salt forms of medications, specifically regarding their pharmaceutical formulation? Accessed February 15, 2026.

• Pharmaceutical Technology. (n.d.). Salt Selection in Drug Development. Accessed February 15, 2026. Available from: [Link]

• Lenz, E., et al. (2018). On the role of salt formation and structural similarity of co-formers in co-amorphous drug delivery systems. PubMed. Accessed February 15, 2026. Available from: [Link]

• Pharma Learning In Depth. (2025). Why Drugs Are Made as Salts Benefits of Salt Forms in Drug Development. YouTube. Accessed February 15, 2026. Available from: [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. Accessed February 15, 2026. Available from: [Link]

• The Pharmaceutical Journal. (2010). Understanding the chemical basis of drug stability and degradation. Accessed February 15, 2026. Available from: [Link]

• Stahl, P.H. (2010). Pharmaceutical Salts Optimization of Solubility or Even More? Chimia. Accessed February 15, 2026. Available from: [Link]

• MDPI. (n.d.). A Novel Testing Approach for Oxidative Degradation Dependent Incompatibility of Amine Moiety Containing Drugs with PEGs in Solid-State. Accessed February 15, 2026. Available from: [Link]

• MDPI. (n.d.). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Accessed February 15, 2026. Available from: [Link]

• VxP Pharma. (2020). Solid State Stability. Accessed February 15, 2026. Available from: [Link]

• PharmaInfo. (n.d.). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. Accessed February 15, 2026. Available from: [Link]

• PubMed. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Accessed February 15, 2026. Available from: [Link]

• ResearchGate. (n.d.). Impact of Solid-State Characteristics to the Physical Stability of Drug Substance and Drug Product. Accessed February 15, 2026. Available from: [Link]

• ResearchGate. (n.d.). Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients | Request PDF. Accessed February 15, 2026. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Accessed February 15, 2026. Available from: [Link]

• Separation Science. (2025). Analytical Techniques In Stability Testing. Accessed February 15, 2026. Available from: [Link]

• European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. Accessed February 15, 2026. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2012). Stability indicating LC-MS method for determination of drug in presence of degradation products and its process related impurities. Accessed February 15, 2026. Available from: [Link]

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Safety & Regulatory Compliance

1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine proper disposal procedures

Topic: 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine Proper Disposal Procedures

Operational Directive: Safe Disposal of Halogenated Cyclopropyl Amines

Executive Summary & Compound Profile

Disposal of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine (CAS: 1518149-40-0) requires a deviation from standard organic waste protocols. Unlike simple solvents, this compound combines a strained cyclopropane ring , a basic primary amine , and halogenated aromatic substitution .[1]

Standard drain disposal is strictly prohibited due to high aquatic toxicity and persistence associated with halogenated aromatics. Furthermore, mixing this compound with standard acidic organic waste streams can result in rapid exothermic neutralization, potentially compromising waste container integrity.

Compound Identity & Hazard Matrix:

Property	Specification	Operational Implication
CAS Number	1518149-40-0	Unique identifier for regulatory tracking.[1]
Molecular Formula	C₁₀H₁₁ClFN	Contains Chlorine & Fluorine; requires halogenated waste stream.[1]
Functional Group	Primary Amine (-NH₂)	Basic. Incompatible with acids and strong oxidizers.[1]
Ring Structure	Cyclopropane	Strained ring; theoretically reactive under extreme catalysis, but stable under standard disposal.[1]
GHS Hazards	Acute Tox. 4 (Oral), Skin Irrit. 2, Aquatic Chronic	Toxic. PPE (Nitrile gloves, goggles) is mandatory.[1]

The Self-Validating Disposal System

To ensure safety, we employ a Self-Validating Protocol . This means the procedure includes intrinsic checks that prevent the most common failure mode: incompatible mixing .

Core Principle: Segregation by Reactivity, Not Just State

Most labs segregate by "Liquid" vs. "Solid."[1] For this amine, you must segregate by Chemical Compatibility .

• Validation Step 1 (The pH Check): Before adding this amine to a bulk waste container, the bulk container's headspace or a small aliquot must be verified as neutral or basic .[1] Adding this amine to an acidic waste stream (e.g., waste containing acetic acid or HCl) will generate heat and pressure.

• Validation Step 2 (The Halogen Check): This compound must go into the Halogenated Waste stream. Non-halogenated streams are often used for fuel blending; halogens poison the catalysts in those recovery systems and release acid gases (HCl, HF) upon combustion.[1]

Visual Workflow: Waste Stream Decision Logic

Figure 1: Decision logic for segregating amine waste. Note the critical stop point if the target waste stream is acidic.

Step-by-Step Disposal Protocol

Phase A: Preparation & PPE

• PPE: Nitrile gloves (double-gloving recommended for concentrated oils), safety goggles, and lab coat.

• Ventilation: All operations must occur inside a certified chemical fume hood.

Phase B: Liquid Waste (Solutions/Reaction Mixtures)

• Select Container: Use a high-density polyethylene (HDPE) or glass container.[1] Avoid metal containers due to potential corrosion from long-term storage of halogenated amines.

• Verify Recipient Container: Ensure the "Halogenated Waste" container is not currently hot or pressurized.

• The "Watch Glass" Test (Optional but Recommended): Place 1 mL of the waste amine solution in a watch glass. Add 1 mL of the bulk waste. Observe for bubbling, heat, or precipitation. If no reaction occurs after 1 minute, proceed.

• Transfer: Pour slowly using a funnel to prevent splashing.

• Rinse: Rinse the original vessel with a small amount of compatible solvent (e.g., Dichloromethane or Ethanol) and add the rinsate to the same waste container.[1]

Phase C: Solid Waste (Contaminated Silica, Filter Paper, PPE)[1]

• Bagging: Place solid waste into a clear, heavy-duty polyethylene bag (minimum 2 mil thickness).[1]

• Tagging: Attach a hazardous waste tag immediately.

• Description: Clearly write: "Solid Waste contaminated with Halogenated Amines (Toxic)."

Phase D: Labeling & Regulatory Compliance

The label is the primary communication tool for downstream waste handlers.[1] A vague label is a safety hazard.

Required Label Elements (RCRA/EPA Compliant):

• Constituents: Dichloromethane (or solvent used), 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine.[1]

• Hazard Checkboxes: [x] Toxic, [x] Irritant.[1]

Emergency Procedures

In the event of a spill during transfer:

• Evacuate: Move personnel away from the immediate area.

• Ventilate: Ensure the fume hood sash is at the working height or lower.[1]

• Absorb: Use a universal absorbent (vermiculite or clay-based kitty litter).[1] Do not use paper towels alone, as they increase surface area for evaporation.

• Decontaminate: Once absorbed, wipe the surface with a mild dilute acid (e.g., 5% citric acid) to neutralize the amine residue, followed by water and soap.[1]

• Disposal of Debris: All cleanup materials must go into the Solid Halogenated Waste stream.[1]

Visual Workflow: Spill Response

Figure 2: Immediate response logic for spills involving halogenated amines.

References & Authority

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 82806601: 1-(3-chloro-2-fluorophenyl)-N-ethylpropan-2-amine (Structural Analog). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from [Link]

• ChemSRC. CAS 1518149-40-0 Physicochemical Properties.[1] Retrieved from [Link]

Sources

• 1. CAS 18977-45-2: Cyclopropanemethanamine, N-methyl- [cymitquimica.com]

Navigating the Uncharted: A Practical Guide to Handling 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine

For the pioneering researchers and scientists in drug development, the introduction of a novel chemical entity like 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine represents both an opportunity and a responsibility. As your partner in discovery, we are committed to providing you with the critical safety and logistical information necessary to handle this compound with the utmost care and precision. This guide is designed to be an essential, immediate resource, offering procedural, step-by-step guidance that goes beyond a simple checklist. Our goal is to build your trust by providing value that extends beyond the product itself, ensuring that your innovative work is built on a foundation of safety and scientific integrity.

A Note on Scientific Prudence

It is important to note that, as a novel compound, extensive safety and toxicity data for 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine is not yet publicly available. Therefore, the following guidance is predicated on a thorough analysis of its structural motifs—a halogenated phenyl ring, a cyclopropane group, and a primary amine—and by referencing data from structurally analogous compounds, such as 1-(3-Fluorophenyl)cyclopropanemethanamine[1]. This approach allows us to anticipate potential hazards and establish a robust safety protocol. We strongly advise that this compound be handled as if it were hazardous in the absence of comprehensive data.

Hazard Identification and Risk Assessment

The molecular structure of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine suggests several potential hazards that must be respected. The presence of chlorine and fluorine on the phenyl ring classifies it as a halogenated organic compound, which are often toxic and require specific disposal procedures[2][3]. The primary amine group can be corrosive and may cause skin and eye irritation or burns[4][5].

Based on the Safety Data Sheet for the closely related 1-(3-Fluorophenyl)cyclopropanemethanamine, we can infer the following potential hazards for our target molecule:

• Acute Oral Toxicity: Harmful if swallowed[1].

• Skin Irritation/Corrosion: Causes skin irritation and potentially severe burns[1][4][5].

• Serious Eye Damage: Causes serious eye damage[1].

• Respiratory Irritation: May cause respiratory irritation[1].

A thorough risk assessment should be conducted before any work with this compound begins, taking into account the quantities being used and the specific procedures being performed.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to minimize exposure through all potential routes: dermal, ocular, and inhalation.[6] The following table summarizes the recommended PPE for handling 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine.

Body Part	Recommended PPE	Rationale
Hands	Unlined, elbow-length chemical-resistant gloves (e.g., nitrile, neoprene)[7]	To prevent skin contact with the potentially corrosive and toxic compound. The elbow-length design protects the wrists and prevents chemicals from running down the sleeves.[7]
Body	A clean, dry protective suit or lab coat that covers the entire body from wrists to ankles[7][8]	To protect the skin from accidental splashes or spills. Should be worn over regular work clothes.[7]
Eyes/Face	Snug-fitting, non-fogging safety goggles or a full-face shield[7][8]	To protect the eyes from the potentially corrosive compound that can cause serious eye damage.[1] A face shield may be worn over goggles for added protection.[7]
Respiratory	A NIOSH-approved respirator may be necessary for procedures that could generate dust or aerosols[7][8]	To prevent inhalation of the compound, which may cause respiratory irritation.[1] The specific type of respirator should be determined by a formal risk assessment.
Feet	Closed-toe shoes	To protect the feet from spills.

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing risk. The following step-by-step guide outlines the best practices for handling 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine.

Preparation and Engineering Controls

• Work in a Designated Area: All work with this compound should be conducted in a well-ventilated laboratory and within a certified chemical fume hood to minimize inhalation exposure.[2]

• Gather All Materials: Before starting, ensure all necessary equipment, including PPE, spill containment materials, and waste containers, are readily accessible.

• Review Emergency Procedures: Familiarize yourself with the location of safety showers, eyewash stations, and fire extinguishers. Ensure you know the emergency contact numbers.

Handling the Compound

The following workflow is designed to ensure safe handling from receipt of the compound to its use in your experiments.

Caption: A stepwise workflow for the safe handling of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9] Seek immediate medical attention.[5]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4][5]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1][5] Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate medical attention.[4][5]

• Spill: For small spills, absorb with an inert material and place in a suitable container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan: Environmental Responsibility

Proper disposal of 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine and any contaminated materials is essential to protect the environment and comply with regulations.

• Segregation is Key: As a halogenated organic compound, it must be disposed of in a designated "Halogenated Organic Waste" container.[2][3] Do not mix with non-halogenated waste, as this significantly increases disposal costs and environmental impact.[10][11]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name.[10][12]

• Consult Local Regulations: Always follow your institution's and local regulations for hazardous waste disposal.

The following decision tree illustrates the proper disposal pathway.

Caption: A decision tree for the proper segregation and disposal of chemical waste.

By adhering to these rigorous safety and handling protocols, you can confidently and responsibly advance your research with 1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine. Our commitment to your success is intrinsically linked to our dedication to your safety.

References

• Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready. [Link]

• 7.2 Organic Solvents - Environment, Health and Safety. University of Tennessee Knoxville. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois. [Link]

• Hazardous Waste Segregation. University of Wisconsin-Eau Claire. [Link]

• Organic Solvent Waste Disposal. Safety & Risk Services, The University of British Columbia. [Link]

• Safety Data Sheet. Angene Chemical. [Link]

• Safety Data Sheet. BASF. [Link]

• Protective Equipment | Plant Protection. Albert Kerbl GmbH. [Link]

• Safety Data Sheet. Kishida Chemical Co., Ltd. [Link]

• Personal Protective Equipment. Pesticide Environmental Stewardship. [Link]

• Analysis of Personal Protective Equipment Requirements on Labels of Pesticides for Agricultural Use. American Society of Agricultural and Biological Engineers. [Link]

• Personal Protective Equipment for Pesticide Application. YouTube. [Link]

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